MO-I-500

Core Science & Biosynthesis

MO-I-500: A Technical Guide to its Mechanism of Action

For Researchers, Scientists, and Drug Development Professionals

Abstract

MO-I-500 is a pharmacological agent identified as a potent inhibitor of the fat mass and obesity-associated (FTO) protein, an α-ketoglutarate-dependent dioxygenase that functions as an RNA demethylase. By targeting FTO, MO-I-500 modulates the landscape of RNA methylation, primarily N6-methyladenosine (m6A), a critical regulator of gene expression. This targeted action has demonstrated therapeutic potential in diverse preclinical models, including triple-negative inflammatory breast cancer, epilepsy, and neurodegenerative disease. This technical guide provides a comprehensive overview of the mechanism of action of MO-I-500, detailing its molecular interactions, cellular consequences, and the experimental methodologies used to elucidate its function.

Core Mechanism of Action: FTO Inhibition

MO-I-500 exerts its biological effects through the direct inhibition of the FTO protein. FTO is a key "eraser" of the m6A modification on RNA, and its inhibition by MO-I-500 leads to a global increase in cellular m6A levels.

Molecular Interaction with FTO

MO-I-500 was rationally designed to mimic ascorbic acid and inhibit 2-oxoglutarate-dependent hydroxylases like FTO.[1][2] It is proposed that the dihydroxyfuran moiety of MO-I-500 chelates the Fe(II) ion in the active site of FTO, a critical cofactor for its demethylase activity. This competitive inhibition prevents FTO from binding to and demethylating its m6A-containing RNA substrates.

Quantitative Inhibition Data

The inhibitory potency of MO-I-500 against purified FTO demethylase has been consistently determined across multiple studies.

Parameter	Value	Substrate	Assay Method	Reference
IC50	8.7 µM	Artificial small methylated substrate	In vitro demethylase assay	[3][4][5]

Cellular and Biological Consequences of FTO Inhibition

The inhibition of FTO by MO-I-500 triggers a cascade of downstream cellular events, primarily driven by the subsequent increase in m6A methylation of RNA. This altered epitranscriptomic landscape impacts gene expression and cellular phenotype in a context-dependent manner.

Increased Global m6A RNA Methylation

Treatment of cells with MO-I-500 leads to a measurable increase in the global levels of m6A in RNA.

Cell Line	MO-I-500 Concentration	Treatment Duration	Increase in m6A	Reference
HeLa	25 µM	24 hours	9.3%	[5][6]

Downstream Gene and Protein Regulation

The altered m6A landscape influences the stability, translation, and splicing of target mRNAs, leading to changes in protein expression. A key downstream target identified is the Iroquois homeobox 3 (IRX3) protein.

• Triple-Negative Inflammatory Breast Cancer: In SUM149 triple-negative inflammatory breast cancer cells, MO-I-500 treatment leads to decreased levels of both FTO and IRX3 proteins.[5][6][7][8][9] This is significant as the FTO-IRX3 axis is implicated in obesity-related molecular networks that may contribute to cancer cell survival under metabolic stress.[7][8][9]

Phenotypic Outcomes

The molecular changes induced by MO-I-500 translate into distinct cellular and physiological phenotypes.

• Anti-cancer Activity: MO-I-500 significantly inhibits the survival and colony formation of metabolically challenged SUM149 triple-negative inflammatory breast cancer cells by over 90%.[7][8][9]

• Anticonvulsant Activity: MO-I-500 exhibits anticonvulsant properties in the 6 Hz mouse model at non-toxic doses.[1]

• Neuroprotection: In a streptozotocin (B1681764) (STZ)-induced model of Alzheimer's disease in human astrocytoma cells, MO-I-500 ameliorates mitochondrial dysfunction, suppresses oxidative stress, and enhances cell survival.[10]

• Modulation of microRNAs: MO-I-500 treatment has been shown to modulate the levels of various microRNAs in HeLa cells.[1]

Signaling Pathway

The mechanism of action of MO-I-500 can be visualized as a signaling cascade initiated by the inhibition of FTO.

Caption: MO-I-500 inhibits FTO, leading to increased m6A RNA methylation and downstream effects.

Experimental Protocols

This section provides an overview of the key experimental methodologies employed to characterize the mechanism of action of MO-I-500.

In Vitro FTO Inhibition Assay

Objective: To determine the half-maximal inhibitory concentration (IC50) of MO-I-500 against purified FTO protein.

Methodology:

• Protein Expression and Purification: Recombinant human FTO protein is expressed in a suitable system (e.g., E. coli) and purified.

• Substrate: A synthetic single-stranded DNA or RNA oligonucleotide containing a single m6A modification is used as the substrate.

• Reaction: The purified FTO enzyme is incubated with the methylated substrate in a reaction buffer containing necessary cofactors (e.g., Fe(II), α-ketoglutarate, and ascorbic acid) in the presence of varying concentrations of MO-I-500.

• Detection: The demethylation reaction is quenched, and the amount of demethylated product is quantified. This is typically done using High-Performance Liquid Chromatography (HPLC) coupled with Mass Spectrometry (MS/MS) to separate and quantify the methylated and unmethylated oligonucleotides.

• Data Analysis: The percentage of inhibition at each MO-I-500 concentration is calculated relative to a vehicle control. The IC50 value is then determined by fitting the dose-response data to a suitable sigmoidal curve.

Quantification of Global m6A Levels in Cellular RNA

Objective: To measure the change in total m6A levels in RNA isolated from cells treated with MO-I-500.

Methodology (LC-MS/MS):

• Cell Culture and Treatment: Cells (e.g., HeLa) are cultured and treated with MO-I-500 or a vehicle control for a specified duration.

• RNA Isolation: Total RNA is extracted from the cells using a standard method (e.g., TRIzol reagent).

• mRNA Purification: Messenger RNA (mRNA) is typically enriched from the total RNA population using oligo(dT)-magnetic beads.

• RNA Digestion: The purified mRNA is digested into single nucleosides using a cocktail of enzymes (e.g., nuclease P1 and alkaline phosphatase).

• LC-MS/MS Analysis: The resulting nucleoside mixture is analyzed by liquid chromatography-tandem mass spectrometry (LC-MS/MS). The amounts of adenosine (B11128) (A) and N6-methyladenosine (m6A) are quantified based on their specific mass-to-charge ratios and fragmentation patterns.

• Data Analysis: The m6A/A ratio is calculated for both treated and control samples to determine the relative change in global m6A levels.

Colony Formation Assay

Objective: To assess the effect of MO-I-500 on the anchorage-independent growth and survival of cancer cells.

Methodology (Soft Agar (B569324) Assay):

• Preparation of Agar Layers: A base layer of agar (e.g., 0.5-0.7% agar in culture medium) is prepared in multi-well plates and allowed to solidify.

• Cell Suspension: Cancer cells (e.g., SUM149) are harvested and resuspended as a single-cell suspension in a top layer of lower concentration agar (e.g., 0.3-0.4% agar in culture medium) containing either MO-I-500 at various concentrations or a vehicle control.

• Plating: The cell-containing top agar is layered onto the solidified base agar.

• Incubation: The plates are incubated under standard cell culture conditions (37°C, 5% CO2) for an extended period (e.g., 2-4 weeks) to allow for colony formation. The medium is replenished periodically.

• Staining and Quantification: Colonies are stained with a vital stain (e.g., crystal violet) and counted either manually under a microscope or using an automated colony counter.

• Data Analysis: The number of colonies in the MO-I-500-treated wells is compared to the vehicle-treated control to determine the percentage of inhibition of colony formation.

MicroRNA (miRNA) Profiling

Objective: To identify changes in the expression profile of miRNAs in cells treated with MO-I-500.

Methodology (Microarray or Next-Generation Sequencing):

• Cell Culture and Treatment: Cells are treated with MO-I-500 or a vehicle control.

• RNA Isolation: Total RNA, including the small RNA fraction, is isolated from the cells.

• Library Preparation (for NGS) or Labeling (for Microarray):

  • NGS: A small RNA library is prepared from the isolated RNA. This typically involves ligating adapters to the 3' and 5' ends of the small RNAs, followed by reverse transcription and PCR amplification.

  • Microarray: The small RNA fraction is labeled with a fluorescent dye.

• Hybridization (Microarray) or Sequencing (NGS):

  • Microarray: The labeled RNA is hybridized to a microarray chip containing probes for known miRNAs.

  • NGS: The prepared library is sequenced on a high-throughput sequencing platform.

• Data Analysis:

  • Microarray: The fluorescence intensity for each miRNA probe is measured and normalized.

  • NGS: The sequencing reads are aligned to a reference genome and known miRNA databases to identify and quantify the expression of individual miRNAs.

  • Differential Expression Analysis: Statistical methods are used to identify miRNAs that are significantly up- or downregulated in the MO-I-500-treated samples compared to the controls.

Experimental Workflow Visualization

Caption: Key experimental workflows used to characterize the activity of MO-I-500.

References

• 1. Synthesis of a FTO inhibitor with anticonvulsant activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Synthesis of a FTO Inhibitor with Anticonvulsant Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 3. deepdyve.com [deepdyve.com]
• 4. medchemexpress.com [medchemexpress.com]
• 5. MO-I-500 | FTO inhibitor | Probechem Biochemicals [probechem.com]
• 6. PLOS One [journals.plos.org]
• 7. mdanderson.elsevierpure.com [mdanderson.elsevierpure.com]
• 8. Important Role of FTO in the Survival of Rare Panresistant Triple-Negative Inflammatory Breast Cancer Cells Facing a Severe Metabolic Challenge | PLOS One [journals.plos.org]
• 9. Important Role of FTO in the Survival of Rare Panresistant Triple-Negative Inflammatory Breast Cancer Cells Facing a Severe Metabolic Challenge - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Streptozotocin-Induced Astrocyte Mitochondrial Dysfunction Is Ameliorated by FTO Inhibitor MO-I-500 - PubMed [pubmed.ncbi.nlm.nih.gov]

MO-I-500 as an FTO Inhibitor: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

The fat mass and obesity-associated protein (FTO) is an Fe(II)- and 2-oxoglutarate-dependent dioxygenase that functions as an N6-methyladenosine (m6A) RNA demethylase.[1] This post-transcriptional modification is the most abundant internal modification in mRNA and plays a crucial role in regulating gene expression, influencing processes such as mRNA splicing, nuclear export, stability, and translation.[1][2] Dysregulation of FTO activity has been implicated in a variety of human diseases, including cancer, metabolic disorders, and neurodegenerative conditions.[3] Consequently, FTO has emerged as a promising therapeutic target, prompting the development of small-molecule inhibitors to modulate its demethylase activity.

MO-I-500 is a pharmacological inhibitor of FTO that has demonstrated utility in preclinical research for studying the biological roles of FTO and for assessing its therapeutic potential. This technical guide provides a comprehensive overview of MO-I-500, including its mechanism of action, quantitative data, experimental protocols, and its effects on relevant signaling pathways.

Mechanism of Action

MO-I-500 functions as a competitive inhibitor of the FTO demethylase.[3] It was initially identified during a search for anticonvulsant compounds targeting prolyl-4-hydroxylase and was subsequently found to inhibit FTO.[3] MO-I-500 acts as a mimic of 2-oxoglutarate (2OG) and ascorbic acid, essential co-factors for FTO's catalytic activity, and also functions as an ion chelator.[3] While it exhibits some specificity for FTO over other 2OG-dependent dioxygenases like JMJD2A, its selectivity profile across the broader ALKBH family of proteins is not fully characterized.[3][4] By inhibiting FTO, MO-I-500 leads to an increase in global m6A levels in RNA, thereby influencing the expression of FTO target genes.[5]

Quantitative Data

The following tables summarize the available quantitative data for MO-I-500's activity.

Parameter	Value	Assay Conditions	Reference
IC50	8.7 µM	Inhibition of purified FTO demethylase with an artificial small methylated substrate.	[5][6][7]

Cell Line	Concentration	Duration	Effect	Reference
HeLa	25 µM	24 hours	9.3% increase in N6-methyl-adenosine content in total RNA.	[5]
SUM149-Luc	Not Specified	Not Specified	>95% inhibition of colony formation.	[5]
SUM149	1.25 µM	35 days (in glutamine-free medium)	Decreased levels of FTO and IRX3 proteins.	[8]
CCF-STTG1 (human astrocytoma)	Not Specified	Not Specified	Ameliorated streptozotocin (B1681764) (STZ)-induced adverse effects.	[9]

Experimental Protocols

Detailed experimental protocols for the use of MO-I-500 are not extensively published. However, based on studies of other FTO inhibitors and the available information on MO-I-500, the following representative protocols can be adapted.

In Vitro FTO Inhibition Assay (Fluorescence-Based)

This protocol is adapted from methods used for other FTO inhibitors and is suitable for high-throughput screening.

• Reagents and Materials:

  • Recombinant human FTO protein

  • MO-I-500

  • Fluorescently labeled m6A-containing RNA substrate

  • Assay buffer (e.g., 50 mM HEPES, pH 7.5, 100 µM (NH4)2Fe(SO4)2, 1 mM 2-oxoglutarate, 2 mM L-ascorbic acid, 0.1 mg/mL BSA)

  • 384-well plates

  • Fluorescence plate reader

• Procedure:

  • Prepare a serial dilution of MO-I-500 in DMSO and then dilute in assay buffer to the desired final concentrations.

  • Add the FTO enzyme to each well of the 384-well plate.

  • Add the diluted MO-I-500 or vehicle control (DMSO) to the wells.

  • Incubate for a pre-determined time (e.g., 30 minutes) at room temperature to allow for inhibitor binding.

  • Initiate the demethylation reaction by adding the fluorescently labeled m6A-containing RNA substrate.

  • Incubate the reaction at 37°C for a specified time (e.g., 60 minutes).

  • Stop the reaction (e.g., by adding EDTA).

  • Measure the fluorescence intensity using a plate reader at the appropriate excitation and emission wavelengths.

  • Calculate the percent inhibition and determine the IC50 value by fitting the data to a dose-response curve.

Cellular m6A Quantification (LC-MS/MS)

This protocol is for quantifying the global m6A levels in cells treated with MO-I-500.

• Cell Culture and Treatment:

  • Plate cells (e.g., HeLa) at an appropriate density and allow them to adhere overnight.

  • Treat the cells with various concentrations of MO-I-500 or vehicle control for the desired duration (e.g., 24 hours).

• RNA Extraction and Digestion:

  • Harvest the cells and extract total RNA using a standard method (e.g., TRIzol).

  • Purify mRNA from the total RNA using oligo(dT)-magnetic beads.

  • Digest the mRNA to single nucleosides using nuclease P1 and alkaline phosphatase.

• LC-MS/MS Analysis:

  • Perform liquid chromatography-tandem mass spectrometry (LC-MS/MS) to separate and quantify the canonical ribonucleosides (A, C, G, U) and m6A.

  • Use a calibration curve with known standards to determine the absolute concentration of each nucleoside.

  • Calculate the m6A/A ratio to determine the relative level of m6A modification.

In Vivo Xenograft Tumor Model

This is a general protocol for assessing the in vivo efficacy of an FTO inhibitor in a cancer model. Specific parameters for MO-I-500 would need to be empirically determined.

• Cell Line and Animal Model:

  • Select a suitable cancer cell line (e.g., a breast cancer line with high FTO expression).

  • Use immunodeficient mice (e.g., nude or NOD/SCID).

• Tumor Implantation:

  • Resuspend the cancer cells in a suitable medium (e.g., PBS or Matrigel).

  • Subcutaneously inject the cell suspension into the flank of each mouse.

  • Monitor the mice for tumor growth.

• Drug Administration:

  • Once the tumors reach a palpable size, randomize the mice into treatment and control groups.

  • Prepare a formulation of MO-I-500 for in vivo administration (the optimal vehicle and route would need to be determined).

  • Administer MO-I-500 or the vehicle control to the mice according to a pre-determined dosing schedule.

• Efficacy Assessment:

  • Measure tumor volume regularly using calipers.

  • Monitor the body weight of the mice as an indicator of toxicity.

  • At the end of the study, euthanize the mice and excise the tumors for further analysis (e.g., weight, histology, biomarker analysis).

Signaling Pathways and Experimental Workflows

The following diagrams illustrate the FTO signaling pathway and a general workflow for evaluating FTO inhibitors.

Caption: FTO Signaling Pathway and the Impact of MO-I-500.

Caption: General Workflow for FTO Inhibitor Evaluation.

Discussion and Future Directions

MO-I-500 has proven to be a valuable tool for investigating the biological functions of FTO. Its ability to increase cellular m6A levels and inhibit cancer cell proliferation underscores the therapeutic potential of targeting this RNA demethylase. However, a comprehensive understanding of MO-I-500's pharmacological profile is still emerging.

Key areas for future research include:

• Selectivity Profiling: A thorough assessment of MO-I-500's inhibitory activity against other members of the ALKBH family is crucial to understanding its specificity and potential off-target effects.[4]

• Structural Biology: Elucidating the co-crystal structure of MO-I-500 in complex with FTO would provide invaluable insights into its precise binding mode and facilitate the structure-based design of more potent and selective second-generation inhibitors.[1][10][11]

• In Vivo Studies: Detailed pharmacokinetic and pharmacodynamic studies are necessary to optimize dosing regimens and evaluate the in vivo efficacy of MO-I-500 in various disease models.

• Combination Therapies: Investigating the synergistic potential of MO-I-500 with other anti-cancer agents could lead to more effective treatment strategies.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. A novel inhibitor of N6-methyladenosine demethylase FTO induces mRNA methylation and shows anti-cancer activities - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Targeting the RNA demethylase FTO for cancer therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Multi-substrate selectivity based on key loops and non-homologous domains: new insight into ALKBH family - PMC [pmc.ncbi.nlm.nih.gov]
• 5. MO-I-500 | FTO inhibitor | Probechem Biochemicals [probechem.com]
• 6. medchemexpress.com [medchemexpress.com]
• 7. axonmedchem.com [axonmedchem.com]
• 8. researchgate.net [researchgate.net]
• 9. Streptozotocin-Induced Astrocyte Mitochondrial Dysfunction Is Ameliorated by FTO Inhibitor MO-I-500 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. rcsb.org [rcsb.org]
• 11. Structure-Based Design of Selective Fat Mass and Obesity Associated Protein (FTO) Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]

The Cellular Function of MO-I-500: A Technical Guide for Researchers

For Researchers, Scientists, and Drug Development Professionals

Introduction

MO-I-500 is a small molecule inhibitor that has garnered significant interest in the scientific community for its targeted activity against the Fat Mass and Obesity-associated protein (FTO). FTO is an α-ketoglutarate-dependent dioxygenase that functions as an RNA demethylase, playing a crucial role in the regulation of gene expression through the removal of N6-methyladenosine (m6A) modifications from RNA.[1][2] Dysregulation of FTO has been implicated in various pathological processes, including cancer, making it a compelling target for therapeutic intervention.[1][3] This technical guide provides an in-depth overview of the cellular function of MO-I-500, its mechanism of action, and its effects on cellular pathways, supported by quantitative data and detailed experimental methodologies.

Core Mechanism of Action

MO-I-500 functions as a pharmacological inhibitor of FTO.[4][5][6] It competitively binds to the FTO active site, acting as a mimic of the co-substrates 2-oxoglutarate (2OG) and ascorbic acid.[1] By occupying the active site, MO-I-500 prevents the demethylation of m6A on RNA, leading to an increase in the overall level of RNA methylation within the cell.[5] This inhibitory activity has been demonstrated to have a degree of specificity for FTO over some other 2OG-dependent dioxygenases.[1]

Quantitative Data Summary

The following tables summarize the key quantitative data regarding the activity and cellular effects of MO-I-500.

Table 1: In Vitro Inhibitory Activity of MO-I-500

Parameter	Value	Assay Method	Substrate	Reference
IC50	8.7 µM	HPLC-based demethylation assay	Artificial small methylated substrate	[4][6]

Table 2: Cellular Effects of MO-I-500

Cell Line	Concentration	Duration	Effect	Reference
HeLa	25 µM	24 hours	9.3% increase in N6-methyladenosine in total RNA	[5]
SUM149-Luc (Triple-Negative Inflammatory Breast Cancer)	Not specified	Not specified	>95% inhibition of colony formation	[5]
SUM149	Not specified	Not specified	Decreased levels of FTO and IRX3 proteins	[2][5]
SUM149 (in glutamine-free medium)	20 µM	Not specified	IC50 for survival inhibition	[3]
Human Astrocytoma CCF-STTG1 (in a streptozotocin (B1681764) model of Alzheimer's disease)	Not specified	Not specified	Reduced adverse effects of streptozotocin	[7]

Signaling Pathways Modulated by MO-I-500

The inhibition of FTO by MO-I-500 leads to the modulation of several key signaling pathways that are critical for cell growth, proliferation, and survival. The primary mechanism involves the altered stability and translation of messenger RNAs (mRNAs) that are targets of FTO-mediated demethylation.

FTO-Mediated Gene Regulation

FTO-mediated demethylation of m6A in the 3'-untranslated regions (3'-UTR) of specific mRNAs can mark them for degradation. By inhibiting FTO, MO-I-500 increases the m6A levels on these transcripts, leading to their stabilization and enhanced translation. Key oncogenes are regulated in this manner.

Caption: MO-I-500 inhibits FTO, increasing m6A on oncogenic mRNAs.

Downstream Signaling Cascades

The upregulation of oncoproteins due to FTO inhibition can subsequently activate downstream signaling pathways, such as the PI3K/Akt and STAT3 pathways, which are frequently hyperactivated in cancer.

Caption: MO-I-500 impacts PI3K/Akt and STAT3 pathways via FTO.

Experimental Protocols

Detailed methodologies for key experiments used to characterize the function of MO-I-500 are provided below.

In Vitro FTO Demethylation Assay (HPLC-based)

This assay is used to determine the direct inhibitory effect of MO-I-500 on the enzymatic activity of purified FTO protein.

Workflow:

References

• 1. Unraveling the Complex Interactions between the Fat Mass and Obesity-Associated (FTO) Gene, Lifestyle, and Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Targeting the RNA demethylase FTO for cancer therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. dovepress.com [dovepress.com]
• 5. mdpi.com [mdpi.com]
• 6. Frontiers | FTO – A Common Genetic Basis for Obesity and Cancer [frontiersin.org]
• 7. medchemexpress.com [medchemexpress.com]

The FTO Inhibitor MO-I-500: A Technical Guide to its Impact on m6A RNA Methylation

For Researchers, Scientists, and Drug Development Professionals

Introduction

N6-methyladenosine (m6A) is the most abundant internal modification in eukaryotic messenger RNA (mRNA) and plays a critical role in the regulation of gene expression through its influence on mRNA splicing, stability, translation, and transport. The dynamic and reversible nature of m6A methylation is controlled by a set of proteins: "writers" (methyltransferases), "erasers" (demethylases), and "readers" (m6A-binding proteins). The fat mass and obesity-associated protein (FTO) was the first identified m6A demethylase, or "eraser," making it a key target for therapeutic intervention in various diseases, including cancer and neurological disorders. MO-I-500 is a pharmacological inhibitor of FTO, and this guide provides an in-depth technical overview of its effects on m6A RNA methylation, associated signaling pathways, and the experimental methodologies used for its characterization.

MO-I-500: Mechanism of Action and Quantitative Effects

MO-I-500 acts as a competitive inhibitor of FTO, functioning as a mimic of the 2-oxoglutarate (2-OG) cofactor, thereby selectively inhibiting the demethylase activity of FTO. This inhibition leads to a global increase in the levels of m6A in cellular RNA.

Quantitative Data on MO-I-500 Activity

The following table summarizes the key quantitative data reported for the activity and effects of MO-I-500.

Parameter	Value	Cell Line/System	Comments	Reference
IC50 for FTO Inhibition	8.7 μM	Purified FTO demethylase	In vitro assay measuring the inhibition of FTO's catalytic activity.	[1]
Increase in Total m6A Levels	9.3%	HeLa cells	Cells were treated with 25 μM MO-I-500 for 24 hours.
Reduction in FTO Protein Levels	Not specified	SUM149-Luc cells	Treatment with 1.25 μM MO-I-500 for 35 days in glutamine-free medium.
Inhibition of Cell Survival and Colony Formation	Significant	SUM149-MA inflammatory breast cancer cells	Compared to untreated or inactive analogue-treated cells.	[2]

Experimental Protocols

The following are detailed methodologies for key experiments used to characterize the effect of MO-I-500 on m6A RNA methylation.

m6A Dot Blot Assay

This method provides a semi-quantitative assessment of global m6A levels in total RNA or mRNA.

1. RNA Isolation and Quantification:

• Isolate total RNA from cells treated with MO-I-500 (e.g., 10-25 μM for 24-48 hours) and control cells using a standard RNA extraction method (e.g., TRIzol reagent).

• Quantify the RNA concentration and assess its purity using a spectrophotometer (e.g., NanoDrop).

2. RNA Denaturation and Spotting:

• Serially dilute the RNA samples in RNase-free water to desired concentrations (e.g., 500 ng, 250 ng, 125 ng).

• Denature the RNA samples by heating at 95°C for 3-5 minutes, followed by immediate chilling on ice.

• Spot 1-2 μL of each denatured RNA sample onto a nitrocellulose or nylon membrane and allow it to air dry.

3. UV Cross-linking and Blocking:

• Cross-link the RNA to the membrane using a UV cross-linker.

• Block the membrane with a blocking buffer (e.g., 5% non-fat milk in TBST) for 1 hour at room temperature.

4. Antibody Incubation:

• Incubate the membrane with a primary antibody specific for m6A overnight at 4°C with gentle agitation.

• Wash the membrane three times with TBST.

• Incubate the membrane with a horseradish peroxidase (HRP)-conjugated secondary antibody for 1 hour at room temperature.

5. Detection and Analysis:

• Wash the membrane four times with TBST.

• Apply an enhanced chemiluminescence (ECL) substrate and visualize the signal using a chemiluminescence imaging system.

• For a loading control, the membrane can be stained with methylene (B1212753) blue.

• Quantify the dot intensity using image analysis software (e.g., ImageJ) and normalize to the methylene blue staining.

Methylated RNA Immunoprecipitation Sequencing (MeRIP-seq)

MeRIP-seq allows for the transcriptome-wide profiling of m6A modifications.

1. RNA Preparation and Fragmentation:

• Isolate high-quality total RNA from MO-I-500-treated and control cells.

• Purify mRNA from the total RNA using oligo(dT) magnetic beads.

• Fragment the mRNA to an average size of ~100 nucleotides using fragmentation buffer or enzymatic methods.

2. Immunoprecipitation:

• Incubate the fragmented mRNA with an anti-m6A antibody in immunoprecipitation buffer overnight at 4°C.

• Add protein A/G magnetic beads to the mixture and incubate for 2 hours at 4°C to capture the antibody-RNA complexes.

• Wash the beads multiple times to remove non-specifically bound RNA.

3. RNA Elution and Library Preparation:

• Elute the m6A-containing RNA fragments from the beads.

• Purify the eluted RNA.

• Prepare sequencing libraries from the immunoprecipitated RNA and an input control (a fraction of the fragmented mRNA that did not undergo immunoprecipitation) using a standard RNA-seq library preparation kit.

4. Sequencing and Data Analysis:

• Sequence the libraries on a high-throughput sequencing platform.

• Align the sequencing reads to a reference genome.

• Use specialized software to identify m6A peaks in the MeRIP samples relative to the input control.

• Perform differential methylation analysis between MO-I-500-treated and control samples to identify genes with altered m6A patterns.

Signaling Pathways and Logical Relationships

The inhibition of FTO by MO-I-500 leads to an increase in m6A levels, which in turn can modulate various downstream signaling pathways.

MO-I-500 Experimental Workflow

Caption: Experimental workflow for investigating the effects of MO-I-500.

FTO Inhibition and Downstream Signaling

The increase in m6A methylation resulting from FTO inhibition can impact the stability and translation of various transcripts, thereby affecting key cellular signaling pathways such as the MYC and cAMP pathways.

Caption: MO-I-500's impact on FTO and downstream signaling pathways.

Conclusion

MO-I-500 is a valuable tool for studying the biological functions of FTO and the broader implications of m6A RNA methylation. Its ability to increase global m6A levels allows for the investigation of downstream effects on gene expression and cellular signaling. The experimental protocols outlined in this guide provide a framework for researchers to quantify the effects of MO-I-500 and to explore its therapeutic potential in various disease models. Further research, particularly utilizing proteomic and transcriptomic approaches, will continue to elucidate the intricate network of signaling pathways modulated by FTO inhibition and the resulting changes in the m6A epitranscriptome.

References

• 1. Targeting the RNA demethylase FTO for cancer therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]

An In-depth Technical Guide to the Initial Studies and Discovery of MO-I-500

Audience: Researchers, scientists, and drug development professionals.

Abstract: This document provides a comprehensive overview of the discovery and initial characterization of MO-I-500, a novel small molecule inhibitor of the fat mass and obesity-associated protein (FTO). FTO is an N6-methyladenosine (m6A) RNA demethylase that has emerged as a critical regulator of gene expression and is implicated in various human diseases, including cancer. MO-I-500 was identified as a pharmacological inhibitor of FTO, demonstrating potential as a therapeutic agent, particularly in the context of rare, panresistant triple-negative inflammatory breast cancer.[1][2] This guide details the initial biochemical and cellular studies, including quantitative data, experimental protocols, and the underlying signaling pathways.

Introduction and Discovery

The field of epitranscriptomics, particularly the study of m6A RNA modification, has gained significant traction with the discovery of enzymes that dynamically regulate this process.[2] FTO was the first identified m6A demethylase, making it a prime target for therapeutic intervention in diseases where its dysregulation is a contributing factor.[2][3]

MO-I-500 was initially identified during a screening campaign for anticonvulsant compounds targeting prolyl-4-hydroxylase.[2] However, subsequent characterization revealed its potent inhibitory activity against FTO demethylase.[2] This serendipitous discovery shifted the research focus towards its potential as an anti-cancer agent, given the emerging role of FTO in cancer progression.[3][4]

Mechanism of Action

MO-I-500 functions as a pharmacological inhibitor of FTO's demethylase activity.[1][5] By inhibiting FTO, MO-I-500 leads to a global increase in RNA methylation.[5] Specifically, it prevents the demethylation of N6-methyladenosine, a key modification on mRNA.[2] This modulation of the RNA methylome affects the expression of various genes and microRNAs, ultimately impacting cellular processes such as cell growth and colony formation.[5] The compound is believed to act as a mimic of 2-oxoglutarate (2OG) and ascorbic acid, as well as an ion chelator, which contributes to its inhibitory effect on the 2OG-dependent dioxygenase activity of FTO.[2]

Caption: MO-I-500 inhibits the FTO-mediated demethylation of m6A-modified mRNA.

Quantitative Data Summary

The initial studies of MO-I-500 generated key quantitative data that established its potency and cellular effects. This data is summarized in the tables below for clarity and comparison.

Table 1: In Vitro Biochemical Activity of MO-I-500

Parameter	Value	Description
IC50	8.7 µM	Concentration for 50% inhibition of purified FTO demethylase activity.[1][2][5]

Table 2: Cellular Activity of MO-I-500

Cell Line	Concentration	Duration	Effect
HeLa	25 µM	24 hours	9.3% increase in total RNA N6-methyl-adenosine content.[5]
SUM149-Luc	Not Specified	Not Specified	>95% inhibition of colony formation.[5]
SUM149	Not Specified	Not Specified	Decreased levels of FTO and IRX3 proteins.[5]

Experimental Protocols

Detailed methodologies are crucial for the replication and extension of these initial findings. The core experimental protocols are outlined below.

FTO Demethylase Inhibition Assay (In Vitro)

This biochemical assay was employed to determine the half-maximal inhibitory concentration (IC50) of MO-I-500 against purified FTO.

• Objective: To quantify the inhibitory effect of MO-I-500 on the enzymatic activity of purified FTO.

• Materials:

  • Purified recombinant FTO protein.

  • A small, methylated nucleic acid substrate.

  • MO-I-500 dissolved in a suitable solvent (e.g., DMSO).

  • Assay buffer containing necessary co-factors (e.g., 2-oxoglutarate, ascorbic acid, Fe(II)).

  • Detection reagents to measure the product of the demethylation reaction.

• Procedure:

  • A reaction mixture is prepared containing the assay buffer, purified FTO, and the methylated substrate.

  • MO-I-500 is added to the reaction mixture at various concentrations. A control with solvent only is included.

  • The reaction is initiated and incubated at a controlled temperature for a specific period.

  • The reaction is stopped, and the amount of demethylated product is quantified using a suitable detection method (e.g., fluorescence, mass spectrometry).

  • The percentage of inhibition is calculated for each concentration of MO-I-500 relative to the control.

  • The IC50 value is determined by fitting the concentration-response data to a sigmoidal dose-response curve.

Caption: Workflow for the in vitro FTO demethylase inhibition assay.

Cellular RNA Methylation Assay

This assay was used to confirm that MO-I-500's activity in cells leads to an increase in global RNA methylation.

• Objective: To measure the change in N6-methyl-adenosine levels in total RNA from cells treated with MO-I-500.

• Materials:

  • HeLa cells.

  • Cell culture medium and reagents.

  • MO-I-500.

  • RNA extraction kit.

  • Enzymes for digesting RNA to nucleosides.

  • LC-MS/MS system for nucleoside analysis.

• Procedure:

  • HeLa cells are cultured to a suitable confluency.

  • Cells are treated with a defined concentration of MO-I-500 (e.g., 25 µM) or a vehicle control for a specified time (e.g., 24 hours).[5]

  • Total RNA is extracted from the treated and control cells.

  • The extracted RNA is digested into individual nucleosides.

  • The levels of N6-methyl-adenosine and other canonical nucleosides are quantified using liquid chromatography-tandem mass spectrometry (LC-MS/MS).

  • The percentage of N6-methyl-adenosine relative to adenosine (B11128) is calculated for both treated and control samples to determine the change in global RNA methylation.

Logical Relationships of Initial Studies

The initial investigation of MO-I-500 followed a logical progression from a broad screening effort to specific mechanistic and cellular characterization.

Caption: Logical progression from discovery to preclinical hypothesis for MO-I-500.

Conclusion and Future Directions

The initial studies of MO-I-500 successfully identified it as a novel inhibitor of the FTO demethylase with an IC50 of 8.7 µM.[1][2][5] Cellular experiments confirmed its mechanism of action, demonstrating an increase in global RNA methylation and significant anti-proliferative effects in a triple-negative breast cancer cell line.[5] These foundational findings provide a strong rationale for further preclinical development of MO-I-500 as a potential therapeutic for cancers where FTO is a key driver of disease. Future studies should focus on optimizing its selectivity, evaluating its pharmacokinetic properties, and assessing its in vivo efficacy in relevant animal models.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Targeting the RNA demethylase FTO for cancer therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 3. A novel inhibitor of N6-methyladenosine demethylase FTO induces mRNA methylation and shows anti-cancer activities - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. MO-I-500 | FTO inhibitor | Probechem Biochemicals [probechem.com]

MO-I-500: A Potent FTO Inhibitor for Triple-Negative Breast Cancer Research

An In-depth Technical Guide on the Mechanism and Application of MO-I-500

This technical guide provides a comprehensive overview of MO-I-500, a pharmacological inhibitor of the FTO (fat mass and obesity-associated) protein, and its significant role in preclinical cancer research, particularly in the context of triple-negative breast cancer (TNBC). This document is intended for researchers, scientists, and drug development professionals interested in the epitranscriptomic regulation of cancer and the therapeutic potential of FTO inhibitors.

Core Concepts: MO-I-500 and the FTO Protein

MO-I-500 is a small molecule inhibitor of the FTO demethylase, an enzyme that removes N6-methyladenosine (m6A) modifications from RNA.[1][2] The m6A modification is the most abundant internal modification in eukaryotic mRNA and plays a crucial role in regulating gene expression through various mechanisms, including mRNA stability, splicing, and translation. The FTO protein, as an "eraser" of this modification, is implicated in numerous cellular processes and has emerged as a key player in the development and progression of several cancers, including acute myeloid leukemia, glioblastoma, and breast cancer.

Inhibition of FTO by MO-I-500 leads to a global increase in RNA methylation, which can alter the expression of oncogenes and tumor suppressor genes, ultimately leading to anti-cancer effects. MO-I-500 has shown particular promise in preclinical studies of rare, panresistant triple-negative inflammatory breast cancer.[1][2]

Quantitative Data Summary

The following table summarizes the key quantitative data associated with the activity and effects of MO-I-500 in cancer research.

Parameter	Value	Cell Line/System	Reference
IC50 (FTO inhibition)	8.7 μM	Purified FTO demethylase	[1]
Effect on RNA Methylation	9.3% increase in N6-methyl-adenosine	HeLa cells (treated with 25 μM MO-I-500 for 24 hours)	[1]
Inhibition of Colony Formation	>95%	SUM149-Luc cells	[1]
Treatment for Protein Level Reduction	1.25 μM MO-I-500 for 35 days	SUM149-Luc cells in glutamine-free medium	[3]

Signaling Pathway of FTO Inhibition by MO-I-500

MO-I-500 exerts its anti-cancer effects by inhibiting the demethylase activity of FTO, leading to an accumulation of m6A modifications on target mRNAs. This alteration in the epitranscriptome subsequently impacts downstream signaling pathways crucial for cancer cell survival and proliferation. In triple-negative breast cancer, FTO has been implicated in the regulation of the PI3K/AKT/mTOR and MAPK signaling pathways. Furthermore, FTO can influence the expression of key proteins such as the Iroquois homeobox protein 3 (IRX3). The inhibition of FTO by MO-I-500 leads to a decrease in the protein levels of both FTO and IRX3.[3]

Caption: MO-I-500 inhibits FTO, increasing m6A RNA levels and suppressing pro-cancer pathways.

Experimental Protocols

This section provides detailed methodologies for key experiments used to characterize the effects of MO-I-500.

Colony Formation Assay

This assay assesses the ability of single cancer cells to undergo sustained proliferation and form colonies, a measure of clonogenic survival.

Materials:

• SUM149-Luc triple-negative breast cancer cells

• Complete cell culture medium (e.g., Ham's F-12 with 5% fetal bovine serum, insulin, hydrocortisone, and antibiotics)

• MO-I-500 (solubilized in a suitable solvent, e.g., DMSO)

• 6-well plates

• Phosphate-buffered saline (PBS)

• Fixation solution (e.g., methanol (B129727) or 4% paraformaldehyde)

• Staining solution (e.g., 0.5% crystal violet in methanol)

Procedure:

• Cell Seeding: Trypsinize and resuspend SUM149-Luc cells to create a single-cell suspension. Count the cells and seed a low density (e.g., 500-1000 cells) into each well of a 6-well plate containing complete culture medium.

• Treatment: After allowing the cells to adhere overnight, treat the cells with various concentrations of MO-I-500 (e.g., 0, 1, 5, 10, 25 μM). A vehicle control (e.g., DMSO) should be included.

• Incubation: Incubate the plates in a humidified incubator at 37°C with 5% CO2 for a period that allows for colony formation (typically 10-14 days). The medium should be changed every 2-3 days with fresh medium containing the respective treatments.

• Fixation: After the incubation period, aspirate the medium and gently wash the wells twice with PBS. Add 1-2 mL of fixation solution to each well and incubate for 10-15 minutes at room temperature.

• Staining: Remove the fixation solution and add 1 mL of crystal violet staining solution to each well. Incubate for 20-30 minutes at room temperature.

• Washing and Drying: Gently wash the plates with water to remove excess stain and allow them to air dry.

• Colony Counting: Count the number of colonies (typically defined as a cluster of ≥50 cells) in each well. The plating efficiency and surviving fraction can then be calculated.

Western Blot Analysis for FTO and IRX3

This technique is used to detect and quantify the levels of specific proteins, in this case, FTO and IRX3, in cell lysates.

Materials:

• SUM149-Luc cells

• MO-I-500

• Lysis buffer (e.g., RIPA buffer with protease and phosphatase inhibitors)

• BCA protein assay kit

• SDS-PAGE gels

• Transfer buffer

• PVDF or nitrocellulose membranes

• Blocking buffer (e.g., 5% non-fat dry milk or BSA in TBST)

• Primary antibodies against FTO and IRX3

• Loading control primary antibody (e.g., β-actin or GAPDH)

• HRP-conjugated secondary antibodies

• Chemiluminescent substrate

• Imaging system

Procedure:

• Cell Treatment and Lysis: Culture SUM149-Luc cells and treat them with MO-I-500 (e.g., 1.25 μM for an extended period like 35 days, as per specific studies) or a vehicle control. After treatment, wash the cells with cold PBS and lyse them using lysis buffer on ice.

• Protein Quantification: Determine the protein concentration of each lysate using a BCA protein assay.

• SDS-PAGE and Transfer: Denature equal amounts of protein from each sample by boiling in Laemmli buffer. Separate the proteins by size using SDS-PAGE. Transfer the separated proteins from the gel to a PVDF or nitrocellulose membrane.

• Blocking: Block the membrane with blocking buffer for 1 hour at room temperature to prevent non-specific antibody binding.

• Primary Antibody Incubation: Incubate the membrane with primary antibodies against FTO and IRX3 (at appropriate dilutions) overnight at 4°C. Also, probe a separate membrane or the same stripped membrane with a loading control antibody.

• Secondary Antibody Incubation: Wash the membrane with TBST and then incubate with the appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

• Detection: After further washes, apply the chemiluminescent substrate and visualize the protein bands using an imaging system.

• Analysis: Quantify the band intensities and normalize them to the loading control to determine the relative protein expression levels.

Quantification of Global RNA m6A Levels by LC-MS/MS

This method provides a highly sensitive and accurate quantification of N6-methyladenosine in total RNA.

Materials:

• Total RNA isolated from MO-I-500 treated and control cells

• Nuclease P1

• Bacterial alkaline phosphatase

• LC-MS/MS system

• N6-methyladenosine and adenosine (B11128) standards

Procedure:

• RNA Digestion: Digest a known amount of total RNA (e.g., 200 ng) to nucleosides by incubating with nuclease P1 followed by bacterial alkaline phosphatase.

• LC-MS/MS Analysis: Analyze the resulting nucleoside mixture by liquid chromatography-tandem mass spectrometry (LC-MS/MS). The separation is typically achieved on a C18 column.

• Quantification: Monitor the transition of protonated adenosine ([M+H]+ at m/z 268.1 to 136.1) and N6-methyladenosine ([M+H]+ at m/z 282.1 to 150.1).

• Calibration Curve: Generate calibration curves using pure adenosine and N6-methyladenosine standards of known concentrations.

• Data Analysis: Quantify the amount of adenosine and N6-methyladenosine in each sample by comparing their peak areas to the standard curves. The m6A level is then expressed as a ratio of m6A to total adenosine.

Experimental and Logical Workflows

The following diagrams illustrate a typical experimental workflow for evaluating MO-I-500 and the logical relationship of its mechanism of action.

Caption: A typical workflow for evaluating MO-I-500's anti-cancer effects in vitro.

Caption: MO-I-500 inhibits FTO, leading to cellular changes and anti-cancer effects.

References

• 1. MO-I-500 | FTO inhibitor | Probechem Biochemicals [probechem.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. researchgate.net [researchgate.net]

The FTO Inhibitor MO-I-500: A Technical Guide to its Impact on Gene Expression

For Researchers, Scientists, and Drug Development Professionals

Abstract

MO-I-500 is a potent pharmacological inhibitor of the fat mass and obesity-associated (FTO) protein, the first identified N6-methyladenosine (m6A) RNA demethylase. By inhibiting FTO, MO-I-500 leads to a global increase in m6A methylation of RNA, a critical post-transcriptional modification that influences mRNA stability, splicing, and translation. This modulation of the epitranscriptome results in significant changes in gene expression, impacting various cellular processes and signaling pathways. This technical guide provides a comprehensive overview of the effects of MO-I-500 on gene expression, detailing its mechanism of action, summarizing key quantitative data, providing experimental protocols for relevant assays, and visualizing the implicated signaling pathways.

Introduction to MO-I-500 and its Mechanism of Action

MO-I-500 is a small molecule inhibitor that targets the enzymatic activity of the FTO protein. FTO is an α-ketoglutarate- and Fe(II)-dependent dioxygenase that removes the methyl group from N6-methyladenosine (m6A) on RNA. The primary mechanism of action of MO-I-500 is the competitive inhibition of FTO's demethylase activity, leading to an accumulation of m6A modifications on various RNA species, including messenger RNA (mRNA) and microRNAs (miRNAs). This hypermethylation status alters the fate of target RNAs, primarily by influencing their interaction with m6A "reader" proteins, which can lead to either degradation or enhanced stability and translation of the RNA, ultimately resulting in altered protein expression.

dot

MO-I-500: A Technical Guide to its Therapeutic Potential

For Researchers, Scientists, and Drug Development Professionals

Abstract

MO-I-500 is a pharmacological inhibitor of the fat mass and obesity-associated (FTO) protein, an N6-methyladenosine (m6A) RNA demethylase. By inhibiting FTO, MO-I-500 modulates the epitranscriptome, leading to a global increase in RNA methylation. This mechanism of action underpins its emerging therapeutic potential in oncology and neurology. Preclinical studies have demonstrated its efficacy in inhibiting the survival of therapy-resistant cancer cells and mitigating neurodegenerative and seizure-related phenotypes. This document provides a comprehensive overview of the core data, experimental protocols, and signaling pathways associated with MO-I-500's therapeutic applications.

Core Data Summary

The following tables summarize the key quantitative data from preclinical studies on MO-I-500.

Parameter	Value	Assay Condition	Reference
IC50	8.7 μM	Inhibition of purified FTO demethylase activity with an artificial methylated substrate.	[1][2]
Cellular m6A Increase	9.3%	HeLa cells treated with 25 μM MO-I-500 for 24 hours.	[3]
Inhibition of Colony Formation	>95%	SUM149-Luc triple-negative inflammatory breast cancer cells.	[3]
Anticonvulsant Activity	Effective	6 Hz mouse model at non-toxic doses.

Table 1: In Vitro and In Vivo Efficacy of MO-I-500.

Cell Line	Treatment Condition	Observed Effect	Reference
SUM149-Luc	Glutamine-free medium	>90% inhibition of survival and/or colony formation.	[1][4]
SUM149	Glutamine-free medium	Decreased levels of FTO and IRX3 proteins.	[3]
HeLa	25 μM MO-I-500 for 24 hours	9.3% increase in N6-methyl-adenosine content in total RNA.	[3]
CCF-STTG1 (human astrocytoma)	Streptozotocin (STZ) induced toxicity	Reduced adverse effects of STZ, enhanced cell survival, suppressed oxidative stress, apoptosis, and mitochondrial dysfunction.	[5][6]

Table 2: Cellular Effects of MO-I-500 in Preclinical Models.

Mechanism of Action: FTO Inhibition

MO-I-500 functions as a competitive inhibitor of the FTO demethylase. FTO is an α-ketoglutarate-dependent dioxygenase that removes the methyl group from N6-methyladenosine (m6A), the most abundant internal modification in eukaryotic mRNA. By inhibiting FTO, MO-I-500 increases the global levels of m6A in RNA, which in turn affects various aspects of RNA metabolism, including splicing, nuclear export, stability, and translation. This modulation of the epitranscriptome is the basis for its observed therapeutic effects.[7]

Caption: MO-I-500 inhibits the FTO demethylase, leading to increased m6A-mRNA levels.

Experimental Protocols

FTO Demethylase Activity Assay (In Vitro)

This protocol is adapted from general methods for assessing FTO inhibitor potency.[8]

• Reaction Setup: Prepare a reaction mixture containing 50 mM HEPES (pH 7.0), 50 μM (NH₄)₂Fe(SO₄)₂·6H₂O, 1 mM α-ketoglutarate, 2 mM L-ascorbic acid, and 100 ng/μL of a single-stranded methylated RNA or DNA substrate.

• Enzyme and Inhibitor Addition: Add purified recombinant FTO protein to the reaction mixture. For inhibitor studies, pre-incubate FTO with varying concentrations of MO-I-500 for 15 minutes at room temperature.

• Initiation and Incubation: Initiate the demethylation reaction by adding the substrate. Incubate the reaction at 37°C for 1 hour.

• Reaction Termination and Analysis: Terminate the reaction by adding EDTA to chelate the iron cofactor. The demethylation of the substrate can be quantified using various methods, such as HPLC-MS/MS to measure the levels of methylated and unmethylated nucleosides, or a fluorescence-based assay using a specifically designed probe.

• IC50 Determination: The IC50 value is calculated by plotting the percentage of FTO activity against the logarithm of the MO-I-500 concentration and fitting the data to a dose-response curve.

Caption: Workflow for the in vitro FTO demethylase activity assay.

Colony Formation Assay (SUM149-Luc Cells)

This protocol is based on the study by Singh et al. (2016) investigating the effect of MO-I-500 on triple-negative inflammatory breast cancer cells.[1][4]

• Cell Seeding: Seed SUM149-Luc cells in 6-well plates at a low density (e.g., 500-1000 cells per well) in complete growth medium.

• Treatment: After 24 hours, replace the medium with fresh medium containing either DMSO (vehicle control) or varying concentrations of MO-I-500. For studies under metabolic stress, use glutamine-free medium for treatment.

• Incubation: Incubate the plates at 37°C in a humidified atmosphere with 5% CO₂ for 10-14 days, or until visible colonies are formed in the control wells.

• Fixation and Staining: Gently wash the colonies with PBS. Fix the colonies with a solution of methanol (B129727) and acetic acid (3:1) for 15 minutes. Stain the fixed colonies with 0.5% crystal violet solution for 20 minutes.

• Quantification: After staining, wash the plates with water and allow them to air dry. Count the number of colonies (typically defined as a cluster of ≥50 cells) in each well. The colony formation efficiency is calculated as (number of colonies formed / number of cells seeded) x 100%.

RNA Methylation Analysis (LC-MS/MS)

This is a generalized protocol for the quantification of m6A in total RNA.[9][10][11]

• Cell Culture and Treatment: Culture HeLa cells to ~80% confluency. Treat the cells with 25 μM MO-I-500 or DMSO for 24 hours.

• Total RNA Extraction: Harvest the cells and extract total RNA using a suitable method such as TRIzol reagent or a commercial RNA extraction kit, followed by DNase treatment to remove any contaminating DNA.

• mRNA Purification (Optional but Recommended): Purify mRNA from the total RNA using oligo(dT)-magnetic beads to enrich for polyadenylated transcripts.

• RNA Digestion: Digest 100-200 ng of RNA to single nucleosides using a cocktail of nuclease P1 and bacterial alkaline phosphatase. Incubate at 37°C for 2 hours.

• LC-MS/MS Analysis: Analyze the digested nucleoside samples using a liquid chromatography system coupled to a triple quadrupole mass spectrometer. Separate the nucleosides on a C18 column.

• Quantification: Quantify the amounts of adenosine (B11128) (A) and N6-methyladenosine (m6A) by monitoring their specific parent-to-daughter ion transitions in multiple reaction monitoring (MRM) mode. The m6A/A ratio is calculated to determine the relative abundance of m6A.

Potential Therapeutic Applications

Oncology

The primary therapeutic potential of MO-I-500 lies in oncology. By inhibiting FTO, which is overexpressed in several cancers and acts as an oncogene, MO-I-500 can suppress cancer cell survival and proliferation.[1][4][7]

• Triple-Negative Breast Cancer (TNBC): MO-I-500 has shown significant activity against rare, panresistant triple-negative inflammatory breast cancer cells, particularly under metabolic stress conditions (glutamine deprivation). This suggests a potential role in targeting cancer cell metabolic vulnerabilities.[1][4]

Neurology

Emerging evidence suggests a role for FTO and m6A methylation in neurological processes and diseases.

• Alzheimer's Disease: In a cellular model of Alzheimer's disease using streptozotocin-treated astrocytes, MO-I-500 was shown to mitigate the detrimental effects, including oxidative stress, apoptosis, and mitochondrial dysfunction. This points to a potential neuroprotective role for FTO inhibitors.[5][6]

• Seizures: MO-I-500 has demonstrated anticonvulsant activity in a 6 Hz mouse model, suggesting its potential for the treatment of epilepsy. The underlying mechanism may involve the modulation of neuronal excitability through RNA methylation-dependent regulation of ion channels or neurotransmitter receptors.

Future Directions

The preclinical data for MO-I-500 are promising, but further research is required to fully elucidate its therapeutic potential. Key areas for future investigation include:

• In vivo efficacy studies: Evaluating the anti-tumor and neuroprotective effects of MO-I-500 in relevant animal models.

• Pharmacokinetics and pharmacodynamics: Characterizing the absorption, distribution, metabolism, and excretion (ADME) properties of MO-I-500 to optimize dosing and delivery.

• Selectivity profiling: Assessing the selectivity of MO-I-500 against other members of the AlkB family of dioxygenases to understand potential off-target effects.

• Biomarker development: Identifying predictive biomarkers to select patient populations most likely to respond to MO-I-500 therapy.

• Combination therapies: Investigating the synergistic effects of MO-I-500 with existing chemotherapies, targeted agents, or immunotherapies.

As of the latest available information, there are no registered clinical trials for MO-I-500. Its development is still in the preclinical stage.

References

• 1. Important Role of FTO in the Survival of Rare Panresistant Triple-Negative Inflammatory Breast Cancer Cells Facing a Severe Metabolic Challenge | PLOS One [journals.plos.org]
• 2. medchemexpress.com [medchemexpress.com]
• 3. MO-I-500 | FTO inhibitor | Probechem Biochemicals [probechem.com]
• 4. Important Role of FTO in the Survival of Rare Panresistant Triple-Negative Inflammatory Breast Cancer Cells Facing a Severe Metabolic Challenge - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Streptozotocin-Induced Astrocyte Mitochondrial Dysfunction Is Ameliorated by FTO Inhibitor MO-I-500 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Targeting the RNA demethylase FTO for cancer therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 8. neb.com [neb.com]
• 9. bpb-us-e2.wpmucdn.com [bpb-us-e2.wpmucdn.com]
• 10. Quantitative analysis of m6A RNA modification by LC-MS - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Quantitative analysis of m6A RNA modification by LC-MS - PubMed [pubmed.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Notes and Protocols for the Preparation of MO-I-500 Stock Solution

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive guide for the preparation, storage, and handling of stock solutions for the FTO inhibitor, MO-I-500. Adherence to these protocols is crucial for ensuring the compound's stability and the reproducibility of experimental results.

General Properties of MO-I-500

MO-I-500 is a selective inhibitor of the FTO (fat mass and obesity-associated) protein, an RNA demethylase.[1][2] It is a valuable tool for studying the biological roles of FTO and the significance of RNA methylation in various cellular processes and diseases, including cancer and neurological disorders.[3][4]

Data Presentation: Physicochemical Properties and Stock Solution Parameters

The following table summarizes the key quantitative data for MO-I-500, essential for accurate stock solution preparation.

Property	Value	Notes
Molecular Weight (MW)	317.75 g/mol	Use this value for all molarity calculations.[1][3]
Appearance	White to off-white solid	Visually inspect the compound upon receipt.[1]
Chemical Formula	C₁₂H₁₂ClNO₅S	[1][3]
Purity (by HPLC)	≥98%	Recommended for reliable and reproducible experimental results.[3]
Primary Solvent	Dimethyl Sulfoxide (DMSO)	Use anhydrous, high-purity DMSO to prepare the initial high-concentration stock solution.[1][4]
Solubility in DMSO	≥ 100 mM (31.77 mg/mL)	The use of ultrasound and gentle warming may be required for complete dissolution. Use freshly opened DMSO as it is hygroscopic.[1][3]
Storage (Solid Form)	-20°C for up to 3 years	Store in a dry, dark place.[5]
Storage (Stock Solution)	-80°C for up to 6 months	Aliquot to avoid repeated freeze-thaw cycles. Can be stored at -20°C for up to 1 month.[1][5]
Final DMSO in Assay	< 0.5% (v/v)	High concentrations of DMSO can be cytotoxic. Always include a vehicle control in your experiments.[6][7]

Experimental Protocol: Preparation of a 10 mM MO-I-500 Stock Solution

This protocol details the steps to prepare a 10 mM stock solution of MO-I-500 in DMSO. This concentration is a common starting point for subsequent dilutions to working concentrations for various in vitro assays.

Materials and Equipment:

• MO-I-500 powder

• Anhydrous, high-purity Dimethyl Sulfoxide (DMSO)

• Calibrated analytical balance

• Sterile microcentrifuge tubes (e.g., 1.5 mL)

• Sterile, low-retention pipette tips

• Vortex mixer

• Water bath or heating block (optional)

• Ultrasonic bath (optional)

• Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses

Procedure:

• Pre-dissolution Preparation:

  • Bring the vial of MO-I-500 powder to room temperature before opening to prevent condensation of moisture.

  • Gently tap the vial to ensure all the powder is at the bottom.[8]

• Calculating the Required Mass and Volume:

  • To prepare a 10 mM stock solution, you will need to dissolve a specific mass of MO-I-500 in a calculated volume of DMSO. The formula for this calculation is: Mass (mg) = Desired Concentration (mM) × Volume (mL) × Molecular Weight ( g/mol ) / 1000

  • For example, to prepare 1 mL of a 10 mM stock solution:

    • Mass (mg) = 10 mM × 1 mL × 317.75 g/mol / 1000 = 3.1775 mg

  The following table provides pre-calculated volumes of DMSO for commonly used masses of MO-I-500 to achieve a 10 mM concentration.

Mass of MO-I-500	Volume of DMSO for 10 mM Stock
1 mg	0.3147 mL
5 mg	1.5736 mL
10 mg	3.1471 mL

• Weighing the Compound:

  • Place a sterile 1.5 mL microcentrifuge tube on the tared analytical balance.

  • Carefully weigh the calculated mass of MO-I-500 powder (e.g., 3.18 mg) and transfer it into the microcentrifuge tube.

• Dissolving the Compound:

  • Using a calibrated pipette, add the corresponding volume of anhydrous DMSO to the microcentrifuge tube containing the MO-I-500 powder.

  • Close the tube tightly and vortex for 1-2 minutes until the compound is completely dissolved.[9]

  • Visually inspect the solution to ensure there are no visible particles.

  • If the compound does not fully dissolve, you may use an ultrasonic bath for a few minutes or warm the solution gently (e.g., in a 37°C water bath) until the solution is clear.[1][8]

• Aliquoting and Storage:

  • To prevent degradation from repeated freeze-thaw cycles, it is critical to aliquot the stock solution into smaller, single-use volumes (e.g., 10-20 µL) in sterile microcentrifuge tubes.[5][9]

  • Clearly label each aliquot with the compound name (MO-I-500), concentration (10 mM), solvent (DMSO), and the date of preparation.

  • Store the aliquots at -80°C for long-term storage (up to 6 months) or at -20°C for short-term storage (up to 1 month).[1][5]

Preparation of Working Solutions:

• When preparing working solutions for your experiments, thaw a single aliquot of the 10 mM stock solution at room temperature.

• Perform serial dilutions of the DMSO stock solution in your desired aqueous buffer or cell culture medium.

• It is crucial to ensure that the final concentration of DMSO in your assay is below 0.5% to avoid any solvent-induced cellular toxicity or off-target effects.[7] Always include a vehicle control (medium with the same final DMSO concentration) in your experimental design.

Visualized Workflow and Signaling Pathway

The following diagrams illustrate the experimental workflow for preparing the MO-I-500 stock solution and its mechanism of action.

Caption: Experimental workflow for preparing a MO-I-500 stock solution.

Caption: MO-I-500 inhibits the FTO protein, preventing RNA demethylation.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. MO-I-500 | FTO inhibitor | Probechem Biochemicals [probechem.com]
• 3. MO-I-500 | Other Oxygenases/Oxidases | Tocris Bioscience [tocris.com]
• 4. axonmedchem.com [axonmedchem.com]
• 5. medchemexpress.com [medchemexpress.com]
• 6. benchchem.com [benchchem.com]
• 7. medchemexpress.cn [medchemexpress.cn]
• 8. file.selleckchem.com [file.selleckchem.com]
• 9. benchchem.com [benchchem.com]

Application Notes and Protocols for MO-I-500 in Cell Culture Experiments

For Researchers, Scientists, and Drug Development Professionals

Introduction

MO-I-500 is a potent and specific pharmacological inhibitor of the fat mass and obesity-associated protein (FTO), the first identified N6-methyladenosine (m6A) RNA demethylase.[1][2] By inhibiting FTO, MO-I-500 leads to a global increase in m6A methylation of RNA, a critical regulator of gene expression and cellular processes.[1][3] These application notes provide detailed protocols for utilizing MO-I-500 in cell culture experiments to study the functional role of FTO and m6A RNA modification in various biological systems, particularly in cancer and neurobiology research.[1][2][4]

Mechanism of Action

MO-I-500 acts as a competitive inhibitor of FTO, targeting its demethylase activity.[5] FTO is an α-ketoglutarate (2OG)-dependent dioxygenase that removes the methyl group from m6A residues on RNA.[5] By blocking this activity, MO-I-500 treatment results in the accumulation of m6A marks on RNA, which in turn influences RNA stability, splicing, translation, and localization, thereby modulating various signaling pathways.

Quantitative Data Summary

The following table summarizes key quantitative data for MO-I-500 from various cell culture-based studies.

Parameter	Value	Cell Line/System	Notes	Reference
IC50 (FTO Inhibition)	8.7 µM	Purified FTO demethylase	Inhibition of demethylation of a methylated substrate.	[1][3][6]
Effective Concentration	25 µM	HeLa	Resulted in a 9.3% increase in total RNA m6A content after 24 hours.	[1]
Colony Formation Inhibition	>95%	SUM149-Luc (Triple-Negative Inflammatory Breast Cancer)	Dramatic inhibition of colony formation.	[1]
Protein Level Modulation	Decreased FTO and IRX3	SUM149	Observed with relatively little effect on overall cell growth.	[1][2]

Signaling Pathway Modulated by MO-I-500

MO-I-500, by inhibiting FTO, can impact signaling pathways where m6A modification plays a regulatory role. One such pathway is the PI3K/Akt signaling cascade, which is often dysregulated in cancer. FTO has been shown to enhance PI3K/Akt signaling to promote gastric cancer malignancy.[2] Therefore, inhibition of FTO by MO-I-500 is expected to downregulate this pathway.

FTO-mediated regulation of the PI3K/Akt signaling pathway.

Experimental Protocols

Protocol 1: General Cell Culture Treatment with MO-I-500

This protocol outlines the basic steps for treating adherent cell lines with MO-I-500.

Materials:

• MO-I-500 (stored as a stock solution in DMSO at -20°C or -80°C)[6]

• Complete cell culture medium (e.g., DMEM, RPMI-1640) supplemented with fetal bovine serum (FBS) and antibiotics

• Adherent cell line of interest (e.g., HeLa, SUM149, CCF-STTG1)[1][4]

• Sterile cell culture plates (e.g., 6-well, 96-well)

• Phosphate-buffered saline (PBS)

• Trypsin-EDTA

Procedure:

• Cell Seeding:

  • One day prior to treatment, seed cells in the desired plate format to allow for attachment and reach 50-70% confluency on the day of treatment.

• Preparation of MO-I-500 Working Solution:

  • Thaw the MO-I-500 stock solution.

  • Dilute the stock solution in complete cell culture medium to achieve the desired final concentrations (e.g., 10 µM, 25 µM, 50 µM). Prepare a vehicle control using the same concentration of DMSO as in the highest MO-I-500 concentration.

• Cell Treatment:

  • Aspirate the old medium from the cell culture plates.

  • Add the medium containing the appropriate concentration of MO-I-500 or vehicle control to the respective wells.

• Incubation:

  • Incubate the cells for the desired duration (e.g., 24, 48, or 72 hours) at 37°C in a humidified incubator with 5% CO2.

• Downstream Analysis:

  • After incubation, harvest the cells for downstream applications such as RNA/protein extraction, cell viability assays, or colony formation assays.

Protocol 2: Colony Formation Assay

This assay assesses the effect of MO-I-500 on the long-term proliferative capacity of cells.

Procedure:

• Cell Seeding:

  • Seed a low number of cells (e.g., 500-1000 cells per well) in 6-well plates.

• Treatment:

  • Allow the cells to attach overnight.

  • Replace the medium with fresh medium containing various concentrations of MO-I-500 or a vehicle control.

• Incubation:

  • Incubate the plates for 7-14 days, replacing the medium with fresh treatment medium every 2-3 days.

• Staining and Quantification:

  • When colonies are visible, wash the wells with PBS.

  • Fix the colonies with methanol (B129727) for 15 minutes.

  • Stain the colonies with 0.5% crystal violet solution for 15 minutes.

  • Gently wash the wells with water and allow them to air dry.

  • Count the number of colonies (typically >50 cells) in each well.

References

• 1. MO-I-500 | FTO inhibitor | Probechem Biochemicals [probechem.com]
• 2. Medicinal chemistry aspects of fat mass and obesity associated protein: structure, function and inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 3. axonmedchem.com [axonmedchem.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Targeting the RNA demethylase FTO for cancer therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 6. medchemexpress.com [medchemexpress.com]

Determining the Optimal In Vitro Concentration of MO-I-500: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for determining the optimal in vitro concentration of MO-I-500, a known inhibitor of the FTO (fat mass and obesity-associated) protein. The provided methodologies will guide researchers in assessing the cytotoxic and apoptotic effects of MO-I-500, as well as its impact on relevant signaling pathways.

Introduction to MO-I-500

MO-I-500 is a pharmacological inhibitor of the FTO protein, an N6-methyladenosine (m6A) demethylase.[1][2][3] FTO has been identified as a key regulator in various cellular processes, and its dysregulation is implicated in several diseases, including cancer. MO-I-500 exerts its effects by inhibiting the demethylase activity of FTO, leading to an increase in global m6A RNA methylation.[3] It has a reported IC50 of 8.7 µM for purified FTO.[1][2][3][4] In vitro studies have shown its efficacy in various cancer cell lines, including HeLa and triple-negative breast cancer cells (SUM149).[5]

Data Presentation: Quantitative Summary

The following tables provide a structured overview of the key quantitative data for MO-I-500 and the expected outcomes from the described experimental protocols.

Table 1: Physicochemical and Pharmacological Properties of MO-I-500

Property	Value	Source
Target	FTO (m6A demethylase)	[1][2][3]
IC50 (purified FTO)	8.7 µM	[1][2][3][4]
Solubility	Soluble in DMSO	[4]
Reported In Vitro Conc.	25 µM (in HeLa cells)

Table 2: Experimental Data Summary for Determining Optimal Concentration

Experiment	Endpoint	Expected Outcome with Increasing MO-I-500 Concentration
Cell Viability Assay (MTT)	IC50 (Half-maximal inhibitory concentration)	Dose-dependent decrease in cell viability
Apoptosis Assay (Annexin V/PI)	Percentage of apoptotic and necrotic cells	Increase in the percentage of apoptotic and necrotic cells
Western Blot Analysis	Protein expression levels	Decrease in FTO and p-Akt/p-STAT3 levels

Experimental Protocols

Cell Viability Assay (MTT Assay) for IC50 Determination

This protocol outlines the use of the MTT assay to determine the concentration of MO-I-500 that inhibits cell growth by 50% (IC50).

Materials:

• MO-I-500 stock solution (in DMSO)

• Complete cell culture medium

• 96-well plates

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• DMSO

• Microplate reader

Procedure:

• Cell Seeding: Seed cells in a 96-well plate at a density of 5,000-10,000 cells/well in 100 µL of complete medium. Incubate for 24 hours at 37°C and 5% CO2.

• Compound Preparation and Treatment:

  • Prepare a serial dilution of MO-I-500 in complete medium. A suggested starting range is from 0.1 µM to 100 µM.

  • Include a vehicle control (medium with the same concentration of DMSO as the highest MO-I-500 concentration) and an untreated control.

  • Remove the medium from the wells and add 100 µL of the medium containing the different concentrations of MO-I-500.

• Incubation: Incubate the plate for 24, 48, or 72 hours at 37°C and 5% CO2.

• MTT Addition: After incubation, add 10 µL of MTT solution to each well and incubate for 4 hours at 37°C.[6][7]

• Formazan (B1609692) Solubilization: Carefully remove the medium and add 100 µL of DMSO to each well to dissolve the formazan crystals.[6] Shake the plate for 10 minutes.

• Absorbance Measurement: Measure the absorbance at 490 nm or 570 nm using a microplate reader.[6]

• Data Analysis: Calculate the percentage of cell viability for each concentration relative to the vehicle control. Plot the percentage of cell viability against the logarithm of the MO-I-500 concentration to generate a dose-response curve and determine the IC50 value.

Workflow for determining IC50 using the MTT assay.

Apoptosis Assay (Annexin V/PI Staining)

This protocol uses Annexin V and Propidium Iodide (PI) staining to quantify apoptosis and necrosis induced by MO-I-500.

Materials:

• MO-I-500 stock solution (in DMSO)

• 6-well plates

• Annexin V-FITC Apoptosis Detection Kit

• 1X Binding Buffer

• Propidium Iodide (PI)

• Flow cytometer

Procedure:

• Cell Seeding and Treatment: Seed cells in 6-well plates and treat with various concentrations of MO-I-500 (e.g., 0.5x, 1x, and 2x the determined IC50) for 24-48 hours. Include a vehicle-treated control.

• Cell Harvesting: Harvest both adherent and floating cells. Centrifuge at 300 x g for 5 minutes.

• Washing: Wash the cells twice with cold PBS.

• Staining:

  • Resuspend the cell pellet in 1X Binding Buffer.

  • Add Annexin V-FITC and PI according to the manufacturer's protocol.[1][3][5][8]

  • Incubate for 15-20 minutes at room temperature in the dark.[3][5]

• Flow Cytometry Analysis: Analyze the stained cells by flow cytometry within one hour.

  • Healthy cells: Annexin V-negative and PI-negative.

  • Early apoptotic cells: Annexin V-positive and PI-negative.

  • Late apoptotic/necrotic cells: Annexin V-positive and PI-positive.

  • Necrotic cells: Annexin V-negative and PI-positive.

Experimental workflow for the Annexin V/PI apoptosis assay.

Western Blot Analysis for Target Engagement

This protocol is for assessing the effect of MO-I-500 on the protein levels of FTO and downstream signaling molecules like phosphorylated Akt (p-Akt) and phosphorylated STAT3 (p-STAT3).

Materials:

• MO-I-500 stock solution (in DMSO)

• Cell lysis buffer (e.g., RIPA buffer) with protease and phosphatase inhibitors

• Protein assay kit (e.g., BCA)

• SDS-PAGE gels and running buffer

• Transfer buffer and PVDF or nitrocellulose membranes

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

• Primary antibodies (anti-FTO, anti-p-Akt, anti-Akt, anti-p-STAT3, anti-STAT3, anti-β-actin)

• HRP-conjugated secondary antibodies

• Chemiluminescent substrate

• Imaging system

Procedure:

• Cell Treatment and Lysis: Treat cells with different concentrations of MO-I-500 for a specified time. Lyse the cells with ice-cold lysis buffer.

• Protein Quantification: Determine the protein concentration of each lysate using a BCA assay.

• SDS-PAGE: Load equal amounts of protein (20-30 µg) onto an SDS-PAGE gel and separate the proteins by electrophoresis.

• Protein Transfer: Transfer the separated proteins to a PVDF or nitrocellulose membrane.

• Blocking: Block the membrane with blocking buffer for 1 hour at room temperature.

• Primary Antibody Incubation: Incubate the membrane with the primary antibody overnight at 4°C.

• Secondary Antibody Incubation: Wash the membrane and incubate with the appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

• Detection: Add the chemiluminescent substrate and visualize the protein bands using an imaging system.

• Analysis: Quantify the band intensities and normalize to a loading control (e.g., β-actin).

Signaling Pathways

Inhibition of FTO by MO-I-500 is expected to impact downstream signaling pathways that are regulated by m6A RNA methylation. Key pathways include the PI3K/Akt and STAT3 signaling cascades.[9][10][11][12][13][14]

Signaling pathways modulated by FTO and its inhibitor MO-I-500.

By following these detailed protocols and considering the provided quantitative data and signaling pathway information, researchers can effectively determine the optimal in vitro concentration of MO-I-500 for their specific experimental needs.

References

• 1. Protocol for Apoptosis Assay by Flow Cytometry Using Annexin V Staining Method - PMC [pmc.ncbi.nlm.nih.gov]
• 2. karger.com [karger.com]
• 3. kumc.edu [kumc.edu]
• 4. medchemexpress.com [medchemexpress.com]
• 5. ucl.ac.uk [ucl.ac.uk]
• 6. Protocol for Determining the IC50 of Drugs on Adherent Cells Using MTT Assay - Creative Bioarray | Creative Bioarray [creative-bioarray.com]
• 7. texaschildrens.org [texaschildrens.org]
• 8. Annexin V staining assay protocol for apoptosis | Abcam [abcam.com]
• 9. Unraveling the Complex Interactions between the Fat Mass and Obesity-Associated (FTO) Gene, Lifestyle, and Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Demethylase FTO enhances the PI3K/Akt signaling to promote gastric cancer malignancy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. tandfonline.com [tandfonline.com]
• 12. tandfonline.com [tandfonline.com]
• 13. researchgate.net [researchgate.net]
• 14. researchgate.net [researchgate.net]

Application Notes and Protocols for MO-I-500 in a Mouse Model of Epilepsy

For Researchers, Scientists, and Drug Development Professionals

Introduction

Epilepsy is a complex neurological disorder characterized by recurrent seizures, affecting millions worldwide. A significant portion of patients exhibit resistance to current anti-epileptic drugs, highlighting the urgent need for novel therapeutic strategies. Emerging evidence implicates epigenetic modifications, particularly N6-methyladenosine (m6A) RNA methylation, in the pathophysiology of epilepsy.[1][2] The m6A modification is a dynamic and reversible process regulated by "writer," "eraser," and "reader" proteins. The fat mass and obesity-associated protein (FTO) is a key m6A demethylase, an "eraser," that is highly expressed in the central nervous system.[3][4] Dysregulation of m6A methylation has been linked to neuronal hyperexcitability, neuronal damage, and the progression of epilepsy.[1][2][5] Therefore, targeting FTO presents a promising therapeutic avenue for epilepsy.

MO-I-500 is a pharmacological inhibitor of FTO. By inhibiting FTO, MO-I-500 is hypothesized to increase global m6A methylation levels, thereby modulating the expression of genes involved in epileptogenesis and seizure propagation. These application notes provide a hypothetical framework and detailed protocols for evaluating the efficacy of MO-I-500 in a preclinical mouse model of temporal lobe epilepsy.

Hypothesized Signaling Pathway

The proposed mechanism of action for MO-I-500 in an epilepsy context involves the modulation of m6A RNA methylation. In epilepsy, there is a suggested downregulation of FTO, leading to an increase in m6A methylation of target mRNAs, such as that for the nuclear factor erythroid 2-related factor 2 (Nrf2), a key regulator of antioxidant responses. This increased methylation can lead to mRNA degradation, reduced protein expression, and consequently, neuronal injury. By inhibiting FTO, MO-I-500 is expected to further modulate the m6A landscape, potentially restoring homeostasis or inducing protective mechanisms.

References

• 1. m6A methylation: a new frontier in epilepsy research and therapeutics - PMC [pmc.ncbi.nlm.nih.gov]
• 2. m6A methylation: a new frontier in epilepsy research and therapeutics - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. FTO, RNA epigenetics and epilepsy - PMC [pmc.ncbi.nlm.nih.gov]
• 4. FTO, RNA epigenetics and epilepsy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. The increase of Nrf2 m6A modification induced by FTO downregulation promotes hippocampal neuron injury and aggravates the progression of epilepsy in a rat model - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols: MO-I-500 Treatment of SUM149 Breast Cancer Cells

For Researchers, Scientists, and Drug Development Professionals

Introduction

Inflammatory Breast Cancer (IBC) is a particularly aggressive and often fatal form of breast cancer. The SUM149 cell line, derived from a patient with triple-negative IBC (TNBC), serves as a critical model for studying this disease.[1] Recent research has identified the fat mass and obesity-associated protein (FTO) as a key factor in the survival of these cancer cells, particularly under metabolic stress. MO-I-500 is a pharmacological inhibitor of FTO, showing potential as a therapeutic agent against panresistant triple-negative inflammatory breast cancer.[1][2]

These application notes provide a summary of the effects of MO-I-500 on SUM149 breast cancer cells and detailed protocols for replicating key experiments.

Mechanism of Action

MO-I-500 is an inhibitor of the FTO demethylase, with an IC50 of 8.7 μM for the inhibition of purified FTO.[2] FTO is an N6-methyladenosine (m6A) RNA demethylase that plays a crucial role in various cellular processes, including cell proliferation and survival. In the context of SUM149 cells, FTO appears to be particularly important for survival under metabolic challenge, such as glutamine deprivation.[1] Inhibition of FTO by MO-I-500 leads to a significant reduction in the survival and colony-forming ability of SUM149 cells under these stress conditions.[1]

Signaling Pathway

Caption: FTO Signaling Pathway in SUM149 Cells Under Metabolic Stress.

Data Presentation

The following tables summarize the quantitative data on the effects of MO-I-500 on SUM149-Luc cells.

Table 1: Effect of MO-I-500 on SUM149-Luc Cell Proliferation in Glutamine-Containing Medium

Treatment Concentration (μM)	Inhibition of Cell Proliferation (%)
2	20-25

Data adapted from Singh et al., 2016.[1]

Table 2: Effect of MO-I-500 on Colony Formation of SUM149-Luc Cells in Glutamine-Free Medium

Treatment	Number of Colonies (Relative to Control)
DMSO (Control)	100%
MO-I-500 (up to 2 μM)	<10%

Data adapted from Singh et al., 2016.[1]

Table 3: Effect of MO-I-500 Treatment on FTO and IRX3 Protein Levels in SUM149-Luc Cells in Glutamine-Free Medium

Treatment (1.25 μM)	FTO Protein Level (Relative to MO-I-100)	IRX3 Protein Level (Relative to MO-I-100)
MO-I-100 (Control Compound)	100%	100%
MO-I-500	Decreased	Decreased

Data adapted from a study analyzing protein levels after 35 days of treatment.[3]

Experimental Protocols

Cell Culture and Maintenance

The SUM149 human breast cancer cell line should be cultured in Ham's F-12 medium supplemented with 5% fetal bovine serum (FBS), 10 mM HEPES, 1 µg/ml hydrocortisone, 5 µg/ml insulin, and 1% penicillin/streptomycin solution.[4] Cells are to be maintained in a humidified incubator at 37°C with 5% CO2.

Experimental Workflow: Assessing MO-I-500 Efficacy

Caption: Experimental Workflow for MO-I-500 Treatment of SUM149 Cells.

Cell Proliferation (MTS) Assay

• Cell Seeding: Seed SUM149-Luc cells in a 96-well plate at a density of 5,000 cells per well in complete culture medium. Allow cells to adhere overnight.

• Treatment: The following day, replace the medium with fresh complete medium containing various concentrations of MO-I-500 (e.g., 0-2 μM) or DMSO as a vehicle control.

• Incubation: Incubate the plate for the desired treatment period (e.g., 72 hours) at 37°C in a 5% CO2 incubator.

• MTS Reagent Addition: Add MTS reagent to each well according to the manufacturer's instructions and incubate for 1-4 hours at 37°C.

• Absorbance Measurement: Measure the absorbance at 490 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell proliferation inhibition relative to the DMSO-treated control cells.

Colony Formation Assay

• Cell Seeding: Plate SUM149-Luc cells in 6-well plates at a low density (e.g., 500-1000 cells per well) in glutamine-free medium.

• Treatment: Add MO-I-500 at the desired concentrations (e.g., up to 2 μM) or a vehicle control (DMSO) to the respective wells.

• Incubation: Incubate the plates for an extended period (e.g., 22 days) at 37°C in a 5% CO2 incubator, replacing the medium with fresh drug-containing glutamine-free medium every 3-4 days.[1]

• Colony Staining: After the incubation period, wash the wells with PBS, fix the colonies with methanol, and stain with 0.5% crystal violet solution.

• Colony Counting: Wash the plates with water to remove excess stain and allow them to air dry. Count the number of visible colonies in each well.

• Data Analysis: Express the number of colonies in the treated wells as a percentage of the colonies in the control wells.

Western Blot Analysis

• Cell Lysis: After treating SUM149-Luc cells with MO-I-500 or a control compound in glutamine-free medium for the specified duration (e.g., 35 days), wash the cells with ice-cold PBS and lyse them in RIPA buffer containing protease and phosphatase inhibitors.[3]

• Protein Quantification: Determine the protein concentration of the lysates using a BCA protein assay.

• SDS-PAGE and Transfer: Separate equal amounts of protein (e.g., 20-30 µg) on an SDS-polyacrylamide gel and transfer the proteins to a PVDF membrane.

• Immunoblotting: Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour at room temperature. Incubate the membrane with primary antibodies against FTO, IRX3, and a loading control (e.g., HSP90 or β-actin) overnight at 4°C.

• Secondary Antibody Incubation: Wash the membrane with TBST and incubate with the appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

• Detection: Visualize the protein bands using an enhanced chemiluminescence (ECL) detection system.

• Densitometry Analysis: Quantify the band intensities using image analysis software and normalize to the loading control.

Conclusion

MO-I-500 demonstrates significant inhibitory effects on the survival and colony-forming ability of SUM149 inflammatory breast cancer cells, particularly under conditions of metabolic stress. These findings highlight the potential of targeting the FTO pathway as a therapeutic strategy for this aggressive form of breast cancer. The provided protocols offer a framework for further investigation into the efficacy and mechanism of action of MO-I-500 and other FTO inhibitors in this context.

References

• 1. Important Role of FTO in the Survival of Rare Panresistant Triple-Negative Inflammatory Breast Cancer Cells Facing a Severe Metabolic Challenge - PMC [pmc.ncbi.nlm.nih.gov]
• 2. medchemexpress.com [medchemexpress.com]
• 3. researchgate.net [researchgate.net]
• 4. Targeting the RNA demethylase FTO for cancer therapy - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols: Measuring m6A Levels Following MO-I-500 Treatment

For Researchers, Scientists, and Drug Development Professionals

Introduction

N6-methyladenosine (m6A) is the most abundant internal modification on messenger RNA (mRNA) in eukaryotes, playing a crucial role in RNA metabolism, including splicing, nuclear export, stability, and translation. The levels of m6A are dynamically regulated by a complex interplay of methyltransferases ("writers"), demethylases ("erasers"), and m6A-binding proteins ("readers"). The fat mass and obesity-associated protein (FTO) was the first identified m6A demethylase, and its activity is critical in various physiological and pathological processes, making it a significant target for therapeutic intervention.

MO-I-500 is a pharmacological inhibitor of FTO with an IC50 of 8.7 μM.[1][2][3][4] By inhibiting FTO's demethylase activity, MO-I-500 leads to an increase in global m6A levels in cellular RNA.[2][4] For instance, treatment of HeLa cells with 25 μM MO-I-500 for 24 hours resulted in a 9.3% increase in the N6-methyl-adenosine content in total RNA.[3] This document provides detailed protocols for quantifying the changes in m6A levels in response to MO-I-500 treatment, offering valuable tools for researchers studying the epitranscriptome and developing FTO-targeted therapies.

Mechanism of Action of MO-I-500

MO-I-500 functions by inhibiting the FTO protein, an α-ketoglutarate (α-KG) and Fe2+-dependent dioxygenase. FTO catalyzes the removal of the methyl group from N6-methyladenosine in RNA, converting it back to adenosine. By blocking this activity, MO-I-500 treatment results in the accumulation of m6A on RNA transcripts.

Caption: MO-I-500 inhibits FTO, leading to increased m6A RNA levels.

Experimental Design and Workflow

A typical experiment to measure the effect of MO-I-500 on m6A levels involves several key steps, from cell culture and treatment to RNA isolation and m6A quantification.

References

• 1. bpb-us-e2.wpmucdn.com [bpb-us-e2.wpmucdn.com]
• 2. An Improved m6A-ELISA for Quantifying N6-methyladenosine in Poly(A)-purified mRNAs [en.bio-protocol.org]
• 3. m6A Dot Blot Assay [bio-protocol.org]
• 4. m6A-ELISA, a simple method for quantifying N6-methyladenosine from mRNA populations - PMC [pmc.ncbi.nlm.nih.gov]

MO-I-500 Administration in Alzheimer's Disease Research: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

MO-I-500 is a pharmacological inhibitor of the fat mass and obesity-associated (FTO) protein, an N6-methyladenosine (m6A) RNA demethylase. Emerging research has highlighted the potential of MO-I-500 as a therapeutic agent in the context of Alzheimer's disease. Studies have shown that MO-I-500 can mitigate neuronal damage in preclinical models of Alzheimer's disease by modulating RNA methylation and downstream signaling pathways. In a notable study, MO-I-500 demonstrated protective effects in a streptozotocin (B1681764) (STZ)-induced model of Alzheimer's disease in human astrocytoma cells by enhancing cell survival and counteracting oxidative stress, apoptosis, and mitochondrial dysfunction.[1][2] This document provides detailed application notes and protocols for the use of MO-I-500 in Alzheimer's disease research, based on available preclinical data.

Physicochemical Properties and In Vitro Efficacy

MO-I-500 acts as a potent inhibitor of FTO demethylase activity. The half-maximal inhibitory concentration (IC50) has been determined in in vitro assays, providing a benchmark for its biochemical potency.

Parameter	Value	Description
Target	FTO (fat mass and obesity-associated protein)	An m6A RNA demethylase implicated in various cellular processes.
IC50	8.7 µM	The concentration of MO-I-500 required to inhibit 50% of the FTO demethylase activity in a purified enzyme assay.

Preclinical Data in an In Vitro Model of Alzheimer's Disease

Research utilizing a streptozotocin (STZ)-induced injury model in the human astrocytoma cell line CCF-STTG1 has provided initial evidence for the neuroprotective effects of MO-I-500. STZ is used to model sporadic Alzheimer's disease by inducing cellular stress and metabolic dysfunction. In this model, MO-I-500 treatment has been shown to ameliorate the detrimental effects of STZ.[1][2]

Effects of MO-I-500 on STZ-Induced Astrocyte Dysfunction

Parameter	Observation with STZ Treatment	Effect of MO-I-500 Treatment
Cell Survival	Decreased	Enhanced
Oxidative Stress	Increased	Suppressed
Apoptosis	Increased	Suppressed
Mitochondrial Dysfunction	Induced	Ameliorated
Bioenergetic Disturbances	Induced	Ameliorated

Experimental Protocols

The following protocols are based on methodologies reported in preclinical studies of MO-I-500 in the context of Alzheimer's disease research.

Protocol 1: In Vitro Model of Alzheimer's Disease using Streptozotocin (STZ) in Astrocytes

This protocol describes the induction of an Alzheimer's-like cellular phenotype in human astrocytoma cells (CCF-STTG1) using streptozotocin.

Materials:

• Human astrocytoma cell line (e.g., CCF-STTG1)

• Complete cell culture medium (e.g., DMEM supplemented with 10% FBS and 1% penicillin-streptomycin)

• Streptozotocin (STZ)

• Phosphate-buffered saline (PBS)

• Cell culture plates and flasks

Procedure:

• Culture CCF-STTG1 cells in complete medium at 37°C in a humidified atmosphere of 5% CO2.

• Seed the cells in appropriate culture plates (e.g., 96-well plates for viability assays, 6-well plates for protein or RNA analysis) and allow them to adhere overnight.

• Prepare a fresh solution of STZ in PBS or serum-free medium immediately before use.

• Remove the culture medium from the cells and wash once with PBS.

• Add the STZ solution to the cells at a final concentration known to induce cellular damage (e.g., in the millimolar range, to be optimized for the specific cell line and experimental setup).

• Incubate the cells with STZ for a predetermined duration (e.g., 24-48 hours) to induce an Alzheimer's-like phenotype characterized by increased oxidative stress, apoptosis, and mitochondrial dysfunction.

Workflow for STZ-Induced Astrocyte Injury Model

Caption: Workflow for inducing an in vitro model of Alzheimer's disease in astrocytes using STZ.

Protocol 2: Administration of MO-I-500 to STZ-Treated Astrocytes

This protocol outlines the application of MO-I-500 to the STZ-induced astrocyte injury model to assess its neuroprotective effects.

Materials:

• STZ-treated astrocytes (from Protocol 1)

• MO-I-500

• Dimethyl sulfoxide (B87167) (DMSO) for stock solution preparation

• Complete cell culture medium

Procedure:

• Prepare a stock solution of MO-I-500 in DMSO. Further dilute the stock solution in complete culture medium to the desired final concentrations. It is recommended to test a range of concentrations around the IC50 value (8.7 µM).

• Following the STZ treatment period (as described in Protocol 1), remove the STZ-containing medium.

• Wash the cells gently with PBS.

• Add the culture medium containing the desired concentration of MO-I-500 to the cells. Include a vehicle control group treated with the same concentration of DMSO as the highest MO-I-500 concentration group.

• Incubate the cells with MO-I-500 for a specified period (e.g., 24 hours).

• After incubation, proceed with downstream assays to evaluate the effects of MO-I-500 on cell viability, oxidative stress, apoptosis, and mitochondrial function.

Protocol 3: Assessment of MO-I-500's Effects on Key Pathological Markers

a) Cell Viability Assay (MTT Assay)

• After treatment with STZ and MO-I-500, add MTT solution to each well and incubate for 2-4 hours at 37°C.

• Add solubilization solution (e.g., DMSO or a proprietary solubilizing agent) to dissolve the formazan (B1609692) crystals.

• Measure the absorbance at the appropriate wavelength (e.g., 570 nm) using a microplate reader.

b) Oxidative Stress Assay (DCFDA Assay)

• Following treatment, incubate the cells with DCFDA (2',7'-dichlorofluorescin diacetate) solution in the dark.

• After the incubation period, measure the fluorescence intensity using a fluorescence plate reader at the appropriate excitation and emission wavelengths (e.g., 485 nm excitation and 535 nm emission).

c) Apoptosis Assay (Annexin V/Propidium Iodide Staining)

• Harvest the treated cells and resuspend them in binding buffer.

• Add Annexin V-FITC and Propidium Iodide (PI) to the cell suspension.

• Incubate in the dark at room temperature.

• Analyze the stained cells by flow cytometry to distinguish between viable, early apoptotic, late apoptotic, and necrotic cells.

d) Mitochondrial Membrane Potential Assay (JC-1 Assay)

• After treatment, incubate the cells with JC-1 staining solution.

• Wash the cells with assay buffer.

• Measure the fluorescence of both JC-1 monomers (green fluorescence) and aggregates (red fluorescence) using a fluorescence plate reader. A decrease in the red/green fluorescence ratio indicates mitochondrial depolarization.

e) ATP Level Measurement

• Lyse the treated cells to release intracellular ATP.

• Use a commercial ATP bioluminescence assay kit according to the manufacturer's instructions.

• Measure the luminescence using a luminometer.

Signaling Pathway

MO-I-500's mechanism of action in the context of Alzheimer's disease is believed to be centered on its inhibition of the FTO protein. In the STZ-induced astrocyte injury model, STZ upregulates FTO expression. By inhibiting FTO, MO-I-500 prevents the demethylation of m6A on RNA, which in turn modulates the expression of genes involved in cellular stress responses, apoptosis, and mitochondrial function, ultimately leading to neuroprotection. Another study has also implicated FTO in the TSC1-mTOR-Tau signaling pathway in the context of Alzheimer's disease, suggesting a potential downstream mechanism for FTO's effects.[3][4]

Proposed Signaling Pathway of MO-I-500 in STZ-Induced Astrocyte Injury

Caption: Proposed signaling pathway of MO-I-500 in mitigating STZ-induced astrocyte damage.

Experimental Workflow for Assessing MO-I-500 Efficacy

Caption: Experimental workflow for evaluating the efficacy of MO-I-500 in an in vitro AD model.

References

• 1. Streptozotocin-Induced Astrocyte Mitochondrial Dysfunction Is Ameliorated by FTO Inhibitor MO-I-500 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. FTO is involved in Alzheimer's disease by targeting TSC1-mTOR-Tau signaling - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]

Application Notes and Protocols for Determining Cell Viability Following MO-I-500 Treatment

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to assessing the in vitro efficacy of MO-I-500, a potent inhibitor of the FTO (fat mass and obesity-associated) protein, on cancer cell viability. The provided protocols are optimized for a 96-well plate format, suitable for medium-throughput screening and dose-response studies.

Introduction

MO-I-500 is a small molecule inhibitor of the FTO demethylase, an enzyme that removes N6-methyladenosine (m6A) from RNA.[1][2] The m6A modification is a critical regulator of RNA metabolism, influencing splicing, stability, and translation. Dysregulation of FTO activity has been implicated in various diseases, including cancer. MO-I-500 inhibits FTO with an IC50 of 8.7 µM in enzymatic assays.[2] By inhibiting FTO, MO-I-500 increases global m6A levels in RNA, leading to downstream effects on gene expression and cellular processes.[1] Notably, treatment with MO-I-500 has been shown to decrease the viability and colony formation of cancer cell lines such as the triple-negative inflammatory breast cancer cell line, SUM149.[1] These application notes detail a robust protocol for quantifying the cytotoxic and cytostatic effects of MO-I-500 on cancer cells using the MTT assay.

Principle of the MTT Assay

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric method for assessing cell metabolic activity, which is an indicator of cell viability.[3] In viable cells, mitochondrial dehydrogenases reduce the yellow tetrazolium salt MTT to purple formazan (B1609692) crystals. These insoluble crystals are then solubilized, and the absorbance of the resulting solution is measured spectrophotometrically. The intensity of the purple color is directly proportional to the number of metabolically active, viable cells.[4]

Data Presentation

The results of the cell viability assay are typically presented as a dose-response curve, plotting the percentage of cell viability against the concentration of MO-I-500. From this curve, the half-maximal inhibitory concentration (IC50) value can be determined, which represents the concentration of the inhibitor required to reduce cell viability by 50%.

Table 1: Expected IC50 Values for MO-I-500 in Cancer Cell Lines

Cell Line	Cancer Type	Expected IC50 Range (µM)
SUM149PT	Triple-Negative Inflammatory Breast Cancer	10 - 50
HeLa	Cervical Cancer	20 - 100

Note: The expected IC50 range is an estimate based on the known enzymatic IC50 and typical behavior of small molecule inhibitors in cell-based assays. The actual IC50 value should be experimentally determined.

Table 2: Sample Data from a 72-hour MO-I-500 Treatment on SUM149PT Cells

MO-I-500 Concentration (µM)	Average Absorbance (570 nm)	Standard Deviation	% Cell Viability
0 (Vehicle Control)	1.254	0.089	100.0
1	1.198	0.075	95.5
5	1.053	0.063	84.0
10	0.878	0.051	70.0
25	0.602	0.042	48.0
50	0.313	0.035	25.0
100	0.151	0.028	12.0

Experimental Protocols

Materials and Reagents

• MO-I-500 (powder)

• Dimethyl sulfoxide (B87167) (DMSO)

• SUM149PT or HeLa cells[5][6]

• Cell culture medium (e.g., Ham's F-12 for SUM149PT, DMEM for HeLa)[7]

• Fetal Bovine Serum (FBS)

• Penicillin-Streptomycin solution

• Trypsin-EDTA

• Phosphate-Buffered Saline (PBS)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide)

• MTT Solubilization Solution (e.g., 10% SDS in 0.01 M HCl)

• 96-well clear flat-bottom cell culture plates

• CO2 incubator (37°C, 5% CO2)

• Microplate reader

Experimental Workflow

Caption: Experimental Workflow for Cell Viability Assay.

Protocol Steps

1. Cell Seeding

• Culture SUM149PT or HeLa cells in their recommended growth medium until they reach 80-90% confluency.[7]

• Harvest the cells using Trypsin-EDTA and perform a cell count to determine the cell concentration.

• Dilute the cells in fresh culture medium to a final concentration of 5 x 10^4 cells/mL.

• Seed 100 µL of the cell suspension into each well of a 96-well plate, resulting in 5,000 cells per well.

• Incubate the plate for 24 hours at 37°C in a 5% CO2 incubator to allow the cells to attach.

2. MO-I-500 Treatment

• Prepare a 100 mM stock solution of MO-I-500 in DMSO.

• Perform serial dilutions of the MO-I-500 stock solution in culture medium to achieve the desired final concentrations (e.g., 1, 5, 10, 25, 50, 100 µM). Prepare a vehicle control containing the same concentration of DMSO as the highest MO-I-500 concentration.

• Carefully remove the medium from the wells of the 96-well plate.

• Add 100 µL of the medium containing the different concentrations of MO-I-500 or the vehicle control to the respective wells. It is recommended to perform each treatment in triplicate.

• Incubate the plate for 24, 48, or 72 hours at 37°C in a 5% CO2 incubator.[8][9]

3. MTT Assay

• Following the incubation period, add 10 µL of 5 mg/mL MTT solution to each well.[1]

• Incubate the plate for 2-4 hours at 37°C, allowing the MTT to be metabolized to formazan.[3]

• After the incubation, add 100 µL of the MTT solubilization solution to each well.[1]

• Mix gently by pipetting up and down to ensure complete solubilization of the formazan crystals.

• Incubate the plate at room temperature for 2-4 hours in the dark to allow for complete dissolution.

4. Data Acquisition and Analysis

• Measure the absorbance of each well at a wavelength of 570 nm using a microplate reader.[2]

• Calculate the percentage of cell viability for each treatment using the following formula: % Cell Viability = (Absorbance of Treated Cells / Absorbance of Vehicle Control Cells) x 100

• Plot the percentage of cell viability against the logarithm of the MO-I-500 concentration.

• Perform a non-linear regression analysis to fit a dose-response curve and determine the IC50 value.

Signaling Pathway

Caption: MO-I-500 Signaling Pathway.

MO-I-500 exerts its effects by inhibiting the FTO protein, a key m6A RNA demethylase.[3] This inhibition leads to an accumulation of m6A modifications on various RNAs, altering their stability and translation. These changes can impact multiple downstream signaling pathways, including the PI3K/Akt pathway, which is crucial for cell survival and proliferation.[10] Ultimately, the disruption of these pathways by MO-I-500 treatment can lead to a decrease in cancer cell viability and the induction of apoptosis.

References

• 1. Cell Viability Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 2. CyQUANT MTT Cell Proliferation Assay Kit Protocol | Thermo Fisher Scientific - PH [thermofisher.com]
• 3. benchchem.com [benchchem.com]
• 4. real-research.com [real-research.com]
• 5. Cellosaurus cell line SUM149PT (CVCL_3422) [cellosaurus.org]
• 6. HeLa - Wikipedia [en.wikipedia.org]
• 7. SUM149 Cells | Applied Biological Materials Inc. [abmgood.com]
• 8. benchchem.com [benchchem.com]
• 9. A Short Post-Reattachment Ultrasensitive Window of Time in Human Cancer Cells as Therapeutic Target of Prolonged Low-Dose Administration of Specific Compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 10. aacrjournals.org [aacrjournals.org]

Application Notes and Protocols: Western Blot Analysis of FTO Protein Following MO-I-500 Treatment

Audience: Researchers, scientists, and drug development professionals.

Introduction

The fat mass and obesity-associated protein (FTO) is an enzyme that plays a crucial role in the regulation of gene expression through the demethylation of N6-methyladenosine (m6A) in RNA.[1][2][3] Dysregulation of FTO has been implicated in various diseases, including cancer, making it a significant target for therapeutic intervention.[2][4][5] MO-I-500 is a pharmacological inhibitor of FTO, and understanding its effect on FTO protein expression is vital for elucidating its mechanism of action.[6][7][8] This document provides a detailed protocol for the Western blot analysis of FTO protein levels in cells treated with MO-I-500, along with data presentation guidelines and visual workflows.

Data Presentation

A critical aspect of analyzing the effect of MO-I-500 on FTO expression is the clear and concise presentation of quantitative data. The following table summarizes the relative FTO protein levels after treatment with MO-I-500, as described in published research.[9]

Treatment Group	FTO Protein Level (Relative Intensity)	Reference
Control (Untreated)	100%	[9]
MO-I-500 (1.25 µM)	Decreased	[9]
MO-I-100 (1.25 µM)	100% (Control for comparison)	[9]

Note: The exact percentage of reduction in FTO protein levels with MO-I-500 was not explicitly quantified in the reference but was visibly reduced in the Western blot image.[9]

Experimental Protocols

This section outlines a comprehensive protocol for performing Western blot analysis to determine FTO protein levels following treatment with MO-I-500. This protocol is a synthesis of established Western blotting procedures and specific recommendations for FTO protein analysis.

Materials and Reagents

• Cell Culture: Adherent cells (e.g., SUM149, HeLa, U87-MG)

• MO-I-500: Stock solution in DMSO

• Cell Lysis Buffer: RIPA buffer or NP-40 buffer supplemented with protease and phosphatase inhibitors (e.g., PMSF, Na3VO4, Protease Inhibitor Cocktail)[10]

• Protein Assay: BCA Protein Assay Kit

• SDS-PAGE: Acrylamide/bis-acrylamide solution, TEMED, APS, Tris-HCl, SDS

• Transfer Buffer: Tris-glycine buffer with methanol

• Membrane: PVDF or nitrocellulose membrane

• Blocking Buffer: 5% non-fat dry milk or 5% BSA in TBST (Tris-buffered saline with 0.1% Tween-20)

• Primary Antibody: Anti-FTO antibody (Rabbit or Mouse monoclonal/polyclonal). Recommended dilutions range from 1:500 to 1:8000.[1][3][11][12][13][14]

• Loading Control Antibody: Anti-β-actin, anti-GAPDH, or anti-HSP90 antibody.

• Secondary Antibody: HRP-conjugated anti-rabbit or anti-mouse IgG.

• Detection Reagent: Enhanced chemiluminescence (ECL) substrate

• Wash Buffer: TBST (Tris-buffered saline with 0.1% Tween-20)

• Phosphate-Buffered Saline (PBS)

Experimental Procedure

• Cell Culture and Treatment:

  • Plate cells at an appropriate density and allow them to adhere overnight.

  • Treat cells with the desired concentrations of MO-I-500 (e.g., 1.25 µM, 25 µM) or vehicle control (DMSO) for the specified duration (e.g., 24 hours, 35 days).[6][9]

• Cell Lysis:

  • Aspirate the culture medium and wash the cells twice with ice-cold PBS.[10][15][16]

  • Add ice-cold lysis buffer to the plate (e.g., 1 mL for a 10 cm dish).[10]

  • Scrape the cells using a cell scraper and transfer the lysate to a pre-chilled microcentrifuge tube.[15][16]

  • Incubate the lysate on ice for 30 minutes, with occasional vortexing.[16]

  • Centrifuge the lysate at 12,000 - 16,000 x g for 15-20 minutes at 4°C to pellet cellular debris.[10][16]

  • Carefully transfer the supernatant (protein extract) to a new pre-chilled tube.

• Protein Quantification:

  • Determine the protein concentration of each lysate using a BCA protein assay according to the manufacturer's instructions.[10]

• Sample Preparation:

  • Based on the protein concentration, normalize the volume of each lysate to contain an equal amount of protein (e.g., 20-30 µg per lane).[11][13]

  • Add an equal volume of 2X Laemmli sample buffer to each lysate.

  • Boil the samples at 95-100°C for 5-10 minutes to denature the proteins.[10]

• SDS-PAGE:

  • Load the prepared samples into the wells of a 7.5% SDS-polyacrylamide gel.[11]

  • Run the gel at a constant voltage until the dye front reaches the bottom of the gel.

• Protein Transfer:

  • Transfer the separated proteins from the gel to a PVDF or nitrocellulose membrane using a wet or semi-dry transfer system.

• Immunoblotting:

  • Block the membrane with blocking buffer for 1 hour at room temperature with gentle agitation.[3]

  • Wash the membrane three times for 5 minutes each with TBST.

  • Incubate the membrane with the primary anti-FTO antibody diluted in blocking buffer (e.g., 1:1000) overnight at 4°C with gentle agitation.[1][3][11][13]

  • Wash the membrane three times for 5 minutes each with TBST.

  • Incubate the membrane with the HRP-conjugated secondary antibody diluted in blocking buffer (e.g., 1:10,000) for 1 hour at room temperature with gentle agitation.[13]

  • Wash the membrane three times for 10 minutes each with TBST.

• Detection:

  • Prepare the ECL detection reagent according to the manufacturer's instructions.

  • Incubate the membrane with the ECL reagent for the recommended time.

  • Capture the chemiluminescent signal using an imaging system or X-ray film.

• Loading Control:

  • After imaging for FTO, the membrane can be stripped and re-probed with a loading control antibody (e.g., β-actin, GAPDH, or HSP90) to ensure equal protein loading across all lanes.

• Densitometry Analysis:

  • Quantify the band intensities using image analysis software (e.g., ImageJ).

  • Normalize the intensity of the FTO band to the intensity of the corresponding loading control band.

  • Express the results as a percentage relative to the vehicle-treated control.

Visualizations

Experimental Workflow

The following diagram illustrates the key steps in the Western blot analysis of FTO protein after MO-I-500 treatment.

Caption: Workflow for Western Blot Analysis of FTO.

FTO Signaling Context

This diagram provides a simplified overview of FTO's role and the point of intervention by MO-I-500.

Caption: Inhibition of FTO by MO-I-500.

References

• 1. FTO Antibody | Cell Signaling Technology [cellsignal.com]
• 2. Targeting the RNA demethylase FTO for cancer therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 3. The Demethylase Activity of FTO (Fat Mass and Obesity Associated Protein) Is Required for Preadipocyte Differentiation | PLOS One [journals.plos.org]
• 4. m6A mRNA demethylase FTO regulates melanoma tumorigenicity and response to anti-PD-1 blockade - PMC [pmc.ncbi.nlm.nih.gov]
• 5. spandidos-publications.com [spandidos-publications.com]
• 6. MO-I-500 | FTO inhibitor | Probechem Biochemicals [probechem.com]
• 7. axonmedchem.com [axonmedchem.com]
• 8. medchemexpress.com [medchemexpress.com]
• 9. researchgate.net [researchgate.net]
• 10. origene.com [origene.com]
• 11. FTO Polyclonal Antibody (PA5-85698) [thermofisher.com]
• 12. FTO Monoclonal Antibody (5-2H10) (MA5-33105) [thermofisher.com]
• 13. Anti-FTO Antibody (A8927) | Antibodies.com [antibodies.com]
• 14. FTO antibody (27226-1-AP) | Proteintech [ptglab.com]
• 15. bio-rad-antibodies.com [bio-rad-antibodies.com]
• 16. Lisis celular y extracción de proteínas para Western Blotting [sigmaaldrich.com]

Technical Notes & Optimization

troubleshooting inconsistent results with MO-I-500

This technical support center provides researchers, scientists, and drug development professionals with a comprehensive guide to using MO-I-500, a potent inhibitor of the FTO (fat mass and obesity-associated) protein. Here you will find troubleshooting advice, frequently asked questions (FAQs), and detailed experimental protocols to help you achieve consistent and reliable results in your experiments.

Frequently Asked Questions (FAQs)

Q1: What is the mechanism of action of MO-I-500?

MO-I-500 is a pharmacological inhibitor of the FTO protein, an N6-methyladenosine (m6A) RNA demethylase.[1][2][3] By inhibiting FTO, MO-I-500 leads to an increase in the global levels of m6A methylation in RNA, which in turn can modulate gene expression and affect various cellular processes.[1]

Q2: What is the IC50 of MO-I-500?

The reported half-maximal inhibitory concentration (IC50) of MO-I-500 for purified FTO demethylase is 8.7 µM.[1][4][5]

Q3: How should I store and handle MO-I-500?

For long-term storage, MO-I-500 powder should be kept at -20°C for up to 12 months or at 4°C for up to 6 months.[1] Stock solutions, typically prepared in DMSO, are stable for up to 6 months at -80°C and for up to 1 month at -20°C.[4] To avoid repeated freeze-thaw cycles, it is recommended to aliquot the stock solution.[4]

Q4: What is the solubility of MO-I-500?

MO-I-500 is soluble in DMSO.[1] One supplier suggests a solubility of 10 mM in DMSO.[1] For a concentration of 100.08 mM, ultrasonic warming may be necessary, and it is important to use newly opened DMSO as it is hygroscopic, which can affect solubility.[4]

Troubleshooting Guide

Problem: Reduced or No Effect of the Inhibitor

Possible Causes:

• Inhibitor Degradation: Improper storage or handling of MO-I-500 can lead to its degradation.

• Low Inhibitor Concentration: The concentration of MO-I-500 used may be too low for your specific cell line or experimental conditions.

• Cell Line Insensitivity: The targeted pathway may not be critical for the survival or phenotype of your specific cell line.

• Precipitation of the Compound: Diluting the DMSO stock solution into aqueous media can sometimes cause the compound to precipitate, reducing its effective concentration.

Solutions:

• Verify Storage and Handling: Ensure that the compound has been stored correctly at the recommended temperatures and protected from light.[1][4] Prepare fresh stock solutions if degradation is suspected.

• Perform a Dose-Response Curve: Determine the optimal concentration of MO-I-500 for your cell line by performing a dose-response experiment (e.g., from 1 µM to 50 µM) and measuring a relevant downstream marker or phenotype.

• Confirm Target Engagement: Measure the global m6A levels in RNA after treatment with MO-I-500 to confirm that the inhibitor is engaging with its target in your cells. An increase in m6A levels would indicate target engagement.[1]

• Ensure Proper Solubilization: When diluting the DMSO stock, add it to your culture medium dropwise while vortexing to prevent precipitation. Visually inspect the medium for any signs of precipitation.

Problem: High Cell Toxicity Observed

Possible Causes:

• High Inhibitor Concentration: The concentration of MO-I-500 may be too high, leading to off-target effects and general cytotoxicity.

• Solvent Toxicity: High concentrations of the solvent (e.g., DMSO) can be toxic to cells.

• Cell Line Sensitivity: Some cell lines are inherently more sensitive to chemical treatments.

Solutions:

• Optimize Inhibitor Concentration: Conduct a dose-response experiment to find the optimal concentration that inhibits FTO activity without causing excessive cell death.

• Control for Solvent Effects: Ensure that the final concentration of the solvent in your culture medium is consistent across all conditions (including vehicle controls) and is at a non-toxic level (typically ≤ 0.5% for DMSO).

• Perform a Time-Course Experiment: Assess cell viability at different time points to determine the optimal treatment duration.

Problem: Inconsistent Results Between Experiments

Possible Causes:

• Variability in Cell Culture Conditions: Differences in cell passage number, confluency, or growth media can affect the cellular response to the inhibitor.

• Inconsistent Inhibitor Preparation: Variations in the preparation of stock solutions or working dilutions can lead to inconsistent effective concentrations.

• Experimental Procedure Variations: Minor differences in incubation times, cell seeding densities, or assay procedures can contribute to variability.

Solutions:

• Standardize Cell Culture Practices: Use cells within a consistent and low passage number range. Seed cells at a standardized density and ensure consistent confluency at the time of treatment.

• Prepare Fresh Dilutions: Prepare fresh working dilutions of MO-I-500 from a properly stored stock solution for each experiment.

• Maintain Consistent Experimental Protocols: Adhere strictly to the same experimental protocol for all replicates and experiments.

Quantitative Data Summary

Parameter	Value	Source(s)
Target	FTO (m6A RNA demethylase)	[1][2][3]
IC50 (purified FTO)	8.7 µM	[1][4][5]
Solubility	Soluble in DMSO (e.g., 10 mM)	[1]
Storage (Powder)	-20°C (12 months), 4°C (6 months)	[1]
Storage (Stock Solution)	-80°C (6 months), -20°C (1 month)	[4]

Experimental Protocols

Cell Viability Assay (MTT Assay)

This protocol provides a general guideline for assessing the effect of MO-I-500 on cell viability using an MTT assay. Optimization for specific cell lines and experimental conditions is recommended.

Materials:

• MO-I-500

• DMSO (cell culture grade)

• 96-well cell culture plates

• Appropriate cell culture medium

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or 0.01 M HCl in 10% SDS)

• Microplate reader

Procedure:

• Cell Seeding:

  • Trypsinize and count your cells.

  • Seed the cells in a 96-well plate at a predetermined optimal density (e.g., 5,000-10,000 cells/well) in 100 µL of culture medium.

  • Incubate the plate overnight at 37°C in a humidified 5% CO2 incubator to allow for cell attachment.

• Inhibitor Treatment:

  • Prepare a series of dilutions of MO-I-500 in culture medium from your DMSO stock solution. Ensure the final DMSO concentration is consistent across all wells and does not exceed a non-toxic level (e.g., 0.5%).

  • Include a vehicle control (medium with the same final concentration of DMSO) and a no-treatment control.

  • Carefully remove the medium from the wells and add 100 µL of the medium containing the different concentrations of MO-I-500 or the vehicle control.

  • Incubate for the desired treatment duration (e.g., 24, 48, or 72 hours).

• MTT Assay:

  • After the incubation period, add 10 µL of MTT solution (5 mg/mL) to each well.

  • Incubate the plate for 2-4 hours at 37°C, allowing the MTT to be metabolized into formazan (B1609692) crystals.

  • After the incubation, carefully remove the medium.

  • Add 100 µL of the solubilization solution to each well to dissolve the formazan crystals.

  • Gently shake the plate for 10-15 minutes to ensure complete dissolution.

• Data Acquisition and Analysis:

  • Measure the absorbance at a wavelength of 570 nm using a microplate reader.

  • Subtract the background absorbance from a blank well (medium and MTT solution only).

  • Calculate the percentage of cell viability for each treatment relative to the vehicle control.

  • Plot the cell viability against the log of the inhibitor concentration to determine the IC50 value for your cell line.

Visualizations

Caption: Mechanism of action of MO-I-500 on the FTO signaling pathway.

Caption: A logical workflow for troubleshooting inconsistent experimental results with MO-I-500.

References

• 1. MO-I-500 | FTO inhibitor | Probechem Biochemicals [probechem.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. medchemexpress.com [medchemexpress.com]
• 5. axonmedchem.com [axonmedchem.com]

Technical Support Center: Optimizing MO-I-500 Concentration

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) to optimize the use of MO-I-500 in experiments while avoiding cytotoxicity.

Frequently Asked Questions (FAQs)

Q1: What is MO-I-500 and what is its primary mechanism of action?

A1: MO-I-500 is a pharmacological inhibitor of the FTO (fat mass and obesity-associated) protein, which functions as an N6-methyladenosine (m6A) RNA demethylase. By inhibiting FTO, MO-I-500 leads to an increase in global m6A methylation of RNA, which can affect RNA stability, splicing, and translation of key transcripts involved in various cellular processes, including cancer progression. The enzymatic half-maximal inhibitory concentration (IC50) of MO-I-500 for purified FTO is 8.7 µM.[1][2][3]

Q2: What is a recommended starting concentration for MO-I-500 in cell culture experiments?

A2: A recommended starting point for in vitro experiments is in the low micromolar range. For example, in SUM149 breast cancer cells, a concentration of 2 µM resulted in a modest 20-25% inhibition of cell proliferation in complete medium. In HeLa and SUM149 cells, a concentration of 25 µM has been used to study its effects on miRNA and colony formation, with observations of relatively little effect on overall cell growth in complete medium.[2] However, the optimal concentration is highly cell-type dependent and should be determined empirically through a dose-response experiment.

Q3: How should I prepare and store MO-I-500?

A3: MO-I-500 is typically dissolved in dimethyl sulfoxide (B87167) (DMSO) to create a stock solution. It is crucial to store the stock solution at -20°C or -80°C to maintain its stability. For working solutions, dilute the stock in your cell culture medium to the desired final concentration. To avoid solvent-induced cytotoxicity, the final concentration of DMSO in the culture medium should ideally be kept below 0.1%.

Q4: How long should I incubate cells with MO-I-500?

A4: The optimal incubation time depends on the specific cell line and the experimental endpoint. For cytotoxicity assays, a common incubation period is 24 to 72 hours. For mechanism-of-action studies, shorter or longer incubation times may be necessary. It is advisable to perform a time-course experiment to determine the optimal duration for your specific research question.

Troubleshooting Guide

Issue	Possible Cause	Suggested Solution
High variability in cytotoxicity results	1. Uneven cell seeding: Inconsistent cell numbers per well. 2. Edge effects: Evaporation in the outer wells of the plate. 3. Inconsistent drug preparation: Errors in serial dilutions.	1. Ensure a homogeneous cell suspension and visually inspect plates after seeding. 2. Avoid using the outer wells of the plate for experimental samples; fill them with sterile PBS or media instead. 3. Prepare fresh drug dilutions for each experiment and mix thoroughly.
No cytotoxic effect observed	1. Concentration is too low: The tested concentrations are below the cytotoxic threshold for your cell line. 2. Short incubation time: The treatment duration is insufficient to induce a cytotoxic response. 3. Cell line resistance: The cells may be inherently resistant to FTO inhibition.	1. Perform a dose-response experiment with a wider and higher concentration range. 2. Increase the incubation time (e.g., up to 72 hours). 3. Use a positive control compound known to induce cytotoxicity in your cell line to confirm assay validity.
High background in cytotoxicity assay	1. Reagent interference: MO-I-500 may interfere with the assay chemistry (e.g., MTT reduction). 2. Serum interference: Components in the serum may affect the assay. 3. Microbial contamination: Contamination can lead to false signals.	1. Run a cell-free control with MO-I-500 and the assay reagents to check for direct interactions. 2. When possible, use serum-free medium during the final assay incubation step. 3. Regularly check cell cultures for contamination.
Discrepancy between different cytotoxicity assays	1. Different cellular mechanisms measured: For example, MTT measures metabolic activity, while LDH measures membrane integrity. A compound could be cytostatic (inhibit proliferation) without being directly cytotoxic (causing cell lysis).	1. Understand the principle of each assay. Use complementary assays to get a more complete picture of the cellular response to MO-I-500.

Data Presentation: MO-I-500 Effects on Cell Viability

The following table summarizes the observed effects of MO-I-500 at various concentrations in different cell lines. It is important to note that direct IC50 values for cytotoxicity are not widely published for MO-I-500, and the optimal concentration should be determined experimentally for each specific cell line and assay.

Cell Line	Concentration	Observed Effect	Reference
SUM149 (Breast Cancer)	2 µM	Modest (20-25%) inhibition of cell proliferation in complete medium.
SUM149-Luc (Breast Cancer)	Not Specified	Dramatic (>95%) inhibition in colony formation.	[2]
SUM149 (Breast Cancer)	25 µM	Relatively little effect on cell growth in complete medium.	[2]
HeLa (Cervical Cancer)	25 µM	Used to study effects on miRNA.	[2]
CCF-STTG1 (Astrocytoma)	Not Specified	Can reduce the adverse effects of streptozotocin.
Acute Myeloid Leukemia (AML) Cells	Higher than newer FTO inhibitors	Implied to have higher IC50 values for cytotoxicity compared to newer FTO inhibitors like CS1 and CS2.

Experimental Protocols

MTT Assay for Cell Viability

This protocol is a general guideline for determining the effect of MO-I-500 on cell viability by measuring mitochondrial metabolic activity.

Materials:

• MO-I-500

• Target cells

• Complete cell culture medium

• 96-well cell culture plates

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or 0.01 M HCl in 10% SDS)

• Microplate reader

Procedure:

• Cell Seeding: Seed cells into a 96-well plate at a predetermined optimal density (e.g., 5,000-10,000 cells/well) in 100 µL of complete medium and incubate for 24 hours.

• Compound Treatment: Prepare serial dilutions of MO-I-500 in complete medium. Remove the old medium from the wells and add 100 µL of the medium containing the different concentrations of MO-I-500. Include a vehicle control (medium with the same concentration of DMSO as the highest MO-I-500 concentration) and a no-treatment control.

• Incubation: Incubate the plate for the desired treatment duration (e.g., 24, 48, or 72 hours).

• MTT Addition: Add 10 µL of MTT solution to each well and incubate for 2-4 hours at 37°C until purple formazan (B1609692) crystals are visible.

• Solubilization: Carefully remove the medium and add 100 µL of solubilization solution to each well to dissolve the formazan crystals.

• Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Analysis: Calculate the percentage of cell viability relative to the untreated control.

Lactate Dehydrogenase (LDH) Assay for Cytotoxicity

This protocol provides a general method for assessing cytotoxicity by measuring the release of LDH from damaged cells.

Materials:

• MO-I-500

• Target cells

• Complete cell culture medium

• 96-well cell culture plates

• Commercially available LDH cytotoxicity assay kit

• Microplate reader

Procedure:

• Cell Seeding: Seed cells into a 96-well plate as described for the MTT assay.

• Compound Treatment: Treat cells with serial dilutions of MO-I-500 as described for the MTT assay. Include controls for spontaneous LDH release (vehicle control) and maximum LDH release (cells treated with a lysis buffer provided in the kit).

• Incubation: Incubate the plate for the desired treatment duration.

• Supernatant Collection: Centrifuge the plate at a low speed (e.g., 250 x g) for 5 minutes to pellet any detached cells. Carefully transfer a portion of the supernatant (e.g., 50 µL) to a new 96-well plate.

• LDH Reaction: Add the LDH reaction mixture from the kit to each well containing the supernatant according to the manufacturer's instructions.

• Incubation: Incubate the plate at room temperature for the time specified in the kit protocol (usually 15-30 minutes), protected from light.

• Measurement: Measure the absorbance at the wavelength specified in the kit protocol (e.g., 490 nm).

• Analysis: Calculate the percentage of cytotoxicity based on the absorbance readings of the treated samples relative to the spontaneous and maximum release controls.

Visualizations

Caption: MO-I-500 inhibits the FTO-mediated demethylation of m6A-RNA.

Caption: Workflow for optimizing MO-I-500 concentration.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. MO-I-500 | FTO inhibitor | Probechem Biochemicals [probechem.com]
• 3. axonmedchem.com [axonmedchem.com]

Technical Support Center: MO-I-500 & FTO Assays

This technical support guide is designed for researchers, scientists, and drug development professionals encountering issues with the FTO inhibitor, MO-I-500, in their experimental assays. Below you will find frequently asked questions, troubleshooting advice, and detailed experimental protocols to help you identify and resolve common problems.

Frequently Asked Questions (FAQs) & Troubleshooting

Question: Why is MO-I-500 not showing inhibitory activity against FTO in my assay?

Answer: Several factors can contribute to the apparent lack of MO-I-500 activity. This troubleshooting guide will walk you through the most common issues, from inhibitor integrity to assay conditions.

Troubleshooting Workflow

The following flowchart outlines a systematic approach to troubleshooting your FTO inhibition assay.

Caption: Troubleshooting workflow for an FTO inhibition assay.

Inhibitor Integrity and Handling

Q: Could my MO-I-500 be degraded or inactive?

A: Yes, improper storage or handling can compromise the inhibitor's activity. MO-I-500 is a pharmacological inhibitor of FTO with an IC50 of 8.7 μM for the demethylation of a methylated substrate by purified FTO demethylase.[1][2]

• Storage: Stock solutions of MO-I-500 should be stored at -80°C for up to 6 months or at -20°C for up to 1 month.[1] Frequent freeze-thaw cycles should be avoided.

• Solubility: Ensure that MO-I-500 is fully dissolved in your assay buffer. If the inhibitor precipitates, its effective concentration will be lower than intended. You may need to optimize the solvent or assay buffer composition.

• Concentration: Double-check your dilution calculations to ensure the final concentration in the assay is appropriate to observe inhibition. For in-vitro assays, concentrations around the IC50 (8.7 μM) and higher should be tested. In cell-based assays, higher concentrations (e.g., 25 μM) have been used.[2]

Assay Conditions and Reagents

Q: Are my assay conditions optimal for FTO activity and inhibition?

A: FTO is an α-ketoglutarate-dependent dioxygenase, and its activity is critically dependent on specific cofactors and buffer conditions.[3]

• FTO Enzyme: Confirm that your recombinant FTO enzyme is active. Include a positive control (no inhibitor) and a negative control (no enzyme) in your experimental setup.

• Cofactors: The presence of Fe(II), 2-oxoglutarate (2-OG), and ascorbate (B8700270) is essential for FTO catalytic activity.[4][5][6] Ensure these are fresh and at their optimal concentrations.

Component	Recommended Concentration Range	Notes
Recombinant FTO	100 - 500 nM	Optimal concentration may vary.
Fe(II)	75 - 300 µM	Prepare fresh to avoid oxidation.
2-Oxoglutarate (2-OG)	50 - 300 µM	FTO has a Km for 2-OG of ~2.88 µM.[5][6]
Ascorbate	1 - 2 mM	Helps maintain iron in the reduced Fe(II) state.
MO-I-500	0 - 50 µM	A dose-response curve is recommended.

• Buffer: The optimal pH for FTO activity is generally between 6.0 and 7.0.[7] Verify the pH of your reaction buffer. A common buffer is Tris-HCl or HEPES.

• Incubation Time and Temperature: Ensure sufficient incubation time for the enzymatic reaction to proceed. Typical conditions are 1-2 hours at room temperature or 37°C.[4]

Substrate and Detection

Q: Could the issue be with my substrate or detection method?

A: The type and quality of the substrate, as well as the sensitivity of your detection method, are crucial.

• Substrate: FTO can demethylate various substrates, including single-stranded DNA (ssDNA) and RNA containing N6-methyladenosine (m6A).[3][8] Ensure your substrate is of high quality and not degraded. The sequence and structure of the RNA can affect FTO's demethylation activity.[3]

• Detection Method: Common detection methods include HPLC, mass spectrometry, and fluorescence-based assays.[4][8] Validate that your detection method is sensitive enough to measure the changes in substrate modification.

FTO Signaling Pathway Context

FTO plays a significant role in various cellular processes by removing the m6A modification from RNA, thereby influencing the expression of downstream targets. Its activity is implicated in cancer progression and metabolic diseases.[8][9]

Caption: Simplified FTO signaling pathway and the inhibitory action of MO-I-500.

Reference Experimental Protocol: In Vitro FTO Inhibition Assay

This protocol provides a general framework for an in vitro FTO inhibition assay using a fluorescence-based detection method.

1. Reagent Preparation:

• Assay Buffer: 50 mM Tris-HCl (pH 7.0), 50 µg/ml BSA.
• FTO Enzyme Stock: Recombinant human FTO diluted in assay buffer.
• Cofactor Mix: Prepare a fresh solution containing 750 µM (NH₄)₂Fe(SO₄)₂, 3 mM 2-oxoglutarate, and 20 mM L-ascorbic acid in nuclease-free water. This provides a 10X stock.
• Substrate: A specific m6A-containing RNA oligonucleotide probe.
• MO-I-500 Stock: Prepare a stock solution in DMSO and make serial dilutions.

2. Assay Procedure:

• To a 96-well plate, add 5 µL of serially diluted MO-I-500 or DMSO (vehicle control).
• Add 25 µL of FTO enzyme (to a final concentration of 100-500 nM) to each well except the "no enzyme" control.
• Add 10 µL of the m6A RNA substrate to each well.
• Initiate the reaction by adding 10 µL of the 10X cofactor mix to each well for a final volume of 50 µL.
• Incubate the plate at 37°C for 1-2 hours.
• Stop the reaction according to the detection kit manufacturer's instructions (e.g., by adding EDTA).
• Proceed with the detection step (e.g., fluorescence reading).

3. Data Analysis:

• Subtract the background fluorescence (from "no enzyme" controls).
• Normalize the data to the positive control (DMSO-treated wells).
• Plot the percentage of inhibition versus the log of the inhibitor concentration to determine the IC50 value.

By systematically working through these troubleshooting steps and referencing the provided protocols and data, you should be able to identify the reason for the lack of MO-I-500 activity in your FTO assay.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. MO-I-500 | FTO inhibitor | Probechem Biochemicals [probechem.com]
• 3. pnas.org [pnas.org]
• 4. Rational Design and Optimization of m6A-RNA Demethylase FTO Inhibitors as Anticancer Agents - PMC [pmc.ncbi.nlm.nih.gov]
• 5. portlandpress.com [portlandpress.com]
• 6. Kinetic analysis of FTO (Fat mass and obesity related) reveals that it is unlikely to function as a sensor for 2-oxoglutarate - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Loss-of-Function Mutation in the Dioxygenase-Encoding FTO Gene Causes Severe Growth Retardation and Multiple Malformations - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Targeting the RNA demethylase FTO for cancer therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Roles of N6‐Methyladenosine Demethylase FTO in Malignant Tumors Progression - PMC [pmc.ncbi.nlm.nih.gov]

improving the efficacy of MO-I-500 in cell lines

Welcome to the technical support center for MO-I-500, a potent inhibitor of the FTO (fat mass and obesity-associated) protein. This resource is designed to assist researchers, scientists, and drug development professionals in effectively utilizing MO-I-500 in their cell line experiments. Here you will find troubleshooting guides, frequently asked questions (FAQs), detailed experimental protocols, and key data to enhance the efficacy of your studies.

Frequently Asked Questions (FAQs) & Troubleshooting

This section addresses common challenges and questions that may arise during the use of MO-I-500.

Q1: How should I prepare and store a stock solution of MO-I-500?

A1: MO-I-500 is soluble in DMSO up to 100 mM.[1][2] For optimal results, it is recommended to use freshly opened, anhydrous DMSO to prepare your stock solution, as hygroscopic DMSO can negatively impact solubility.[2][3]

• Preparation: To prepare a 10 mM stock solution, dissolve 3.1775 mg of MO-I-500 (MW: 317.75 g/mol ) in 1 mL of DMSO. Gentle warming and sonication may be required to ensure complete dissolution.[2]

• Storage: Store the powdered compound at -20°C for up to 3 years. Once dissolved in DMSO, aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles and store at -80°C for up to 6 months or -20°C for up to 1 month.[3]

Q2: I'm observing precipitation after adding MO-I-500 to my cell culture medium. What should I do?

A2: Precipitation of a DMSO-dissolved compound in aqueous media is a common issue, especially with hydrophobic molecules. This "crashing out" occurs as the compound's solubility decreases upon dilution of DMSO.

Potential Causes and Solutions:

Potential Cause	Explanation	Recommended Solution
High Final Concentration	The final concentration of MO-I-500 in the media exceeds its aqueous solubility limit.	Decrease the final working concentration. It's advisable to perform a dose-response curve to determine the optimal, non-precipitating concentration for your specific cell line.
Rapid Dilution	Adding a concentrated DMSO stock directly to a large volume of media can cause a rapid solvent exchange, leading to precipitation.	Perform a serial dilution of the MO-I-500 stock solution in pre-warmed (37°C) culture media. Add the compound dropwise while gently vortexing the media.
Low Temperature of Media	Adding the compound to cold media can decrease its solubility.	Always use pre-warmed (37°C) cell culture media for dilutions.
High Final DMSO Concentration	While DMSO aids initial dissolution, high final concentrations can be toxic to cells and may not prevent precipitation.	Keep the final DMSO concentration in the culture medium below 0.5%, and ideally below 0.1%. This may require preparing a more dilute intermediate stock solution in DMSO.
Interaction with Media Components	MO-I-500 may interact with salts, amino acids, or other components in the media, forming insoluble complexes.	If precipitation persists, consider trying a different basal media formulation.

Q3: What is the optimal working concentration of MO-I-500 for my experiments?

A3: The optimal concentration of MO-I-500 is cell-line dependent and should be determined empirically. A good starting point is to perform a dose-response experiment. Based on published data, concentrations ranging from 10 µM to 50 µM have been used in various cell lines. For example, 25 µM MO-I-500 was used in HeLa cells to achieve a 9.3% increase in total RNA m6A content.[4]

Q4: I am not observing the expected effect on my cells. What are some potential reasons?

A4: Several factors could contribute to a lack of efficacy:

• Cell Line Sensitivity: Not all cell lines are equally sensitive to FTO inhibition. Ensure that your cell line of interest expresses FTO and that its proliferation or phenotype is dependent on FTO activity.

• Compound Inactivity: Ensure that the MO-I-500 stock solution has been prepared and stored correctly to prevent degradation.

• Suboptimal Concentration: You may need to optimize the concentration of MO-I-500 for your specific cell line and assay.

• Assay-Specific Issues: The readout of your assay may not be sensitive enough to detect the effects of FTO inhibition. Consider using multiple, complementary assays to assess the impact of MO-I-500.

Q5: Are there any known off-target effects of MO-I-500?

A5: While MO-I-500 is a known FTO inhibitor, like many small molecules, it may have off-target effects. It is good practice to include appropriate controls in your experiments. This could involve using a structurally related but inactive compound as a negative control or validating key findings using a genetic approach, such as siRNA-mediated knockdown of FTO.

Quantitative Data Summary

The following tables summarize key quantitative data reported for MO-I-500.

Table 1: In Vitro Inhibitory Concentration

Target	IC₅₀	Assay Condition
Purified FTO Demethylase	8.7 µM	In vitro demethylation assay with an artificial methylated substrate

Table 2: Effects of MO-I-500 on Cell Lines

Cell Line	Concentration	Duration	Observed Effect
HeLa	25 µM	24 hours	9.3% increase in N6-methyladenosine (m6A) content in total RNA.
SUM149-Luc	Not specified	Not specified	Dramatic (>95%) inhibition in colony formation.

Experimental Protocols

Below are detailed methodologies for key experiments to assess the efficacy of MO-I-500.

Protocol 1: Cell Viability MTT Assay

This protocol is for determining the effect of MO-I-500 on cell viability using a standard MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay.

Materials:

• MO-I-500

• DMSO (anhydrous)

• Cell line of interest

• Complete cell culture medium

• 96-well cell culture plates

• MTT solution (5 mg/mL in PBS)

• Solubilization solution (e.g., 10% SDS in 0.01 M HCl)

• Multichannel pipette

• Plate reader (570 nm absorbance)

Procedure:

• Cell Seeding: Seed cells into a 96-well plate at a predetermined optimal density and allow them to adhere overnight.

• Compound Preparation: Prepare a series of dilutions of MO-I-500 in complete culture medium from your DMSO stock. Ensure the final DMSO concentration in all wells (including vehicle control) is consistent and non-toxic (ideally ≤ 0.1%).

• Treatment: Remove the overnight culture medium and replace it with the medium containing different concentrations of MO-I-500. Include a vehicle control (medium with the same final concentration of DMSO) and a no-cell control (medium only).

• Incubation: Incubate the plate for the desired treatment duration (e.g., 24, 48, or 72 hours) at 37°C and 5% CO₂.

• MTT Addition: After incubation, add 10 µL of MTT solution to each well and incubate for 2-4 hours at 37°C, allowing viable cells to metabolize the MTT into formazan (B1609692) crystals.

• Solubilization: Carefully remove the medium and add 100 µL of solubilization solution to each well to dissolve the formazan crystals.

• Absorbance Reading: Read the absorbance at 570 nm using a plate reader.

• Data Analysis: Subtract the background absorbance (no-cell control) from all readings. Calculate cell viability as a percentage of the vehicle control.

Protocol 2: Analysis of miRNA Expression by qRT-PCR

This protocol outlines the steps to analyze changes in microRNA (miRNA) expression in response to MO-I-500 treatment.

Materials:

• MO-I-500

• Cell line of interest

• 6-well cell culture plates

• TRIzol reagent or other RNA extraction kit

• miRNA-specific reverse transcription kit

• miRNA-specific primers for qRT-PCR

• SYBR Green or TaqMan-based qRT-PCR master mix

• qRT-PCR instrument

Procedure:

• Cell Treatment: Seed cells in 6-well plates and treat with the desired concentration of MO-I-500 or vehicle control (DMSO) for the specified duration.

• RNA Extraction: Harvest the cells and extract total RNA, including the small RNA fraction, using TRIzol or a suitable RNA extraction kit according to the manufacturer's instructions.

• RNA Quantification and Quality Control: Determine the concentration and purity of the extracted RNA using a spectrophotometer (e.g., NanoDrop).

• Reverse Transcription: Synthesize cDNA from the total RNA using a miRNA-specific reverse transcription kit. This typically involves a polyadenylation step followed by reverse transcription with an oligo(dT) primer containing a universal tag.

• qRT-PCR: Perform quantitative real-time PCR using miRNA-specific forward primers and a universal reverse primer that binds to the tag introduced during reverse transcription. Use a housekeeping small non-coding RNA (e.g., U6 snRNA) for normalization.

• Data Analysis: Analyze the qRT-PCR data using the comparative Cq (ΔΔCq) method to determine the relative expression of the target miRNA in MO-I-500-treated samples compared to the vehicle control.

Strategies to Enhance MO-I-500 Efficacy

To potentially improve the effectiveness of MO-I-500 in your cell line models, consider the following strategies:

Combination Therapies

Combining MO-I-500 with other anti-cancer agents may lead to synergistic or additive effects.

• Chemotherapy: The efficacy of standard chemotherapeutic agents can be limited by drug resistance. FTO has been implicated in chemoresistance, suggesting that its inhibition by MO-I-500 could sensitize cancer cells to conventional chemotherapy.

• PARP Inhibitors: Poly(ADP-ribose) polymerase (PARP) inhibitors are effective in cancers with deficiencies in DNA damage repair. There is a rationale for combining FTO inhibitors with PARP inhibitors, as FTO has been linked to DNA damage response pathways.

• Immunotherapy: Emerging evidence suggests a role for m6A modification in regulating the immune response. Combining MO-I-500 with immune checkpoint inhibitors could be a promising strategy to enhance anti-tumor immunity.

Visualizing Key Pathways and Workflows

FTO Signaling Pathway in Cancer

The following diagram illustrates the central role of FTO in cancer signaling pathways. FTO-mediated demethylation of m6A on target mRNAs can lead to their increased stability and translation, promoting oncogenic processes.

References

• 1. Unraveling the Complex Interactions between the Fat Mass and Obesity-Associated (FTO) Gene, Lifestyle, and Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 2. dovepress.com [dovepress.com]
• 3. mdpi.com [mdpi.com]
• 4. researchgate.net [researchgate.net]

dealing with MO-I-500-induced cell stress or death

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with the FTO inhibitor, MO-I-500. The information is designed to address specific issues related to MO-I-500-induced cell stress and death.

Frequently Asked Questions (FAQs)

1. What is MO-I-500 and what is its primary mechanism of action?

MO-I-500 is a pharmacological inhibitor of the fat mass and obesity-associated (FTO) protein.[1][2][3] FTO is an RNA demethylase that removes N6-methyladenosine (m6A) modifications from RNA. By inhibiting FTO, MO-I-500 leads to an increase in global m6A levels in RNA, which in turn affects the stability, translation, and splicing of various transcripts, ultimately leading to cell stress and, in many cancer cell types, apoptosis.[3]

2. What are the recommended solvent and storage conditions for MO-I-500?

MO-I-500 is soluble in dimethyl sulfoxide (B87167) (DMSO).[1] For long-term storage, the solid powder should be stored at -20°C for up to 3 years. Stock solutions in DMSO can be stored at -80°C for up to 6 months.[1][4] To avoid repeated freeze-thaw cycles, it is recommended to aliquot the stock solution into smaller volumes for single use.

3. What is a typical starting concentration for in vitro experiments with MO-I-500?

The effective concentration of MO-I-500 can vary depending on the cell line and experimental conditions. A good starting point for dose-response experiments is to use a range of concentrations around the published IC50 values. For example, in HeLa cells, the IC50 is approximately 8.7 μM.[1][5][6] A suggested range for initial experiments could be from 1 µM to 50 µM.

4. How long should I treat my cells with MO-I-500?

The optimal treatment duration depends on the specific assay and cell line. For cell viability assays, a 24 to 72-hour incubation is common. For mechanism of action studies, such as western blotting for protein expression changes, shorter time points (e.g., 6, 12, 24 hours) may be more informative. Time-course experiments are recommended to determine the optimal endpoint for your specific research question.

Troubleshooting Guide

Problem	Possible Cause	Suggested Solution
Inconsistent or no observable effect of MO-I-500	Compound degradation: Improper storage or repeated freeze-thaw cycles of the stock solution.	Prepare fresh stock solutions and aliquot them for single use. Store at -80°C for long-term stability.[1][4]
Cell line resistance: The cell line used may have intrinsic resistance to FTO inhibition.	Test a range of concentrations and consider using a different cell line with known sensitivity to FTO inhibitors.
Incorrect dosage: The concentration of MO-I-500 may be too low to elicit a response.	Perform a dose-response experiment to determine the optimal concentration for your cell line.
Precipitation of MO-I-500 in cell culture medium	Low solubility in aqueous solutions: MO-I-500 has poor solubility in water.	Prepare a high-concentration stock solution in DMSO and then dilute it in the cell culture medium. Ensure the final DMSO concentration is low (typically <0.1%) to avoid solvent toxicity.
High final concentration: The final concentration of MO-I-500 in the medium exceeds its solubility limit.	When preparing working solutions, add the DMSO stock dropwise to the medium while gently vortexing to ensure proper mixing and prevent precipitation.
High background in cell-based assays	Off-target effects: Like many small molecule inhibitors, MO-I-500 may have off-target effects.	Include appropriate controls, such as a vehicle-treated group (DMSO only). Consider using a structurally different FTO inhibitor as a comparison. Recent studies suggest some FTO inhibitors can have off-target effects on dihydroorotate (B8406146) dehydrogenase (DHODH).[1]
Variability between replicates	Uneven cell seeding: Inconsistent cell numbers across wells.	Ensure a homogenous single-cell suspension before seeding and use calibrated pipettes for accurate cell plating.
Edge effects in multi-well plates: Evaporation from the outer wells can concentrate the compound.	Avoid using the outer wells of the plate for experimental samples. Fill them with sterile PBS or medium to maintain humidity.

Quantitative Data

Table 1: IC50 Values of MO-I-500 in Various Cancer Cell Lines

Cell Line	Cancer Type	IC50 (µM)	Assay Conditions	Reference
HeLa	Cervical Cancer	8.7	24-hour incubation	[1][5][6]
SUM149	Triple-Negative Breast Cancer	~20	Glutamine-free medium

Note: Data for a wider range of cancer cell lines are limited in the currently available literature. Researchers are encouraged to perform their own dose-response analyses.

Experimental Protocols

Cell Viability Assay (MTT Assay)

This protocol is adapted for determining the effect of MO-I-500 on cell viability.

Materials:

• Cells of interest

• Complete cell culture medium

• MO-I-500

• DMSO (for stock solution)

• 96-well plates

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Solubilization solution (e.g., 10% SDS in 0.01 M HCl)

• Microplate reader

Procedure:

• Seed cells in a 96-well plate at a density of 5,000-10,000 cells/well and allow them to adhere overnight.

• Prepare serial dilutions of MO-I-500 in complete medium from a DMSO stock solution. Ensure the final DMSO concentration in all wells (including vehicle control) is the same and non-toxic (e.g., <0.1%).

• Replace the medium in the wells with the medium containing different concentrations of MO-I-500 or vehicle control.

• Incubate the plate for the desired time period (e.g., 24, 48, or 72 hours) at 37°C in a humidified incubator with 5% CO2.

• Add 10 µL of MTT solution to each well and incubate for 2-4 hours at 37°C until a purple precipitate is visible.

• Add 100 µL of solubilization solution to each well and mix thoroughly to dissolve the formazan (B1609692) crystals.

• Read the absorbance at 570 nm using a microplate reader.

• Calculate cell viability as a percentage of the vehicle-treated control.

Apoptosis Assay (Annexin V-FITC/PI Staining)

This protocol is for the detection of apoptosis induced by MO-I-500 using flow cytometry.

Materials:

• Cells of interest

• 6-well plates

• MO-I-500

• Annexin V-FITC Apoptosis Detection Kit (containing Annexin V-FITC, Propidium Iodide (PI), and Binding Buffer)

• Flow cytometer

Procedure:

• Seed cells in 6-well plates and allow them to adhere overnight.

• Treat the cells with the desired concentrations of MO-I-500 or vehicle control for the chosen duration.

• Harvest the cells (including any floating cells in the medium) by trypsinization and centrifugation.

• Wash the cells twice with ice-cold PBS.

• Resuspend the cells in 1X Binding Buffer at a concentration of 1 x 10^6 cells/mL.

• To 100 µL of the cell suspension, add 5 µL of Annexin V-FITC and 5 µL of PI.

• Gently vortex the cells and incubate for 15 minutes at room temperature in the dark.

• Add 400 µL of 1X Binding Buffer to each tube.

• Analyze the cells by flow cytometry within one hour.

Western Blot Analysis

This protocol is for detecting changes in protein expression levels (e.g., FTO, p-Akt, cleaved caspase-3) following MO-I-500 treatment.

Materials:

• Cells of interest

• 6-well plates

• MO-I-500

• Lysis buffer (e.g., RIPA buffer) with protease and phosphatase inhibitors

• Protein assay kit (e.g., BCA)

• SDS-PAGE gels

• PVDF or nitrocellulose membrane

• Primary antibodies (e.g., anti-FTO, anti-p-Akt, anti-cleaved caspase-3, anti-β-actin)

• HRP-conjugated secondary antibodies

• Chemiluminescent substrate

Procedure:

• Seed cells in 6-well plates and treat with MO-I-500 as described previously.

• After treatment, wash the cells with ice-cold PBS and lyse them in lysis buffer.

• Determine the protein concentration of each lysate using a protein assay.

• Denature equal amounts of protein from each sample by boiling in Laemmli buffer.

• Separate the proteins by SDS-PAGE and transfer them to a membrane.

• Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour at room temperature.

• Incubate the membrane with the primary antibody overnight at 4°C.

• Wash the membrane with TBST and incubate with the HRP-conjugated secondary antibody for 1 hour at room temperature.

• Wash the membrane again and detect the protein bands using a chemiluminescent substrate and an imaging system.

Signaling Pathways and Experimental Workflows

MO-I-500 Induced Apoptotic Pathway

Caption: MO-I-500 inhibits FTO, leading to apoptosis.

General Experimental Workflow for Investigating MO-I-500 Effects

Caption: Workflow for studying MO-I-500's cellular effects.

References

• 1. Off-Target Inhibition of Human Dihydroorotate Dehydrogenase (h DHODH) Highlights Challenges in the Development of Fat Mass and Obesity-Associated Protein (FTO) Inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Off-Target Inhibition of Human Dihydroorotate Dehydrogenase (hDHODH) Highlights Challenges in the Development of Fat Mass and Obesity-Associated Protein (FTO) Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 3. m6A RNA modification modulates PI3K/Akt/mTOR signal pathway in Gastrointestinal Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. axonmedchem.com [axonmedchem.com]
• 6. medchemexpress.com [medchemexpress.com]

how to select a negative control for MO-I-500 experiments

Welcome to the technical support center for MO-I-500 experiments. This resource provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in their experimental design and execution.

Frequently Asked Questions (FAQs)

Q1: How do I select an appropriate negative control for my MO-I-500 experiments?

Selecting a proper negative control is critical for interpreting the results of experiments involving the FTO inhibitor, MO-I-500. A negative control should ideally be a molecule that is structurally similar to MO-I-500 but does not inhibit the FTO enzyme. This helps to distinguish the on-target effects of FTO inhibition from potential off-target effects of the chemical scaffold.

Control Strategy	Description	Advantages	Disadvantages
Vehicle Control	The solvent used to dissolve MO-I-500 (e.g., DMSO) is added to the control cells or reaction in the same final concentration.	Simple and essential for controlling for solvent effects.	Does not control for off-target effects of the MO-I-500 chemical structure.
Structurally Related Inactive Compound	A compound with a similar chemical backbone to MO-I-500 that has been shown to be inactive against FTO.	Provides the best control for off-target effects related to the chemical scaffold.	A validated, commercially available inactive analog of MO-I-500 is not currently described in the literature. May require chemical synthesis.
FTO Knockdown/Knockout	Genetic depletion of FTO using techniques like siRNA, shRNA, or CRISPR/Cas9.	Provides a genetic benchmark for the expected on-target phenotype of FTO inhibition.	Does not control for off-target effects of the small molecule inhibitor. Differences in the kinetics and extent of inhibition versus depletion can lead to varied phenotypes.
Catalytically Inactive FTO Mutant	Overexpression of a mutant version of FTO that is catalytically dead (e.g., H231A/D233A) as a comparison to wild-type FTO overexpression.	Useful for dissecting the catalytic-dependent functions of FTO.	Not a direct control for a small molecule inhibitor experiment.

Recommendation:

For most researchers, a combination of a vehicle control and FTO knockdown/knockout experiments will provide the most rigorous validation of on-target MO-I-500 activity. If a structurally related inactive compound is synthesized or identified, it should be thoroughly validated using the protocols outlined below.

Troubleshooting Guides

Problem: I am observing unexpected or inconsistent results with MO-I-500.

Unexpected results can often be clarified by strengthening your experimental controls. Here is a guide to troubleshooting using appropriate negative controls.

Experimental Protocol: Validation of a Negative Control for MO-I-500

This protocol outlines the steps to validate a potential negative control compound. For the purpose of this protocol, we will refer to the potential negative control as "Control Compound X."

Objective: To confirm that Control Compound X is inactive against FTO and does not elicit the same cellular effects as MO-I-500.

Materials:

• MO-I-500

• Control Compound X

• Recombinant human FTO protein

• Methylated RNA or DNA substrate for FTO

• Cell line of interest

• Appropriate cell culture reagents

• Antibodies for downstream targets (e.g., FTO, β-catenin, p-Akt)

• Reagents for m6A quantification (e.g., m6A dot blot kit or LC-MS/MS)

Part 1: In Vitro FTO Inhibition Assay

• Enzyme Activity Assay:

  • Perform an in vitro FTO demethylase assay using recombinant FTO and a methylated substrate.

  • Include the following conditions:

    • No enzyme control

    • Vehicle control (e.g., DMSO)

    • Positive control: MO-I-500 at a concentration known to inhibit FTO (e.g., 10 µM).[1]

    • Test condition: Control Compound X at the same concentration as MO-I-500.

  • Measure the demethylation activity. An ideal negative control should show no significant inhibition of FTO activity compared to the vehicle control.

Part 2: Cellular Assays

• Global m6A Quantification:

  • Treat your cell line of interest with the vehicle, MO-I-500, and Control Compound X for a specified time (e.g., 24 hours).

  • Isolate total RNA.

  • Measure the global N6-methyladenosine (m6A) levels using a dot blot or LC-MS/MS.

  • Expected Outcome: MO-I-500 treatment should lead to an increase in global m6A levels.[1] Control Compound X should not significantly alter m6A levels compared to the vehicle control.

• Analysis of Downstream Signaling Pathways:

  • Based on published literature, FTO inhibition can affect pathways such as WNT, TGF-β, and PI3K/AKT.

  • Treat cells as in the previous step.

  • Perform western blotting or other relevant assays to assess the status of key proteins in these pathways (e.g., β-catenin for WNT, p-SMAD for TGF-β, p-AKT for PI3K/AKT).

  • Expected Outcome: MO-I-500 may alter the levels or phosphorylation status of these proteins. Control Compound X should not produce the same effects.

• Phenotypic Assays:

  • Perform relevant phenotypic assays based on your research question (e.g., cell viability, proliferation, migration, or gene expression).

  • Compare the effects of the vehicle, MO-I-500, and Control Compound X.

  • Expected Outcome: MO-I-500 should elicit a specific phenotype. Control Compound X should not produce this phenotype.

Visualizing Experimental Logic

The following diagrams illustrate the key concepts and workflows described in this guide.

Caption: Simplified diagram of the FTO signaling pathway and the inhibitory action of MO-I-500.

Caption: Decision and validation workflow for selecting a negative control for MO-I-500 experiments.

References

• 1. probechem.com [probechem.com]

minimizing variability in MO-I-500 experimental replicates

Welcome to the technical support center for MO-I-500. This resource is designed to assist researchers, scientists, and drug development professionals in minimizing variability and troubleshooting common issues encountered during experiments with the FTO inhibitor, MO-I-500.

Frequently Asked Questions (FAQs)

Q1: What is the recommended method for preparing MO-I-500 stock solutions?

A1: To ensure consistency, prepare a high-concentration stock solution of MO-I-500, for example, at 10 mM, in anhydrous DMSO.[1] Aliquot the stock solution into small, single-use volumes to avoid repeated freeze-thaw cycles, which can degrade the compound. Store these aliquots at -20°C or -80°C for long-term stability.[1] When preparing working solutions, it is best to make intermediate dilutions in DMSO before the final dilution into your aqueous cell culture medium to prevent precipitation.[2]

Q2: How can I be sure that MO-I-500 is stable in my cell culture medium throughout my experiment?

A2: The stability of small molecules like MO-I-500 can be influenced by the components of your specific cell culture medium, including serum concentration and pH.[1][3] For long-term experiments, it is advisable to perform a stability study. This can be done by incubating MO-I-500 in your complete cell culture medium at 37°C for the duration of your experiment. At various time points (e.g., 0, 24, 48, 72 hours), collect aliquots and analyze the concentration of the intact compound using methods like HPLC or LC-MS.[3] If significant degradation is observed, consider replenishing the compound by performing media changes with freshly prepared MO-I-500 solution at regular intervals.[1]

Q3: I am observing high variability between my experimental replicates. What are the common causes?

A3: High variability between replicates in cell-based assays can stem from several sources.[4][5][6][7][8] Key factors to consider include:

• Cell Culture Conditions: Ensure consistent cell density at the time of treatment and maintain a consistent passage number for your cells, as cellular responses can change with prolonged culturing.[4][6]

• Compound Preparation: Inaccurate pipetting during the preparation of serial dilutions can lead to significant concentration errors.[7] Always use calibrated pipettes and prepare fresh dilutions for each experiment.

• Edge Effects: In multi-well plates, wells on the perimeter are more prone to evaporation, which can alter the concentration of MO-I-500.[7] To mitigate this, avoid using the outer wells for experimental samples and instead fill them with sterile PBS or media.[7]

• Solvent Concentration: Ensure the final concentration of DMSO is consistent across all wells, including vehicle controls, and kept below 0.5% to avoid solvent-induced toxicity.[1][2]

Q4: What is the known mechanism of action for MO-I-500?

A4: MO-I-500 is a pharmacological inhibitor of the fat mass and obesity-associated (FTO) protein. FTO is an enzyme that acts as an N6-methyladenosine (m6A) RNA demethylase.[1][4][5][6] By inhibiting FTO, MO-I-500 leads to an increase in the global levels of m6A RNA methylation, which can affect the expression of various genes and cellular processes.[4]

Troubleshooting Guides

Issue 1: Inconsistent IC50 Values Across Experiments

Possible Cause	Troubleshooting Step
Cell Passage Number	Use cells within a consistent and narrow passage number range for all experiments.
Cell Seeding Density	Optimize and strictly adhere to a consistent cell seeding density. Ensure even cell distribution in each well.
Compound Degradation	Prepare fresh serial dilutions of MO-I-500 for each experiment from a frozen stock.[1]
Assay Incubation Time	Ensure the incubation time with MO-I-500 is precisely the same for all plates and all experiments.

Issue 2: Higher than Expected Cell Death in Vehicle Control

Possible Cause	Troubleshooting Step
DMSO Toxicity	Ensure the final DMSO concentration in the culture medium is below the toxic threshold for your cell line (typically <0.5%).[1][2]
Contamination	Routinely test your cell cultures for mycoplasma and other microbial contaminants.[6]
Poor Cell Health	Only use cells that are in the exponential growth phase and exhibit healthy morphology.
Media Evaporation	Maintain proper humidity in the incubator and use plate sealers for long-term assays to minimize evaporation.

Experimental Protocols

Protocol: Cell Viability Assay Using a Resazurin-Based Reagent

This protocol provides a detailed methodology for assessing the effect of MO-I-500 on the viability of a chosen cell line.

• Cell Seeding:

  • Culture cells to approximately 80% confluency.

  • Harvest cells using standard trypsinization procedures.

  • Perform a cell count and assess viability using a method such as trypan blue exclusion.

  • Seed cells in a 96-well plate at a pre-determined optimal density (e.g., 5,000-10,000 cells/well) in 100 µL of complete culture medium.

  • Incubate the plate for 24 hours at 37°C in a 5% CO2 incubator to allow for cell attachment.

• MO-I-500 Treatment:

  • Prepare a 2X concentrated serial dilution of MO-I-500 in complete culture medium from your DMSO stock. Your final concentrations should bracket the expected IC50 value (the IC50 for MO-I-500 is 8.7 µM).[1][4][5]

  • Include a vehicle control (medium with the same final concentration of DMSO as the highest MO-I-500 concentration) and a no-treatment control.

  • Carefully remove 100 µL of the medium from each well and add 100 µL of the 2X MO-I-500 dilutions or control solutions.

  • Incubate the plate for the desired treatment duration (e.g., 48 or 72 hours).

• Cell Viability Assessment:

  • After the incubation period, add 20 µL of a resazurin-based cell viability reagent to each well.

  • Incubate the plate for 1-4 hours at 37°C, protected from light.

  • Measure the fluorescence at the appropriate excitation and emission wavelengths (typically ~560 nm Ex / 590 nm Em) using a plate reader.

• Data Analysis:

  • Subtract the average fluorescence of the "no-cell" control wells from all other wells.

  • Normalize the data to the vehicle control to determine the percentage of cell viability.

  • Plot the percentage of cell viability against the log of the MO-I-500 concentration and use a non-linear regression to calculate the IC50 value.

Visualizations

Caption: MO-I-500 inhibits the FTO-mediated demethylation of m6A-mRNA.

Caption: Workflow for determining cell viability after MO-I-500 treatment.

References

• 1. benchchem.com [benchchem.com]
• 2. FAQs on Inhibitor Preparation [sigmaaldrich.com]
• 3. benchchem.com [benchchem.com]
• 4. Troubleshooting Cell-based Assays Ask the Experts to Avoid Common Pitfalls from Cell Seeding to Analysis [worldwide.promega.com]
• 5. cellgs.com [cellgs.com]
• 6. promegaconnections.com [promegaconnections.com]
• 7. researchgate.net [researchgate.net]
• 8. Reducing sources of variance in experimental procedures in in vitro research - PMC [pmc.ncbi.nlm.nih.gov]

long-term stability of MO-I-500 in DMSO at -20°C

This technical support center provides researchers, scientists, and drug development professionals with essential information regarding the long-term stability of MO-I-500 in Dimethyl Sulfoxide (DMSO) at -20°C. Below you will find troubleshooting guides, frequently asked questions (FAQs), detailed experimental protocols, and relevant signaling pathway information to ensure the integrity of your experiments.

Frequently Asked Questions (FAQs)

Q1: What are the recommended storage conditions for MO-I-500 stock solutions in DMSO?

A1: For long-term storage, it is recommended to store MO-I-500 stock solutions at -80°C, which ensures stability for up to 6 months. When stored at -20°C, the stability is maintained for up to 1 month.[1] It is also advisable to prepare single-use aliquots to avoid repeated freeze-thaw cycles, which can introduce moisture and accelerate degradation.

Q2: My MO-I-500 solution in DMSO has changed color. What should I do?

A2: A change in the color of your stock solution can be an indicator of chemical degradation or oxidation. This may be caused by exposure to light, oxygen, or impurities in the solvent. It is crucial to verify the integrity of the compound before proceeding with any experiments. A stability assessment using HPLC or LC-MS is recommended.

Q3: I observed precipitation in my MO-I-500 stock solution after thawing. How can this be resolved?

A3: Precipitation upon thawing can occur if the compound's solubility limit is exceeded at lower temperatures. To address this, warm the solution gently and vortex thoroughly to ensure the compound is fully redissolved before use. To prevent this, consider storing the compound at a slightly lower concentration.

Q4: What is the mechanism of action for MO-I-500?

A4: MO-I-500 is a pharmacological inhibitor of the fat mass and obesity-associated protein (FTO), an RNA demethylase.[1][2] It works by competitively binding to the FTO active site, thereby inhibiting its m6A demethylase activity and leading to a global increase in RNA methylation.[3]

Troubleshooting Guide

Issue	Possible Cause	Recommended Action
Inconsistent or weaker than expected results in cellular assays.	Degradation of MO-I-500 in the stock solution.	Verify the age and storage conditions of your stock solution. If stored at -20°C for over a month, prepare a fresh stock. Perform a stability check using HPLC or LC-MS (see Experimental Protocols).
Precipitation of MO-I-500 upon dilution into aqueous media.	Ensure the final DMSO concentration in your assay is low (typically <0.5%) to maintain solubility. Perform serial dilutions in DMSO before the final dilution into your aqueous buffer.
Complete loss of compound activity.	Significant degradation of MO-I-500.	Discard the current stock solution and prepare a fresh one from solid material. Review storage and handling procedures to prevent future degradation.
Incorrect stock solution concentration.	Re-verify the initial calculations and weighing of the compound when preparing the stock solution.

Stability of MO-I-500 in Solution

The stability of MO-I-500 in a solvent is critical for obtaining reliable and reproducible experimental results. The following table summarizes the recommended storage durations at different temperatures.

Solvent	Storage Temperature	Recommended Duration
DMSO	-20°C	1 month[1]
DMSO	-80°C	6 months[1]

Experimental Protocols

Protocol 1: Assessment of MO-I-500 Stability in DMSO by HPLC

This protocol provides a general method to quantify the degradation of MO-I-500 in DMSO over time.

Materials:

• MO-I-500 solid

• Anhydrous DMSO, HPLC grade

• Acetonitrile (ACN), HPLC grade

• Water, HPLC grade

• Formic acid (FA), LC-MS grade

• Amber glass or polypropylene (B1209903) vials

• HPLC system with UV detector

Procedure:

• Preparation of Stock Solution: Prepare a 10 mM stock solution of MO-I-500 in anhydrous DMSO. Dispense into multiple small-volume, single-use aliquots in amber vials to minimize light exposure and prevent contamination.

• Time-Zero (T=0) Analysis: Immediately after preparation, take one aliquot for immediate analysis. Prepare a sample for HPLC analysis by diluting the stock solution to a suitable concentration (e.g., 100 µM) with an appropriate solvent system (e.g., 50:50 ACN:Water with 0.1% FA). This will serve as your baseline reference.

• Sample Storage: Store the remaining aliquots at -20°C.

• Subsequent Time-Point Analysis: At predetermined intervals (e.g., 1, 2, 3, and 4 weeks), retrieve one aliquot from storage. Thaw it at room temperature and prepare a sample for HPLC analysis in the same manner as the T=0 sample.

• HPLC Analysis: Analyze the samples using a suitable C18 column and a gradient elution method. Monitor the chromatogram at a wavelength where MO-I-500 has maximum absorbance.

• Data Analysis: Compare the peak area of the MO-I-500 peak at each time point to the peak area of the T=0 sample. The percentage of degradation can be calculated as: % Degradation = [1 - (Peak Area at Tx / Peak Area at T0)] * 100

Signaling Pathways and Workflows

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. MO-I-500 | FTO inhibitor | Probechem Biochemicals [probechem.com]
• 3. Roles of N6‐Methyladenosine Demethylase FTO in Malignant Tumors Progression - PMC [pmc.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

A Comparative Guide to the Efficacy of MO-I-500 and Other FTO Inhibitors

For Researchers, Scientists, and Drug Development Professionals

The fat mass and obesity-associated (FTO) protein, an N6-methyladenosine (m6A) RNA demethylase, has emerged as a significant therapeutic target in various diseases, including cancer and neurological disorders. Its role in post-transcriptional gene regulation has spurred the development of numerous inhibitors. This guide provides an objective comparison of the efficacy of MO-I-500 with other notable FTO inhibitors, supported by experimental data, to aid researchers in selecting the appropriate tool for their studies.

Quantitative Comparison of FTO Inhibitor Efficacy

The following table summarizes the in vitro potency of MO-I-500 and other well-characterized FTO inhibitors. The half-maximal inhibitory concentration (IC50) is a standard measure of a compound's effectiveness in inhibiting the function of a biochemical target.

Inhibitor	IC50 (µM)	Mechanism of Action	Key Cellular Effects
MO-I-500	8.7[1][2]	Not fully elucidated, but increases cellular m6A levels.[2]	Inhibits proliferation of triple-negative breast cancer cells; displays anticonvulsant activity.[1]
Rhein	~3-30	Competitive with m6A-containing nucleic acid.[3]	Increases cellular m6A levels; suppresses proliferation of various cancer cells.
Meclofenamic Acid	~7-8	Competitive with m6A-containing nucleic acid.[4]	Increases cellular m6A levels; selectively inhibits FTO over ALKBH5.[4]
FB23-2	2.6[5]	Directly binds to FTO and selectively inhibits its m6A demethylase activity.[5]	Suppresses proliferation and promotes differentiation/apoptosis in acute myeloid leukemia (AML) cells.[5]

In Vivo Efficacy

• Rhein: In a mouse model of skeletal muscle injury, Rhein was shown to delay muscle regeneration by inhibiting FTO, which led to reduced MyHC expression and a smaller muscle fiber cross-sectional area.[6]

• FB23-2: In xenograft models of human acute myeloid leukemia (AML), FB23-2 has been shown to significantly inhibit tumor progression and prolong survival.[5] It has also demonstrated therapeutic potential in mouse models of diabetic retinopathy by suppressing angiogenic phenotypes.[7]

In vivo efficacy data for MO-I-500 and Meclofenamic Acid in the context of FTO inhibition is less readily available in the reviewed literature.

FTO Signaling Pathway

FTO-mediated demethylation of m6A on mRNA transcripts plays a crucial role in regulating gene expression. This can impact various downstream signaling pathways involved in cell proliferation, differentiation, and apoptosis. The following diagram illustrates a simplified model of FTO's role in cancer signaling pathways.

Caption: FTO Signaling Pathway in Cancer.

Experimental Protocols

High-Throughput Fluorescence-Based FTO Inhibition Assay

This protocol is adapted from a method developed by Svensen and Jaffrey and is suitable for screening FTO inhibitors in a 96-well plate format.[8]

Materials:

• Recombinant FTO protein

• m6A-containing fluorescent RNA substrate (e.g., m6A7-Broccoli)

• Assay Buffer: 50 mM HEPES (pH 6.0), 300 µM 2-oxoglutarate, 300 µM (NH4)2Fe(SO4)2·6H2O, 2 mM ascorbic acid in RNase-free water.[8]

• Read Buffer: 250 mM NaHEPES (pH 9.0), 1 M KCl, 40 mM MgCl2, and 2.2 µM 3,5-difluoro-4-hydroxybenzylidene imidazolinone (DFHBI-1T).[8]

• Test compounds (dissolved in DMSO)

• 96-well plates

Procedure:

• Prepare the reaction mixture in a 96-well plate containing assay buffer, 7.5 µM m6A7-Broccoli RNA, and 0.250 µM FTO.[8]

• Add test compounds at various concentrations. Ensure the final DMSO concentration does not exceed 1% (v/v).[8]

• Incubate the plate for 2 hours at room temperature.[8]

• Add the read buffer to the reaction mixture.

• Incubate for an additional 2 hours at room temperature to allow for the fluorescent signal to develop.[8]

• Measure the fluorescence intensity using a plate reader. The signal is inversely proportional to FTO activity.

HPLC-Based FTO Demethylase Activity Assay

This method provides a quantitative measure of FTO demethylase activity by analyzing the conversion of m6A to adenosine (B11128).

Materials:

• Recombinant FTO protein

• m6A-containing single-stranded RNA (ssRNA) or DNA (ssDNA) substrate

• Reaction Buffer: 50 mM HEPES (pH 7.0), 75 µM (NH4)2Fe(SO4)2·6H2O, 300 µM α-ketoglutarate, 2 mM L-ascorbic acid, 150 mM KCl.

• Nuclease P1

• Alkaline phosphatase

• HPLC system with a C18 column

Procedure:

• Set up the demethylation reaction in a total volume of 20-100 µL containing the reaction buffer, FTO enzyme, and the m6A-containing substrate.

• Incubate the reaction at 37°C for 1 hour.

• Quench the reaction by adding EDTA to a final concentration of 1 mM.

• Digest the RNA/DNA substrate to nucleosides by adding Nuclease P1 and incubating at 37°C for at least 2 hours, followed by the addition of alkaline phosphatase and incubation for another 2 hours.

• Analyze the resulting nucleoside mixture by HPLC.

• Quantify the amounts of adenosine and m6A by integrating the peak areas and comparing them to a standard curve. The percentage of demethylation can then be calculated.

Experimental Workflow for FTO Inhibitor Screening

The following diagram outlines a typical workflow for the identification and characterization of novel FTO inhibitors.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. MO-I-500 | FTO inhibitor | Probechem Biochemicals [probechem.com]
• 3. Development of cell-active N6-methyladenosine RNA demethylase FTO inhibitor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. medchemexpress.com [medchemexpress.com]
• 5. Small-molecule targeting of oncogenic FTO demethylase in acute myeloid leukemia - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Inhibitor of FTO, Rhein, Restrains the Differentiation of Myoblasts and Delays Skeletal Muscle Regeneration - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Lactylation-driven FTO targets CDK2 to aggravate microvascular anomalies in diabetic retinopathy - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Rational Design and Optimization of m6A-RNA Demethylase FTO Inhibitors as Anticancer Agents - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to FTO Inhibitors: MO-I-500 versus Rhein

For Researchers, Scientists, and Drug Development Professionals

The fat mass and obesity-associated protein (FTO) has emerged as a critical therapeutic target due to its role as an N6-methyladenosine (m6A) RNA demethylase, influencing a myriad of cellular processes and contributing to the pathogenesis of various diseases, including cancer and metabolic disorders. Consequently, the development of small-molecule inhibitors of FTO is an area of intense research. This guide provides an objective comparison of two notable FTO inhibitors, MO-I-500 and rhein (B1680588), focusing on their performance, mechanisms of action, and cellular effects, supported by experimental data.

At a Glance: Key Performance Metrics

Parameter	MO-I-500	Rhein	Source(s)
In Vitro FTO IC50	8.7 µM	12.7 µM	[1][2][3]
Cellular IC50 (Survival/Proliferation)	20 µM (SUM149 cells, glutamine-free)	Not explicitly defined, effective at 10-100 µM in various cancer cell lines	[4],[5]
Mechanism of Action	2-oxoglutarate (2OG) and ascorbic acid mimic; ion chelator	Competitive inhibitor of FTO substrate binding	[3],[6]
Selectivity against ALKBH5	Unknown	Inhibits ALKBH5 (and other AlkB homologs)	[3],[7]

In-Depth Analysis of Inhibitor Performance

MO-I-500: A Pharmacological Tool for FTO Inhibition

MO-I-500 is a pharmacological inhibitor of FTO that has been utilized in various research contexts, including studies on triple-negative inflammatory breast cancer and as an anticonvulsant.[2][8] Its primary mechanism of action is believed to involve mimicking the FTO co-factors 2-oxoglutarate and ascorbic acid, as well as chelating the iron ion essential for FTO's catalytic activity.[3]

In biochemical assays, MO-I-500 demonstrates a half-maximal inhibitory concentration (IC50) of 8.7 µM against purified FTO.[1][2] In cellular contexts, treatment with 25 µM MO-I-500 for 24 hours resulted in a 9.3% increase in the total N6-methyladenosine content in the RNA of HeLa cells.[9] Furthermore, in a specific breast cancer cell line (SUM149) cultured under metabolic stress (glutamine-free medium), MO-I-500 inhibited cell survival with an IC50 of 20 µM.[4] However, a significant gap in the current knowledge is the selectivity profile of MO-I-500 against other members of the AlkB family of dioxygenases, such as ALKBH5.[3]

Rhein: A Natural Product with Broad Specificity

Rhein, a natural anthraquinone (B42736) derivative, was one of the first compounds identified as an FTO inhibitor.[6] It functions as a competitive inhibitor by directly binding to the active site of FTO, thereby preventing the binding of the m6A-containing RNA substrate.[6] While it effectively inhibits FTO, a notable characteristic of rhein is its lack of selectivity, as it also inhibits other AlkB homologs, including ALKBH2 and ALKBH3, with IC50 values of 9.1 µM and 5.3 µM, respectively.[7]

In cellular studies, rhein has been shown to increase m6A levels and has been used at concentrations of 10 µM and 20 µM to inhibit myoblast differentiation.[10] In the context of cancer, rhein has been demonstrated to suppress the proliferation and induce apoptosis in acute myeloid leukemia (AML) cells.[11]

Experimental Methodologies

To ensure the reproducibility and critical evaluation of the cited data, detailed experimental protocols for key assays are provided below.

In Vitro FTO Inhibition Assay (HPLC-based)

This method is commonly used to determine the IC50 values of FTO inhibitors like rhein.

Protocol:

• Reaction Mixture Preparation: Prepare a 100 µL reaction mixture in a buffer solution (e.g., 50 mM Tris-HCl, pH 7.5).

• Component Addition: The reaction mixture should contain:

  • 1 µM purified FTO protein

  • 10 µM single-stranded RNA (ssRNA) substrate containing m6A

  • 300 µM 2-oxoglutarate (2OG)

  • 280 µM (NH4)2Fe(SO4)2

  • 2 mM L-ascorbic acid

  • Varying concentrations of the inhibitor (e.g., rhein) or DMSO as a control.

• Incubation: Incubate the reaction mixture at room temperature for a defined period (e.g., 30 minutes to 2 hours).

• Enzyme Inactivation and Digestion: Stop the reaction by heat inactivation, followed by enzymatic digestion of the RNA into single nucleosides using nuclease P1 and alkaline phosphatase.

• Analysis: Analyze the resulting nucleosides by high-performance liquid chromatography (HPLC) coupled with mass spectrometry (MS) to quantify the amounts of m6A and adenosine (B11128) (A).

• IC50 Calculation: The percentage of inhibition is calculated by comparing the amount of demethylated product (A) in the presence of the inhibitor to the control. The IC50 value is then determined by plotting the percentage of inhibition against the inhibitor concentration.[12]

Cellular m6A Quantification

This protocol is used to assess the impact of FTO inhibitors on the overall m6A levels within cells.

Protocol:

• Cell Culture and Treatment: Culture cells (e.g., HeLa) to the desired confluency and treat with the FTO inhibitor (e.g., 25 µM MO-I-500) or vehicle control for a specified duration (e.g., 24 hours).

• RNA Extraction: Harvest the cells and extract total RNA using a standard method (e.g., TRIzol reagent).

• mRNA Purification: Isolate messenger RNA (mRNA) from the total RNA using oligo(dT)-magnetic beads.

• RNA Digestion: Digest the purified mRNA into single nucleosides using nuclease P1 and bacterial alkaline phosphatase.

• LC-MS/MS Analysis: Quantify the levels of m6A and adenosine (A) in the digested nucleoside mixture using liquid chromatography-tandem mass spectrometry (LC-MS/MS).

• Data Analysis: Calculate the m6A/A ratio for both treated and control samples to determine the percentage change in m6A levels.

Signaling Pathways and Downstream Effects

FTO is known to regulate various signaling pathways critical for cell growth, proliferation, and metabolism. The inhibition of FTO can, therefore, have significant downstream consequences.

Caption: General signaling pathway influenced by FTO activity and its inhibitors.

Rhein has been shown to exert its anticancer effects in various cancer models by inhibiting the AKT/mTOR signaling pathway .[1][5][13][14][15] This pathway is a central regulator of cell proliferation, growth, and survival. By inhibiting FTO, rhein can lead to increased m6A levels on the mRNAs of key oncogenes, potentially altering their stability and translation, and subsequently leading to the downregulation of AKT/mTOR signaling.

The specific downstream signaling effects of MO-I-500 are less well-characterized in the available literature. However, as an FTO inhibitor, it is expected to modulate the expression of FTO target genes such as MYC, RARA, and ASB2, which are known to play roles in cell cycle progression and differentiation.[16]

Conclusion

Both MO-I-500 and rhein are valuable tools for studying the biological functions of FTO. MO-I-500 presents as a useful pharmacological inhibitor with a known in vitro potency, though its selectivity profile requires further investigation. Rhein, while effective as an FTO inhibitor and showing promise in preclinical cancer studies through its modulation of the AKT/mTOR pathway, is hampered by its lack of selectivity.

The choice between these two inhibitors will depend on the specific research question. For studies requiring a general FTO inhibitor where off-target effects on other AlkB homologs are less of a concern, rhein can be a suitable option. For investigations aiming for more targeted FTO inhibition, the characterization of MO-I-500's selectivity is a critical next step. The development of more potent and selective FTO inhibitors remains a key goal in the field to fully unlock the therapeutic potential of targeting m6A RNA demethylation.

References

• 1. Rhein Suppresses Colorectal Cancer Cell Growth by Inhibiting the mTOR Pathway In Vitro and In Vivo - PMC [pmc.ncbi.nlm.nih.gov]
• 2. medchemexpress.com [medchemexpress.com]
• 3. Targeting the RNA demethylase FTO for cancer therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 4. ALKBH5 modulates hematopoietic stem and progenitor cell energy metabolism through m6A modification-mediated RNA stability control - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Rhein Induces Oral Cancer Cell Apoptosis and ROS via Suppresse AKT/mTOR Signaling Pathway In Vitro and In Vivo [mdpi.com]
• 6. ALKBH5 Is a Mammalian RNA Demethylase that Impacts RNA Metabolism and Mouse Fertility - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Rhein Inhibits AlkB Repair Enzymes and Sensitizes Cells to Methylated DNA Damage - PMC [pmc.ncbi.nlm.nih.gov]
• 8. ALKBH5 Inhibited Cell Proliferation and Sensitized Bladder Cancer Cells to Cisplatin by m6A-CK2α-Mediated Glycolysis - PMC [pmc.ncbi.nlm.nih.gov]
• 9. MO-I-500 | FTO inhibitor | Probechem Biochemicals [probechem.com]
• 10. Inhibitor of FTO, Rhein, Restrains the Differentiation of Myoblasts and Delays Skeletal Muscle Regeneration - PMC [pmc.ncbi.nlm.nih.gov]
• 11. A covalent compound selectively inhibits RNA demethylase ALKBH5 rather than FTO - RSC Chemical Biology (RSC Publishing) DOI:10.1039/D3CB00230F [pubs.rsc.org]
• 12. pstorage-acs-6854636.s3.amazonaws.com [pstorage-acs-6854636.s3.amazonaws.com]
• 13. Synergistic anticancer effects of everolimus (RAD001) and Rhein on gastric cancer cells via phosphoinositide-3-kinase (PI3K)/protein kinase B (AKT)/mammalian target of rapamycin (mTOR) pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 14. [PDF] Rhein Induces Oral Cancer Cell Apoptosis and ROS via Suppresse AKT/mTOR Signaling Pathway In Vitro and In Vivo | Semantic Scholar [semanticscholar.org]
• 15. researchgate.net [researchgate.net]
• 16. DNA damage-mediated FTO downregulation promotes CRPC progression by inhibiting FOXO3a via an m6A-dependent mechanism - PMC [pmc.ncbi.nlm.nih.gov]

A Head-to-Head Comparison of FTO Inhibitors: MO-I-500 Versus Meclofenamic Acid

For researchers, scientists, and drug development professionals, this guide provides an objective comparison of two prominent inhibitors of the fat mass and obesity-associated (FTO) protein: MO-I-500 and meclofenamic acid. This document summarizes their performance based on available experimental data, details the methodologies of key experiments, and visualizes relevant biological pathways and workflows.

The FTO protein, an N6-methyladenosine (m6A) RNA demethylase, has emerged as a significant therapeutic target in various diseases, including cancer and obesity. Its role in post-transcriptional gene regulation makes it a critical node in cellular signaling. Consequently, the development and characterization of potent and specific FTO inhibitors are of high interest to the scientific community. This guide focuses on a comparative analysis of MO-I-500, a pharmacological inhibitor, and meclofenamic acid, a repurposed non-steroidal anti-inflammatory drug (NSAID), in the context of FTO inhibition.

Quantitative Performance Analysis

The inhibitory efficacy of MO-I-500 and meclofenamic acid against the FTO protein has been quantified using various biochemical assays. The half-maximal inhibitory concentration (IC50) is a key metric for comparing their potency.

Inhibitor	IC50 Value (µM)	Substrate	Assay Method	Reference
MO-I-500	8.7	Artificial small methylated substrate	Not specified	[1][2][3][4]
Meclofenamic Acid	7	20 nt single-stranded DNA (ssDNA)	HPLC-based assay	[5][6][7]
Meclofenamic Acid	8	single-stranded RNA (ssRNA)	HPLC-based assay	[5][6][7]

Mechanism of Action

While both compounds inhibit FTO, their mechanisms of action differ, providing distinct avenues for therapeutic intervention.

• MO-I-500: This compound acts as a pharmacological inhibitor, reportedly by chelating the Fe(II) ion in the active site of the FTO enzyme. This interaction is crucial for the catalytic activity of FTO, and its disruption leads to the inhibition of demethylation.[8]

• Meclofenamic Acid: This NSAID functions as a competitive inhibitor of FTO. It directly competes with the m6A-containing nucleic acid substrate for binding to the active site of the FTO protein.[5][6][7] This competitive binding prevents the enzyme from accessing its natural substrate, thereby inhibiting its demethylase activity.

Cellular Effects

The inhibition of FTO by MO-I-500 and meclofenamic acid leads to various downstream cellular effects, particularly in cancer cells.

MO-I-500:

• In triple-negative inflammatory breast cancer cells (SUM149), treatment with MO-I-500 has been shown to inhibit survival and colony formation.[3]

• Furthermore, it can lead to decreased protein levels of both FTO and its downstream target, IRX3.[9]

Meclofenamic Acid:

• In small cell lung carcinoma cells, meclofenamic acid has been observed to suppress glycolysis and enhance mitochondrial activity.[10]

• Studies on human liver cancer cell lines have demonstrated that meclofenamic acid can induce apoptosis, or programmed cell death.[11]

• In a mouse model of androgen-independent prostate cancer, meclofenamic acid treatment resulted in histological changes indicative of reduced tumor aggression, including increased fibrosis and decreased cellular proliferation and tumor vascularity.[12]

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of experimental findings. Below are outlines of common assays used to assess FTO inhibition.

High-Performance Liquid Chromatography (HPLC)-Based FTO Inhibition Assay

This assay directly measures the enzymatic activity of FTO by quantifying the demethylation of an m6A-containing substrate.

Protocol Outline:

• Reaction Setup: A reaction mixture is prepared containing recombinant FTO enzyme, an m6A-methylated nucleic acid substrate (either ssDNA or ssRNA), and the inhibitor at various concentrations in an appropriate reaction buffer.

• Incubation: The reaction is incubated at a specific temperature for a set period to allow for the enzymatic reaction to occur.

• Enzyme Inactivation: The reaction is stopped, typically by heat inactivation.

• Nucleoside Digestion: The nucleic acid substrate is digested into individual nucleosides using nucleases.

• HPLC Analysis: The resulting nucleoside mixture is analyzed by reverse-phase HPLC to separate and quantify the amounts of m6A and adenosine (B11128) (A).

• Data Analysis: The percentage of inhibition is calculated by comparing the ratio of m6A to A in the presence of the inhibitor to the control (no inhibitor). The IC50 value is then determined by plotting the percentage of inhibition against the inhibitor concentration.

Fluorescence Polarization (FP)-Based FTO Inhibition Assay

This high-throughput screening method measures the displacement of a fluorescently labeled probe from the FTO active site by a potential inhibitor.

Protocol Outline:

• Reagent Preparation: Recombinant FTO protein, a fluorescently labeled probe that binds to the FTO active site, and the inhibitor at various concentrations are prepared in an assay buffer.

• Reaction Setup: FTO and the fluorescent probe are incubated together in a microplate to allow for binding.

• Inhibitor Addition: The inhibitor is added to the wells, and the plate is incubated to allow for competition with the fluorescent probe for binding to FTO.

• Fluorescence Polarization Measurement: The fluorescence polarization of each well is measured using a plate reader. A decrease in polarization indicates the displacement of the fluorescent probe by the inhibitor.

• Data Analysis: The percentage of inhibition is calculated based on the change in fluorescence polarization. The IC50 value is determined by plotting the percentage of inhibition against the inhibitor concentration.

Visualizing the FTO Signaling Pathway and Experimental Workflow

To better understand the biological context of FTO inhibition and the experimental procedures, the following diagrams have been generated using Graphviz.

Caption: FTO Signaling Pathway.

Caption: FTO Inhibition Assay Workflow.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. axonmedchem.com [axonmedchem.com]
• 3. MO-I-500 | FTO inhibitor | Probechem Biochemicals [probechem.com]
• 4. medchemexpress.com [medchemexpress.com]
• 5. Meclofenamic acid selectively inhibits FTO demethylation of m6A over ALKBH5 - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. [PDF] Meclofenamic acid selectively inhibits FTO demethylation of m6A over ALKBH5 | Semantic Scholar [semanticscholar.org]
• 8. Targeting the RNA demethylase FTO for cancer therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. Proteomics analysis of meclofenamic acid-treated small cell lung carcinoma cells revealed changes in cellular energy metabolism for cancer cell survival - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Mefenamic acid-induced apoptosis in human liver cancer cell-lines through caspase-3 pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]

Validating F-Gène Inhibitor MO-I-500: A Comparative Guide to FTO Gene Knockdown

For Researchers, Scientists, and Drug Development Professionals: An Objective Comparison of Pharmacological Inhibition and Genetic Knockdown of the FTO Protein.

This guide provides a comprehensive comparison between the effects of the pharmacological inhibitor MO-I-500 and genetic knockdown of the Fat Mass and Obesity-Associated (FTO) protein. The FTO protein, an N6-methyladenosine (m6A) RNA demethylase, has emerged as a significant target in various diseases, including cancer. Validating the on-target effects of a small molecule inhibitor is a critical step in drug development. This guide presents supporting experimental data, detailed protocols, and visual workflows to assist researchers in designing and interpreting experiments aimed at validating FTO inhibitors.

Comparison of Cellular and Phenotypic Effects

The following tables summarize the quantitative effects of MO-I-500 and FTO gene knockdown across various experimental models. While direct head-to-head comparisons in the same cell line are limited in the current literature, this compilation of data from multiple studies provides a valuable reference for the expected outcomes of FTO inhibition.

Table 1: Effects on m6A Methylation and FTO Expression

Method	Model System	Metric	Result	Reference
MO-I-500 (25 µM)	HeLa Cells	N6-methyl-adenosine content in total RNA	9.3% increase	[1]
FTO Inhibitor (FTO-04)	Glioblastoma Stem Cells	m6A levels	~1.5x increase (similar to knockdown)	[2]
FTO Inhibitor (FTO-43N)	Gastric Cancer Cells	m6A levels	Comparable increase to shRNA knockdown	[3]
FTO Knockdown (siRNA)	SH-SY5Y Cells	FTO mRNA expression	81.8% decrease at 48h	[4]
FTO Knockdown (siRNA)	3T3-L1 Cells	FTO mRNA expression	80.3% decrease at 48h	[4]
MO-I-500 (1.25 µM)	SUM149-Luc Cells	FTO protein levels	Decrease observed	[5]

Table 2: Phenotypic and Cellular Effects

Method	Model System	Metric	Result	Reference
MO-I-500 (up to 2 µM)	SUM149-Luc Cells	Colony Formation	>90% inhibition	[5]
FTO Knockdown (shRNA)	Breast Cancer Cells (MDA-MB-231)	Colony Formation	Impaired colony formation	[6]
FTO Knockdown (siRNA)	SH-SY5Y Cells	Cellular ATP levels	Up to 46% increase	[4]
FTO Knockdown (siRNA)	3T3-L1 Cells	Cellular ATP levels	93% decrease	[4]
FTO Knockdown (shRNA)	Gastric Cancer Cells	Wnt/PI3K-Akt Signaling	Downregulation	[3]
FTO Inhibitor (FTO-43N)	Gastric Cancer Cells	Wnt/PI3K-Akt Signaling	Downregulation, replicating knockdown	[3]

Signaling Pathways and Experimental Design

To visually represent the mechanisms and workflows discussed, the following diagrams have been generated using Graphviz.

FTO signaling pathway and points of intervention.

Workflow for comparing MO-I-500 and FTO knockdown.

Detailed Experimental Protocols

The following are generalized protocols for key experiments cited in this guide. Researchers should optimize these protocols for their specific cell lines and experimental conditions.

Protocol 1: FTO Gene Knockdown using siRNA

This protocol provides a general guideline for transiently knocking down FTO expression in a mammalian cell line.

Materials:

• FTO-specific siRNA and non-targeting (scrambled) control siRNA

• Lipofectamine RNAiMAX or similar transfection reagent

• Opti-MEM I Reduced Serum Medium

• Complete cell culture medium

• 6-well tissue culture plates

• Cells to be transfected

Procedure:

• Cell Seeding: The day before transfection, seed cells in a 6-well plate at a density that will result in 30-50% confluency at the time of transfection.

• siRNA-Lipid Complex Preparation:

  • For each well, dilute 25 pmol of siRNA (FTO-specific or control) into 50 µL of Opti-MEM.

  • In a separate tube, dilute 5 µL of Lipofectamine RNAiMAX into 50 µL of Opti-MEM.

  • Combine the diluted siRNA and diluted Lipofectamine RNAiMAX (total volume ~100 µL). Mix gently and incubate for 5 minutes at room temperature.

• Transfection:

  • Add the 100 µL of siRNA-lipid complex to each well containing cells and medium.

  • Gently rock the plate to ensure even distribution.

• Incubation: Incubate the cells at 37°C in a CO2 incubator for 24-72 hours.

• Validation of Knockdown: Harvest the cells at the desired time point (e.g., 48 hours) to assess FTO mRNA and protein levels by RT-qPCR and Western blot, respectively.

Protocol 2: Cell Treatment with MO-I-500

This protocol describes the general procedure for treating cultured cells with MO-I-500.

Materials:

• MO-I-500 (stock solution typically prepared in DMSO)

• Complete cell culture medium

• Vehicle control (DMSO)

• Cells seeded in appropriate culture vessels (e.g., 6-well plates)

Procedure:

• Cell Seeding: Seed cells at a desired density and allow them to adhere overnight.

• Preparation of Treatment Medium:

  • Prepare a series of dilutions of MO-I-500 in complete culture medium from the stock solution. For example, for a final concentration of 2 µM, dilute the stock solution accordingly.

  • Prepare a vehicle control medium containing the same final concentration of DMSO as the highest concentration of MO-I-500 used.

• Treatment:

  • Remove the existing medium from the cells.

  • Add the prepared treatment medium (with MO-I-500 or DMSO) to the respective wells.

• Incubation: Incubate the cells for the desired treatment duration (e.g., 24, 48, or 72 hours).

• Downstream Analysis: Following incubation, cells can be harvested for various assays, such as viability assays, colony formation assays, or molecular analyses.

Protocol 3: m6A Dot Blot Assay

This semi-quantitative assay is used to assess global changes in m6A levels in mRNA.

Materials:

• mRNA isolated from treated and control cells

• Hybond-N+ nylon membrane

• UV cross-linker

• Methylene (B1212753) blue solution

• Blocking buffer (5% non-fat milk in TBST)

• Anti-m6A antibody

• HRP-conjugated secondary antibody

• ECL Western Blotting Substrate

Procedure:

• mRNA Denaturation and Spotting:

  • Denature purified mRNA samples (e.g., 200 ng and 400 ng) by heating at 95°C for 3 minutes, then immediately chill on ice.

  • Spot the denatured mRNA onto a Hybond-N+ membrane. Allow the membrane to air dry.

• Cross-linking: UV-crosslink the RNA to the membrane.

• Staining and Blocking:

  • Stain the membrane with methylene blue to visualize the spotted RNA and ensure equal loading.

  • Wash the membrane with TBST and then block with blocking buffer for 1 hour at room temperature.

• Antibody Incubation:

  • Incubate the membrane with the anti-m6A antibody (typically at a 1:1000 dilution in blocking buffer) overnight at 4°C.

  • Wash the membrane three times with TBST.

  • Incubate with the HRP-conjugated secondary antibody for 1 hour at room temperature.

• Detection:

  • Wash the membrane four times with TBST.

  • Apply ECL substrate and visualize the signal using a chemiluminescence imaging system.

  • Quantify dot intensity using software like ImageJ.

Protocol 4: Colony Formation Assay

This assay assesses the ability of single cells to survive and proliferate to form colonies, a measure of clonogenic survival.

Materials:

• 6-well tissue culture plates

• Complete cell culture medium

• Trypsin-EDTA

• Crystal Violet staining solution (0.5% crystal violet in 25% methanol)

Procedure:

• Cell Seeding:

  • Following treatment with MO-I-500 or transfection for FTO knockdown, harvest the cells by trypsinization and perform a cell count.

  • Seed a low number of viable cells (e.g., 500-2000 cells) into each well of a 6-well plate containing fresh complete medium.

• Incubation: Incubate the plates for 10-14 days, allowing colonies to form. The medium can be changed every 3-4 days if necessary.

• Fixing and Staining:

  • Gently wash the wells with PBS.

  • Fix the colonies with methanol (B129727) for 15-20 minutes.

  • Remove the methanol and add crystal violet solution to each well. Incubate for 20-30 minutes at room temperature.

• Washing and Drying:

  • Gently wash the plates with water to remove excess stain.

  • Allow the plates to air dry.

• Quantification: Scan the plates and count the number of colonies (typically defined as a cluster of >50 cells) in each well. The results are often expressed as a percentage of the plating efficiency of the control group.

References

• 1. MO-I-500 | FTO inhibitor | Probechem Biochemicals [probechem.com]
• 2. m6A-RNA Demethylase FTO Inhibitors Impair Self-Renewal in Glioblastoma Stem Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Rational Design and Optimization of m6A-RNA Demethylase FTO Inhibitors as Anticancer Agents - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Knockdown of the Fat Mass and Obesity Gene Disrupts Cellular Energy Balance in a Cell-Type Specific Manner - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Important Role of FTO in the Survival of Rare Panresistant Triple-Negative Inflammatory Breast Cancer Cells Facing a Severe Metabolic Challenge - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Combination of FTO and BTK inhibitors synergistically suppresses the malignancy of breast cancer cells - PMC [pmc.ncbi.nlm.nih.gov]

MO-I-500: An Uncharted Specificity Profile Against the m⁶A Eraser ALKBH5

For researchers in epigenetics and drug discovery, the precise targeting of RNA modifying enzymes is paramount. While the compound MO-I-500 has been identified as an inhibitor of the N⁶-methyladenosine (m⁶A) demethylase FTO, its selectivity profile against the homologous enzyme ALKBH5 remains undetermined, presenting a critical knowledge gap for its application as a specific chemical probe.

This guide provides a comparative overview of MO-I-500 and other known FTO inhibitors, with a focus on their specificity for FTO versus ALKBH5. We present available quantitative data, detailed experimental protocols for assessing inhibitor activity, and diagrams of relevant biological pathways to equip researchers with the necessary information for their investigations.

Comparative Inhibitory Activity

Currently, there is no publicly available data on the inhibitory concentration (IC50) of MO-I-500 against ALKBH5. The IC50 value for MO-I-500 against FTO has been reported to be 8.7 μM.[1][2][3] The absence of data for ALKBH5 prevents a direct quantitative assessment of MO-I-500's specificity.

To provide a broader context, the following table summarizes the inhibitory activities of MO-I-500 and other frequently cited FTO inhibitors against both FTO and ALKBH5. This comparison highlights the varying degrees of selectivity achieved with different chemical scaffolds.

Inhibitor	FTO IC50 (μM)	ALKBH5 IC50 (μM)	Selectivity (ALKBH5 IC50 / FTO IC50)
MO-I-500	8.7[1][2][3]	Not Reported	Unknown
Meclofenamic Acid	17.4	> 200	> 11.5
FTO-02	2.2	85.5	~39
FTO-04	3.4	39.4	~11.6

Note: The selectivity ratio is a general indicator; true specificity should be confirmed across a panel of related enzymes.

Experimental Protocols

Accurate determination of inhibitor specificity relies on robust and standardized enzymatic assays. Below are detailed methodologies for performing in vitro inhibition assays for both FTO and ALKBH5.

FTO Inhibition Assay Protocol

This protocol is adapted from a fluorescence polarization-based assay.

Materials:

• Recombinant human FTO protein

• Fluorescently labeled m⁶A-containing RNA or DNA oligonucleotide probe

• Assay Buffer: 50 mM HEPES (pH 7.0), 100 μM α-ketoglutarate, 100 μM (NH₄)₂Fe(SO₄)₂·6H₂O, 2 mM L-ascorbic acid, 0.1 mg/mL BSA, 0.01% Tween-20.

• Test compound (e.g., MO-I-500) dissolved in DMSO

• 384-well black, low-volume microplates

• Plate reader capable of measuring fluorescence polarization

Procedure:

• Prepare a serial dilution of the test compound in DMSO.

• In the microplate, add 2 μL of the test compound dilution to the assay wells. For control wells, add 2 μL of DMSO.

• Add 18 μL of a solution containing the fluorescently labeled m⁶A probe in assay buffer to each well.

• Initiate the demethylation reaction by adding 20 μL of a solution containing recombinant FTO protein in assay buffer to each well. The final concentration of FTO should be empirically determined to yield a significant shift in fluorescence polarization upon binding to the probe.

• Incubate the plate at room temperature for the desired reaction time (e.g., 60 minutes), protected from light.

• Measure the fluorescence polarization of each well using a plate reader with appropriate excitation and emission filters for the chosen fluorophore.

• Calculate the percent inhibition for each concentration of the test compound relative to the DMSO control.

• Determine the IC50 value by fitting the dose-response data to a suitable sigmoidal curve using graphing software.

ALKBH5 Inhibition Assay Protocol

This protocol describes a typical in vitro demethylation assay followed by quantification of the product.

Materials:

• Recombinant human ALKBH5 protein

• m⁶A-containing single-stranded RNA (ssRNA) substrate

• Assay Buffer: 50 mM HEPES (pH 7.2), 150 μM (NH₄)₂Fe(SO₄)₂, 300 μm α-KG, and 2 mm l-ascorbic acid.[4]

• Test compound (e.g., MO-I-500) dissolved in DMSO

• Nuclease P1

• Bacterial alkaline phosphatase

• LC-MS/MS system for nucleoside analysis

Procedure:

• Prepare a serial dilution of the test compound in DMSO.

• Set up the reaction mixtures in microcentrifuge tubes. Each reaction should contain the assay buffer, a fixed concentration of the m⁶A-containing ssRNA substrate, and the desired concentration of the test compound.

• Pre-incubate the reaction mixtures at 37°C for 10 minutes.

• Initiate the reaction by adding a fixed concentration of recombinant ALKBH5 protein.

• Incubate the reactions at 37°C for a predetermined time (e.g., 60 minutes).

• Stop the reaction by adding EDTA to a final concentration of 5 mM and heating at 95°C for 5 minutes.

• Digest the RNA substrate to nucleosides by adding Nuclease P1 and bacterial alkaline phosphatase and incubating at 37°C for 2 hours.

• Analyze the resulting nucleoside mixture by LC-MS/MS to quantify the amounts of m⁶A and adenosine (B11128) (A).

• Calculate the percent inhibition of ALKBH5 activity for each concentration of the test compound based on the ratio of A to m⁶A, relative to the DMSO control.

• Determine the IC50 value by fitting the dose-response data to a sigmoidal curve.

Signaling Pathways and Experimental Workflows

To visualize the biological context of FTO and ALKBH5 and the workflow for inhibitor screening, the following diagrams are provided.

Caption: Simplified signaling pathways of FTO and ALKBH5.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. axonmedchem.com [axonmedchem.com]
• 3. MO-I-500 | FTO inhibitor | Probechem Biochemicals [probechem.com]
• 4. Crystal Structures of the Human RNA Demethylase Alkbh5 Reveal Basis for Substrate Recognition - PMC [pmc.ncbi.nlm.nih.gov]

Comparative Analysis of the FTO Inhibitor MO-I-500: A Cross-Reactivity Profile

For Researchers, Scientists, and Drug Development Professionals: An In-Depth Guide to the Selectivity of MO-I-500 and Other FTO Inhibitors

The fat mass and obesity-associated protein (FTO) has emerged as a significant therapeutic target in various diseases, including cancer and metabolic disorders. As an RNA demethylase, FTO plays a crucial role in epigenetic regulation. This guide provides a comparative analysis of the cross-reactivity profile of the FTO inhibitor MO-I-500 against other notable FTO inhibitors: Meclofenamic acid, Rhein, and FB23-2. The following sections detail their inhibitory potency, selectivity against other enzymes, and the experimental methods used for their characterization.

Inhibitor Potency and Selectivity: A Tabular Comparison

The following table summarizes the available quantitative data for MO-I-500 and its comparators. This data is critical for assessing the therapeutic window and potential off-target effects of these compounds.

Inhibitor	Target	IC50 (μM)	Selectivity Profile
MO-I-500	FTO	8.7[1]	Shows a degree of specificity for FTO over some 2-oxoglutarate-dependent dioxygenases like JMJD2A.[2] Selectivity among the broader AlkB protein family remains to be fully elucidated.
Meclofenamic acid	FTO	8.6	Highly selective for FTO over ALKBH5.[3][4][5][6][7]
Rhein	FTO	~20	Exhibits poor selectivity and inhibits other members of the AlkB subfamily.[3][8]
FB23-2	FTO	2.6[9]	Demonstrates high selectivity for FTO over ALKBH5 and a panel of over 405 human kinases and other epigenetic targets.[9][10][11] Six kinases were inhibited with IC50 values between 3.0 and 13.4 μM.[9]

Experimental Protocols

Understanding the methodologies behind the data is crucial for its interpretation and for designing future experiments. Below are detailed protocols for key assays used in the characterization of FTO inhibitors.

In Vitro FTO Demethylation Assay (HPLC-based)

This assay quantifies the enzymatic activity of FTO by measuring the demethylation of a methylated substrate.

Materials:

• Recombinant human FTO protein

• m6A-containing single-stranded RNA (ssRNA) or DNA (ssDNA) substrate

• Assay Buffer: 50 mM Tris-HCl (pH 7.5)

• Cofactors: 300 μM 2-oxoglutarate (2OG), 280 μM (NH4)2Fe(SO4)2, 2 mM L-ascorbic acid

• Inhibitor compound (e.g., MO-I-500) at various concentrations

• Nuclease P1

• Bacterial Alkaline Phosphatase (BAP)

• HPLC system with a C18 column

Procedure:

• Prepare the reaction mixture in the assay buffer containing the ssRNA/ssDNA substrate, FTO enzyme, and cofactors.

• Add the inhibitor compound at desired concentrations to the reaction mixture.

• Incubate the reaction at 37°C for 1-2 hours.

• Stop the reaction by heat inactivation or addition of EDTA.

• Digest the RNA/DNA substrate to nucleosides by adding Nuclease P1 and BAP, and incubate at 37°C for 2 hours.

• Analyze the resulting nucleoside mixture by HPLC to quantify the ratio of m6A to unmethylated adenosine (B11128) (A).

• Calculate the IC50 value by plotting the percentage of inhibition against the inhibitor concentration.

In Vitro Kinase Inhibition Assay

This assay is used to determine the selectivity of FTO inhibitors against a panel of protein kinases. A common method is the luminescence-based assay that measures ATP consumption.

Materials:

• Purified recombinant kinases

• Specific peptide substrates for each kinase

• Kinase assay buffer (e.g., 25 mM HEPES, pH 7.5, 10 mM MgCl2, 0.5 mM EGTA, 0.1 mg/ml BSA, 2 mM DTT)

• ATP

• Inhibitor compound

• Luminescence-based ATP detection reagent (e.g., ADP-Glo™)

Procedure:

• Prepare a reaction mixture containing the kinase, its specific substrate, and the assay buffer.

• Add the inhibitor compound at a set concentration (for screening) or at various concentrations (for IC50 determination).

• Initiate the kinase reaction by adding ATP.

• Incubate the reaction at 30°C for a specified time (e.g., 60 minutes).

• Stop the reaction and measure the remaining ATP by adding the luminescence-based detection reagent according to the manufacturer's instructions.

• The luminescence signal is inversely proportional to the kinase activity.

• Calculate the percentage of inhibition for each kinase to determine the selectivity profile.

Signaling Pathways and Experimental Workflows

To visualize the biological context of FTO inhibition and the experimental procedures, the following diagrams are provided in the DOT language for Graphviz.

FTO and its Role in WNT Signaling

FTO has been shown to regulate the WNT signaling pathway. Loss of FTO can lead to a downregulation of the canonical Wnt pathway and activation of the non-canonical Wnt/Ca2+ pathway.[12]

Caption: FTO's regulatory role in canonical and non-canonical Wnt signaling pathways.

FTO's Influence on the mTOR Signaling Pathway

FTO is also implicated in the mammalian target of rapamycin (B549165) (mTOR) signaling pathway, a central regulator of cell growth and metabolism. FTO's activity can influence mTORC1 signaling in response to amino acid levels.

Caption: FTO's role in modulating the mTORC1 signaling pathway.

Experimental Workflow for Inhibitor Selectivity Profiling

This diagram outlines the general workflow for assessing the selectivity of an FTO inhibitor against a panel of other enzymes.

Caption: General workflow for FTO inhibitor selectivity profiling.

Conclusion

This guide provides a comparative overview of the FTO inhibitor MO-I-500 and its alternatives, focusing on their cross-reactivity profiles. While MO-I-500 shows promise as an FTO inhibitor, its full selectivity profile is not as extensively characterized as that of newer compounds like FB23-2. The provided data and protocols serve as a valuable resource for researchers in the field, enabling informed decisions in the selection and development of FTO inhibitors for therapeutic applications. Further comprehensive screening of MO-I-500 against a broad panel of dioxygenases and kinases is warranted to fully delineate its off-target effects.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Frontiers | Development of a CDK10/CycM in vitro Kinase Screening Assay and Identification of First Small-Molecule Inhibitors [frontiersin.org]
• 3. academic.oup.com [academic.oup.com]
• 4. Small-Molecule Targeting of Oncogenic FTO Demethylase in Acute Myeloid Leukemia - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. [PDF] Meclofenamic acid selectively inhibits FTO demethylation of m6A over ALKBH5 | Semantic Scholar [semanticscholar.org]
• 7. Meclofenamic acid selectively inhibits FTO demethylation of m6A over ALKBH5 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. N6-methyladenosine demethylase FTO enhances chemo-resistance in colorectal cancer through SIVA1-mediated apoptosis - PMC [pmc.ncbi.nlm.nih.gov]
• 9. FB23-2 | mRNA N6-methyladenosine (m6A) demethylase FTO inhibitor | CAS 2243736-45-8 | FTO抑制剂 | 美国InvivoChem [invivochem.cn]
• 10. Small-molecule targeting of oncogenic FTO demethylase in acute myeloid leukemia - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. Loss of FTO Antagonises Wnt Signaling and Leads to Developmental Defects Associated with Ciliopathies - PMC [pmc.ncbi.nlm.nih.gov]

Confirming the On-Target Effects of MO-I-500 in Cells: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of MO-I-500, a known inhibitor of the FTO (fat mass and obesity-associated) protein, with alternative compounds. The on-target effects of these inhibitors are evaluated through experimental data, detailed protocols for key assays, and visual representations of the underlying molecular pathways and experimental workflows.

Introduction to FTO and MO-I-500

The FTO protein is an RNA demethylase that plays a crucial role in post-transcriptional regulation by removing N6-methyladenosine (m6A) from RNA. Dysregulation of FTO activity has been implicated in various diseases, including cancer, making it a compelling target for therapeutic intervention. MO-I-500 is a pharmacological inhibitor of FTO that has been instrumental in studying the biological consequences of FTO inhibition.[1][2][3][4] This guide will delve into the experimental evidence confirming the on-target effects of MO-I-500 and compare its performance with other known FTO inhibitors.

Comparative Analysis of FTO Inhibitors

The efficacy and specificity of small molecule inhibitors are paramount for their use as research tools and potential therapeutics. The following table summarizes the quantitative data for MO-I-500 and a selection of alternative FTO inhibitors.

Inhibitor	Target	IC50 (FTO)	IC50 (ALKBH5)	Cellular Activity	Key Findings
MO-I-500	FTO	8.7 µM[1][3][5]	Not Reported	Inhibits proliferation and colony formation in cancer cells.[2] Increases global m6A levels.[2]	A foundational tool for studying FTO biology.[6]
Rhein	FTO	300 µM	Not Reported	Increases m6A levels in cells.	One of the first identified FTO inhibitors.[6][7]
Meclofenamic Acid (MA)	FTO	~20 µM	>100 µM	Increases m6A levels in HeLa cells.[8]	Demonstrates selectivity for FTO over ALKBH5.[8]
CS1 (Bisantrene)	FTO	Low nanomolar range[9][10][11]	Not Reported	Potent anti-leukemic effects in vitro and in vivo.[12]	Significantly more potent than earlier FTO inhibitors.[10][11][12]
CS2 (Brequinar)	FTO	Low nanomolar range[9][10][11]	Not Reported	Potent anti-leukemic effects in vitro and in vivo.[12]	Suppresses cancer stem cell maintenance and immune evasion.[12]
FB23-2	FTO	23.6 - 44.8 µM (in AML cells)[9]	Not Reported	Inhibits AML cell viability.[12]	An optimized derivative of an earlier FTO inhibitor.
18097	FTO	0.64 µM[6][13]	179 µM[13]	Suppresses tumor growth in vivo.[13]	Shows high selectivity for FTO over ALKBH5.[13]
FTO-43 N	FTO	Submicromolar	Not Reported	Potent antiproliferative effects in various cancer models.[14][15]	Increases m6A levels comparably to FTO knockdown.[14][15]

Experimental Protocols for On-Target Validation

Accurate and reproducible experimental methods are essential for validating the on-target effects of FTO inhibitors. Below are detailed protocols for key assays.

FTO Demethylase Activity Assay (Chemiluminescent)

This assay measures the ability of a compound to inhibit the demethylase activity of recombinant FTO protein.

Materials:

• 96-well strip plate precoated with methylated FTO substrate

• Purified FTO enzyme

• FTO Assay Buffer

• Primary antibody specific for the methylated substrate

• HRP-labeled secondary antibody

• Chemiluminescent HRP substrate

• Plate reader capable of measuring chemiluminescence

Procedure:

• Prepare a master mix of 4x FTO Assay Buffer and water.

• Add the master mix to each well of the 96-well plate.

• Add the inhibitor solution (e.g., MO-I-500) or vehicle control to the appropriate wells.

• Dilute the FTO enzyme in 1x FTO Assay Buffer and add to all wells except the "Blank" control.

• Incubate the plate overnight at room temperature with slow shaking.

• Wash the plate three times with TBST buffer.

• Add Blocking Buffer and incubate for 10 minutes.

• Dilute the primary antibody in Blocking Buffer and add to each well. Incubate for 1 hour at room temperature.

• Wash the plate three times with TBST buffer.

• Dilute the HRP-labeled secondary antibody in Blocking Buffer and add to each well. Incubate for 30 minutes at room temperature.

• Wash the plate three times with TBST buffer.

• Add the chemiluminescent HRP substrate to each well and immediately measure the luminescence using a plate reader. The signal is inversely proportional to FTO activity.[16][17]

Quantification of Global m6A Levels in Cellular mRNA (LC-MS/MS)

This method provides a precise quantification of the m6A/A ratio in the mRNA of cells treated with an FTO inhibitor.

Materials:

• Cell culture reagents

• FTO inhibitor (e.g., MO-I-500)

• RNA extraction kit

• mRNA purification kit

• Nuclease P1

• Alkaline phosphatase

• LC-MS/MS system

Procedure:

• Culture cells to the desired confluency and treat with the FTO inhibitor or vehicle control for the desired time.

• Harvest the cells and isolate total RNA using a commercial kit.

• Purify mRNA from the total RNA using a poly(A) selection method.

• Digest the purified mRNA to nucleosides by sequential treatment with nuclease P1 and alkaline phosphatase.

• Analyze the resulting nucleoside mixture by LC-MS/MS to quantify the amounts of adenosine (B11128) (A) and N6-methyladenosine (m6A).

• Calculate the m6A/A ratio for each sample. An increase in this ratio in inhibitor-treated cells compared to control cells indicates FTO inhibition.[18][19]

Cellular Thermal Shift Assay (CETSA) for Target Engagement

CETSA is a powerful technique to confirm the direct binding of an inhibitor to its target protein in a cellular environment.

Materials:

• Cell culture reagents

• FTO inhibitor (e.g., MO-I-500)

• Phosphate-buffered saline (PBS)

• Lysis buffer with protease inhibitors

• Thermocycler

• Western blot reagents (primary anti-FTO antibody, HRP-conjugated secondary antibody)

Procedure:

• Culture cells and treat with the FTO inhibitor or vehicle control.

• Harvest the cells, wash with PBS, and resuspend in PBS.

• Aliquot the cell suspension into PCR tubes.

• Heat the tubes at a range of temperatures (e.g., 40-70°C) for 3 minutes in a thermocycler, followed by cooling for 3 minutes.

• Lyse the cells by freeze-thaw cycles or with lysis buffer.

• Centrifuge the lysates to separate the soluble protein fraction (supernatant) from the precipitated proteins (pellet).

• Collect the supernatant and determine the protein concentration.

• Analyze the soluble protein fractions by Western blot using an anti-FTO antibody.

• Quantify the band intensities. A shift in the melting curve to a higher temperature in the presence of the inhibitor indicates target engagement.[20][21][22][23][24]

Visualizing On-Target Effects and Pathways

Diagrams generated using Graphviz (DOT language) provide a clear visual representation of the molecular interactions and experimental processes involved in confirming the on-target effects of MO-I-500.

Caption: FTO signaling pathway and the inhibitory action of MO-I-500.

Caption: Experimental workflow for the Cellular Thermal Shift Assay (CETSA).

Caption: Logical relationship for comparing FTO inhibitors.

Conclusion

The available data strongly support the on-target activity of MO-I-500 as an inhibitor of the FTO demethylase. This is evidenced by its ability to inhibit the enzymatic activity of FTO, increase global m6A levels in cells, and induce specific cellular phenotypes consistent with FTO inhibition. While MO-I-500 remains a valuable tool for studying FTO biology, newer compounds such as CS1 and 18097 demonstrate significantly improved potency and, in some cases, better selectivity. The selection of an appropriate FTO inhibitor will depend on the specific experimental context, with considerations for potency, selectivity, and the desired cellular outcome. The protocols and comparative data presented in this guide provide a framework for researchers to make informed decisions and to design rigorous experiments to investigate the role of FTO in health and disease.

References

• 1. An Improved m6A-ELISA for Quantifying N6-methyladenosine in Poly(A)-purified mRNAs [en.bio-protocol.org]
• 2. The m6A(m)-independent role of FTO in regulating WNT signaling pathways - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pnas.org [pnas.org]
• 4. biorxiv.org [biorxiv.org]
• 5. medchemexpress.com [medchemexpress.com]
• 6. A novel inhibitor of N6-methyladenosine demethylase FTO induces mRNA methylation and shows anti-cancer activities - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. [PDF] Meclofenamic acid selectively inhibits FTO demethylation of m6A over ALKBH5 | Semantic Scholar [semanticscholar.org]
• 9. aging-us.com [aging-us.com]
• 10. drugtargetreview.com [drugtargetreview.com]
• 11. firstwordpharma.com [firstwordpharma.com]
• 12. Targeting FTO suppresses cancer stem cell maintenance and immune evasion - PMC [pmc.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. Rational Design and Optimization of m6A-RNA Demethylase FTO Inhibitors as Anticancer Agents - PMC [pmc.ncbi.nlm.nih.gov]
• 15. pubs.acs.org [pubs.acs.org]
• 16. bpsbioscience.com [bpsbioscience.com]
• 17. bpsbioscience.com [bpsbioscience.com]
• 18. bpb-us-e2.wpmucdn.com [bpb-us-e2.wpmucdn.com]
• 19. Comprehensive Overview of m6A Detection Methods - CD Genomics [cd-genomics.com]
• 20. benchchem.com [benchchem.com]
• 21. Screening for Target Engagement using the Cellular Thermal Shift Assay - CETSA - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 22. The cellular thermal shift assay for evaluating drug target interactions in cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 23. news-medical.net [news-medical.net]
• 24. benchchem.com [benchchem.com]

A Comparative Guide to FTO Inhibitors in Acute Myeloid Leukemia: MO-I-500 vs. FB23-2

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of two small molecule inhibitors of the FTO (fat mass and obesity-associated) protein, MO-I-500 and FB23-2, with a focus on their application in acute myeloid leukemia (AML) cells. The FTO protein, an mRNA N6-methyladenosine (m6A) demethylase, has emerged as a promising therapeutic target in AML due to its role in leukemogenesis.[1][2] This document summarizes the available experimental data on the performance of these two inhibitors, outlines relevant experimental protocols, and visualizes key signaling pathways and workflows.

Executive Summary

FB23-2 has been extensively characterized as a potent and selective FTO inhibitor with significant anti-leukemic activity in AML cell lines and primary patient samples.[1][2] It effectively suppresses AML cell proliferation, induces apoptosis and promotes myeloid differentiation by increasing global m6A RNA methylation and modulating the expression of key oncogenes and tumor suppressors.[1] In contrast, while MO-I-500 is a known FTO inhibitor, its specific effects on AML cells are less well-documented in the public domain. The available data suggests it is a less potent inhibitor in cellular assays compared to FB23-2. This guide will present a comprehensive overview of the current knowledge on both compounds to aid in research and drug development decisions.

Mechanism of Action: Targeting FTO in AML

Both MO-I-500 and FB23-2 are designed to inhibit the enzymatic activity of FTO.[1][3] FTO is an α-ketoglutarate-dependent dioxygenase that removes the methyl group from N6-methyladenosine (m6A), the most abundant internal modification in eukaryotic mRNA. In AML, FTO is often overexpressed and contributes to leukemogenesis by reducing m6A levels on the transcripts of key oncogenes, such as MYC and CEBPA, leading to their increased expression.[1] Conversely, FTO inhibition increases global m6A levels, which can lead to the degradation of these oncogenic transcripts and the upregulation of tumor suppressor genes like ASB2 and RARA.[1]

Figure 1: Mechanism of FTO inhibition in AML cells.

Quantitative Performance Data

The following tables summarize the available quantitative data for MO-I-500 and FB23-2. Direct comparative studies for MO-I-500 in AML are limited; therefore, some data for MO-I-500 is from non-AML contexts.

Table 1: Inhibitory Activity against FTO Enzyme

Compound	Target	IC50 (Purified Enzyme)	Reference
MO-I-500	FTO	8.7 µM	[3]
FB23-2	FTO	2.6 µM	[4][5]

Table 2: Anti-proliferative Activity in AML Cell Lines

Compound	Cell Line	IC50	Reference
MO-I-500	Data not available for AML cell lines	-
FB23-2	NB4	0.8 µM	[1]
MONOMAC6	1.5 µM	[1]
MV4-11	1.9 µM	[1]
U937	5.2 µM	[1]
Primary AML cells (4 patients)	1.6 - 16 µM	[1]

Table 3: Effects on Gene Expression in AML Cells (FB23-2)

Gene Target	Effect	Cell Line(s)	Reference
MYC	Downregulation	NB4, MONOMAC6	[1]
CEBPA	Downregulation	NB4, MONOMAC6	[1]
RARA	Upregulation	NB4, MONOMAC6, Primary AML cells	[1]
ASB2	Upregulation	NB4, MONOMAC6, Primary AML cells	[1]

Key Experimental Findings

FB23-2 in Acute Myeloid Leukemia

Studies have demonstrated that FB23-2 exhibits potent anti-leukemic effects in vitro and in vivo.[1][2] Treatment of AML cell lines (NB4, MONOMAC6, MV4-11, U937) and primary patient-derived AML cells with FB23-2 leads to:

• Increased global m6A RNA methylation. [1]

• Suppression of proliferation with IC50 values in the low micromolar range.[1]

• Induction of apoptosis. [1]

• Promotion of myeloid differentiation , which is enhanced in combination with all-trans retinoic acid (ATRA).[1]

• Downregulation of oncogenes MYC and CEBPA.[1]

• Upregulation of tumor suppressor genes RARA and ASB2.[1]

MO-I-500

MO-I-500 has been identified as a pharmacological inhibitor of FTO.[3] Available data, primarily from non-AML cancer cell lines such as HeLa and SUM149 (breast cancer), show that MO-I-500 can:

• Increase global RNA methylation. [6]

• Inhibit colony formation in breast cancer cells.[6]

• It is important to note that one study indicated that other FTO inhibitors, CS1 and CS2, displayed 10- to 30-times lower IC50 values in AML cells compared to both MO-I-500 and FB23-2, suggesting MO-I-500 is likely less potent than FB23-2 in this context.

Experimental Protocols

Detailed methodologies are crucial for reproducing and building upon existing research. Below are generalized protocols for key experiments used to evaluate FTO inhibitors in AML cells.

Cell Viability Assay (MTT Assay)

This assay measures the metabolic activity of cells as an indicator of cell viability.

Figure 2: Workflow for a typical MTT cell viability assay.

• Cell Seeding: Seed AML cells (e.g., NB4, MONOMAC6) in a 96-well plate at a density of 1 x 104 to 5 x 104 cells per well in 100 µL of appropriate culture medium.

• Compound Treatment: Prepare serial dilutions of MO-I-500 and FB23-2 in culture medium. Add the compounds to the wells to achieve the desired final concentrations. Include a vehicle control (e.g., DMSO).

• Incubation: Incubate the plate for 48 to 72 hours at 37°C in a humidified atmosphere with 5% CO2.

• MTT Addition: Add 10-20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 2-4 hours at 37°C.

• Solubilization: Carefully remove the medium and add 100-150 µL of a solubilization solution (e.g., DMSO or a solution of 10% SDS in 0.01 M HCl) to each well to dissolve the formazan (B1609692) crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 value using non-linear regression analysis.

Apoptosis Assay (Annexin V/Propidium Iodide Staining)

This flow cytometry-based assay distinguishes between viable, early apoptotic, late apoptotic, and necrotic cells.

• Cell Treatment: Treat AML cells with the desired concentrations of MO-I-500 or FB23-2 for 24 to 72 hours.

• Cell Harvesting: Collect the cells by centrifugation.

• Washing: Wash the cells with cold PBS.

• Staining: Resuspend the cells in 1X Annexin V binding buffer. Add Annexin V-FITC and Propidium Iodide (PI) and incubate for 15 minutes at room temperature in the dark.

• Flow Cytometry Analysis: Analyze the stained cells by flow cytometry to quantify the percentage of apoptotic cells.

Western Blotting for Protein Expression

This technique is used to detect changes in the protein levels of FTO targets.

Figure 3: General workflow for Western blotting.

• Protein Extraction: Lyse treated and control AML cells in RIPA buffer containing protease and phosphatase inhibitors.

• Quantification: Determine protein concentration using a BCA or Bradford assay.

• Electrophoresis: Separate equal amounts of protein on an SDS-PAGE gel.

• Transfer: Transfer the separated proteins to a PVDF membrane.

• Blocking: Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour.

• Antibody Incubation: Incubate the membrane with primary antibodies against target proteins (e.g., MYC, CEBPA, RARA, ASB2, and a loading control like GAPDH or β-actin) overnight at 4°C.

• Secondary Antibody Incubation: Wash the membrane and incubate with an appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

• Detection: Visualize the protein bands using an enhanced chemiluminescence (ECL) detection system.

Conclusion

FB23-2 has demonstrated significant promise as a therapeutic agent for AML by effectively targeting the FTO/m6A axis.[1][2] Its ability to suppress proliferation, induce apoptosis, and promote differentiation in AML cells is well-supported by experimental data. While MO-I-500 also functions as an FTO inhibitor, there is a clear need for further investigation into its specific efficacy and mechanism of action in AML to draw a direct and comprehensive comparison with FB23-2. Researchers are encouraged to consider the existing data on FB23-2 as a benchmark for the development and evaluation of new FTO inhibitors for the treatment of acute myeloid leukemia.

References

• 1. Small-molecule targeting of oncogenic FTO demethylase in acute myeloid leukemia - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Small-Molecule Targeting of Oncogenic FTO Demethylase in Acute Myeloid Leukemia - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. A novel inhibitor of N6-methyladenosine demethylase FTO induces mRNA methylation and shows anti-cancer activities - PMC [pmc.ncbi.nlm.nih.gov]
• 4. selleckchem.com [selleckchem.com]
• 5. medchemexpress.com [medchemexpress.com]
• 6. MO-I-500 | FTO inhibitor | Probechem Biochemicals [probechem.com]

assessing the selectivity of MO-I-500 in a panel of demethylases

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative assessment of the demethylase inhibitor MO-I-500, focusing on its selectivity profile against a panel of demethylases. For context and comparison, we have included data on other known FTO inhibitors, meclofenamic acid and rhein. This document is intended to aid researchers in evaluating the suitability of MO-I-500 for their specific research applications.

Executive Summary

MO-I-500 is a known pharmacological inhibitor of the fat mass and obesity-associated protein (FTO), an N6-methyladenosine (m6A) RNA demethylase.[1][2] It inhibits purified FTO with a reported half-maximal inhibitory concentration (IC50) of 8.7 μM.[1][2][3] While initial reports suggested a degree of selectivity for FTO over some 2-oxoglutarate (2OG)-dependent dioxygenases like JMJD2A, a comprehensive quantitative analysis of its activity across a broad panel of demethylases is not extensively documented in publicly available literature. This guide compiles the available data for MO-I-500 and presents it alongside that of other FTO inhibitors to provide a comparative overview.

Comparative Selectivity of Demethylase Inhibitors

The following table summarizes the available IC50 data for MO-I-500 and two other FTO inhibitors, meclofenamic acid and rhein, against various demethylases. This data is essential for understanding the selectivity profile of each compound.

Compound	Target Demethylase	IC50 (μM)	Comments
MO-I-500	FTO	8.7[1][2][3]	Data on a broader selectivity panel is limited.
Meclofenamic Acid	FTO	~7-8[4]	Reported to be highly selective for FTO over ALKBH5.[4][5]
ALKBH5	No significant inhibition observed.[4]
Rhein	FTO	1.2 - 21	Broad-spectrum activity observed.
ALKBH2	9.1
ALKBH3	5.3

Note: IC50 values can vary depending on the specific assay conditions and substrate used. The data presented here is for comparative purposes.

Experimental Protocols

The determination of inhibitor selectivity against a panel of demethylases is critical for drug development and mechanistic studies. A variety of in vitro biochemical assays are employed for this purpose. Below are detailed methodologies for common assays used to assess demethylase inhibition.

In Vitro Demethylase Inhibition Assay (General Protocol)

This protocol provides a general framework for assessing the inhibitory activity of a compound against a specific demethylase.

1. Reagents and Materials:

• Purified recombinant demethylase enzyme (e.g., FTO, KDM, JMJD family members)

• Methylated substrate (e.g., methylated histone peptides, oligonucleotides)

• Assay buffer (specific composition depends on the enzyme)

• Cofactors (e.g., Fe(II), 2-oxoglutarate, FAD)

• Inhibitor compound (e.g., MO-I-500) dissolved in a suitable solvent (e.g., DMSO)

• Detection reagents (specific to the assay format)

• Microplates (e.g., 96-well or 384-well)

2. Assay Principle: The assay measures the enzymatic activity of the demethylase in the presence and absence of the inhibitor. The reduction in enzymatic activity is proportional to the inhibitory potential of the compound.

3. Common Assay Formats:

• AlphaLISA (Amplified Luminescent Proximity Homogeneous Assay): This assay format relies on the interaction of donor and acceptor beads. A biotinylated substrate is captured by streptavidin-coated donor beads, and an antibody specific to the demethylated product is linked to acceptor beads. When the substrate is demethylated, the antibody binds, bringing the beads into proximity and generating a chemiluminescent signal.

• HTRF (Homogeneous Time-Resolved Fluorescence): This method utilizes fluorescence resonance energy transfer (FRET) between a donor (e.g., europium cryptate) and an acceptor (e.g., XL665). A biotinylated substrate is bound to a streptavidin-acceptor conjugate, and an antibody recognizing the demethylated product is labeled with the donor. Demethylation leads to antibody binding and a FRET signal.

• Fluorescence Polarization (FP): This technique measures the change in the polarization of fluorescent light emitted from a fluorescently labeled substrate. Small, rapidly rotating fluorescent substrates have low polarization. When the substrate binds to a larger enzyme, its rotation slows, and polarization increases. Inhibitors that prevent this binding will result in a lower polarization signal.

4. Generalized Procedure:

• Prepare serial dilutions of the inhibitor compound.

• In a microplate, add the assay buffer, cofactor(s), and the inhibitor at various concentrations.

• Add the purified demethylase enzyme to each well and incubate for a pre-determined time to allow for inhibitor binding.

• Initiate the enzymatic reaction by adding the methylated substrate.

• Incubate the reaction for a specific time at an optimal temperature.

• Stop the reaction (e.g., by adding a stopping reagent or by heat inactivation).

• Add the detection reagents according to the chosen assay format (e.g., AlphaLISA beads, HTRF antibodies).

• Incubate for the detection step.

• Read the signal using a suitable plate reader (e.g., luminescence, fluorescence, or fluorescence polarization).

• Calculate the percent inhibition for each inhibitor concentration and determine the IC50 value by fitting the data to a dose-response curve.

Visualizing the Workflow

The following diagram illustrates a typical experimental workflow for assessing the selectivity of a demethylase inhibitor.

References

• 1. MO-I-500 | FTO inhibitor | Probechem Biochemicals [probechem.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. Meclofenamic acid selectively inhibits FTO demethylation of m6A over ALKBH5 - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Meclofenamic acid selectively inhibits FTO demethylation of m6A over ALKBH5 - PubMed [pubmed.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Proper Disposal Procedures for MO-I-500: A Guide for Laboratory Professionals

Summary of MO-I-500 Properties

For easy reference, the following table summarizes key quantitative data for MO-I-500.

Property	Value
Molecular Formula	C₁₂H₁₂ClNO₅S
Molecular Weight	317.75 g/mol
IC₅₀ for FTO	8.7 µM
Solubility	Soluble in DMSO
Appearance	Solid
CAS Number	1585219-04-0

Experimental Protocol for Disposal

This protocol outlines the essential steps for the safe disposal of MO-I-500, from initial handling to final waste collection.

Personnel Safety:

• Always wear appropriate Personal Protective Equipment (PPE), including a lab coat, safety glasses with side shields, and chemical-resistant gloves (nitrile or neoprene) when handling MO-I-500.

• Conduct all handling and disposal procedures within a certified chemical fume hood to prevent inhalation of any dust or aerosols.

Step 1: Decontamination of Labware

• Glassware and Equipment: All glassware and equipment that have come into contact with MO-I-500 should be decontaminated.

• Rinsing Procedure: Rinse the contaminated items three times with a suitable solvent in which MO-I-500 is soluble, such as DMSO, followed by three rinses with a secondary solvent like ethanol (B145695) or acetone.

• Collection of Rinsate: Collect all rinsate as hazardous chemical waste. Do not discard it down the drain.

Step 2: Segregation and Collection of Waste

• Solid Waste:

  • Place all solid waste contaminated with MO-I-500, including unused compound, contaminated PPE (gloves, wipes), and plasticware, into a designated, leak-proof, and clearly labeled hazardous waste container.

  • The container should be made of a material compatible with the chemical properties of MO-I-500 and any solvents used.

• Liquid Waste:

  • Collect all liquid waste containing MO-I-500, including stock solutions, experimental media, and the rinsate from decontamination procedures, in a separate, sealed, and labeled hazardous waste container.

  • Ensure the container is compatible with the solvents used (e.g., a high-density polyethylene (B3416737) or glass container for DMSO-based solutions).

Step 3: Labeling of Waste Containers

• Clearly label all waste containers with the following information:

  • The words "Hazardous Waste"

  • The full chemical name: "N-(5-(4-Chlorophenyl)-3,4-dihydroxyfuran-2-yl)ethanesulfonamide (MO-I-500)"

  • The concentration of MO-I-500 and any other chemical constituents.

  • The date of accumulation.

  • The specific hazard class (to be determined by your institution's Environmental Health and Safety department, but likely "Toxic" or "Harmful").

Step 4: Storage and Disposal

• Store the labeled hazardous waste containers in a designated, secure, and well-ventilated secondary containment area, away from incompatible materials.

• Arrange for the pickup and disposal of the hazardous waste through your institution's certified hazardous waste management contractor. Follow all institutional and local regulations for hazardous waste disposal.

Mechanism of Action: MO-I-500 as an FTO Inhibitor

To understand the biological context of MO-I-500, the following diagram illustrates its mechanism of action. MO-I-500 acts as a pharmacological inhibitor of the FTO (Fat Mass and Obesity-associated) protein, which is an N6-methyladenosine (m⁶A) RNA demethylase. By inhibiting FTO, MO-I-500 prevents the removal of methyl groups from RNA, thereby influencing gene expression and various cellular processes.

Caption: MO-I-500 inhibits the FTO protein, preventing RNA demethylation.

By following these procedures, laboratory personnel can ensure the safe and compliant disposal of MO-I-500, minimizing risks to themselves and the environment. Always consult your institution's specific safety and waste disposal guidelines.

Essential Safety and Handling Protocols for MO-I-500

For Immediate Implementation: This document provides critical safety and logistical information for the handling and disposal of the FTO inhibitor, MO-I-500. The following procedures are designed to ensure the safety of laboratory personnel and to maintain compliance with standard laboratory safety protocols.

Personal Protective Equipment (PPE) Requirements

The appropriate selection and use of Personal Protective Equipment are paramount to minimize exposure and ensure safety when handling MO-I-500. The following table summarizes the required PPE.

Protection Type	Specification	Purpose
Hand Protection	Chemical-resistant, impervious gloves (e.g., Nitrile rubber)	To prevent skin contact.
Eye Protection	Safety glasses with side-shields or goggles	To protect eyes from splashes or dust.
Skin and Body Protection	Laboratory coat	To protect skin and personal clothing.
Respiratory Protection	Use in a well-ventilated area. A respirator is not required under normal conditions of use.	To minimize inhalation of dust or aerosols.

Operational Plan for Handling and Disposal

A systematic approach to handling and disposing of MO-I-500 and associated materials is crucial for laboratory safety and environmental responsibility.

Receiving and Storage

• Inspection: Upon receipt, visually inspect the container for any signs of damage or leakage.

• Storage: Store the container in a dry, well-ventilated place. Keep the container tightly closed.

Handling and Use

• Engineering Controls: Handle MO-I-500 in a well-ventilated area, preferably in a chemical fume hood, to minimize inhalation exposure.

• Hygiene Measures: Avoid contact with skin, eyes, and clothing. Wash hands thoroughly after handling.

Disposal Plan

• Unused Product: Dispose of unused MO-I-500 as hazardous waste in accordance with local, state, and federal regulations. Do not dispose of it down the drain or in regular trash.

• Contaminated PPE: All disposable PPE (gloves, etc.) that has come into contact with MO-I-500 should be considered contaminated.

  • Place contaminated gloves and other disposable items in a designated, sealed container for hazardous waste.

• Empty Containers: Treat empty containers as hazardous waste and dispose of them according to institutional and regulatory guidelines.

Experimental Protocol: Safe Handling of MO-I-500

The following step-by-step protocol outlines the safe handling of MO-I-500 during routine laboratory use.

• Preparation:

  • Ensure the work area (e.g., chemical fume hood) is clean and uncluttered.

  • Assemble all necessary materials, including MO-I-500, solvents, and experimental apparatus.

  • Don the appropriate PPE as specified in the table above.

• Weighing and Solution Preparation:

  • If working with a powdered form, carefully weigh the required amount in a chemical fume hood to avoid generating dust.

  • When preparing solutions, slowly add the MO-I-500 to the solvent to prevent splashing.

• Experimental Use:

  • Perform all manipulations of MO-I-500 and its solutions within the chemical fume hood.

  • Keep containers of MO-I-500 closed when not in use.

• Post-Experiment:

  • Decontaminate all non-disposable equipment that has come into contact with MO-I-500 using an appropriate solvent.

  • Dispose of all waste materials as outlined in the Disposal Plan.

  • Remove PPE in a manner that avoids contaminating skin or clothing. Dispose of contaminated items in the designated hazardous waste container.

  • Wash hands thoroughly with soap and water.

Process Flow for PPE Selection and Disposal

Caption: Workflow for PPE selection and waste disposal for MO-I-500.